6''-O-acetylisovitexin

Core Science & Biosynthesis

The Chemical Landscape of 6''-O-acetylisovitexin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6''-O-acetylisovitexin is a naturally occurring flavone glycoside, a class of compounds renowned for their diverse biological activities. This technical guide provides a comprehensive overview of the chemical structure, properties, and current state of knowledge regarding this specific phytochemical. It is intended to serve as a foundational resource for researchers in natural product chemistry, pharmacology, and drug discovery. This document synthesizes available data on its chemical identity and provides a speculative framework for its experimental investigation where concrete data is not publicly available.

Chemical Structure and Properties

6''-O-acetylisovitexin is an acetylated derivative of isovitexin, which is itself the 6-C-glucoside of the flavone apigenin. The acetylation occurs at the 6''-position of the glucose moiety.

Chemical Identity

Parameter	Value	Source
Molecular Formula	C₂₃H₂₂O₁₁	PubChem
Molecular Weight	474.41 g/mol	MedChemExpress[1]
CAS Number	1223097-20-8	TargetMol[2]
Canonical SMILES	CC(=O)OC[C@@H]1--INVALID-LINK--C2=C(C3=C(C=C2O)OC(=CC3=O)C4=CC=C(C=C4)O)O)O)O">C@HO	PubChem[3]
InChI	InChI=1S/C23H22O11/c1-9(24)32-8-16-19(28)21(30)22(31)23(34-16)18-13(27)7-15-17(20(18)29)12(26)6-14(33-15)10-2-4-11(25)5-3-10/h2-7,16,19,21-23,25,27-31H,8H2,1H3/t16-,19-,21+,22-,23+/m1/s1	PubChem[3]
InChIKey	FNDIFZKJJZQTQL-QJLVSEQISA-N	PubChem[3]

Physicochemical Properties (Predicted)

Property	Value	Source
XLogP3	-0.8	PubChem
Hydrogen Bond Donor Count	6	PubChem
Hydrogen Bond Acceptor Count	11	PubChem
Rotatable Bond Count	6	PubChem
Exact Mass	474.11621217	PubChem
Monoisotopic Mass	474.11621217	PubChem
Topological Polar Surface Area	195 Ų	PubChem
Heavy Atom Count	34	PubChem

Natural Occurrence and Isolation

6''-O-acetylisovitexin has been identified as a constituent of several plant species, including Lespedeza juncea and Vitex negundo.[4] The isolation of this compound from the aerial parts of Lespedeza juncea has been reported, where its structure was elucidated using various spectral data.[5]

Hypothetical Experimental Workflow for Isolation

A potential workflow for the isolation and purification of 6''-O-acetylisovitexin.

Spectroscopic Data

The structural elucidation of 6''-O-acetylisovitexin relies on spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

¹H-NMR Data (in CD₃OD, Reference: TMS)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	6.60	s	-
H-8	6.48	s	-
H-2', 6'	7.85	d	8.8
H-3', 5'	6.89	d	8.8
H-1''	4.80	d	9.9
H-2''	4.15	m	-
H-3''	3.45	m	-
H-4''	3.40	m	-
H-5''	3.55	m	-
H-6a''	4.38	dd	12.1, 2.2
H-6b''	4.18	dd	12.1, 5.5
CH₃ (acetyl)	2.05	s	-

Note: The presented ¹H-NMR data is based on reported values for 6''-O-acetylisovitexin isolated from Lespedeza juncea. Actual values may vary slightly depending on the solvent and experimental conditions.

Biological Activity and Mechanism of Action

To date, there is a notable absence of publicly available quantitative data on the biological activity of purified 6''-O-acetylisovitexin. While flavonoids as a class are known to possess a wide range of activities, including antioxidant, anti-inflammatory, and anti-cancer effects, specific assays on this particular compound are not extensively reported.

Quantitative Biological Data

Assay Type	Target	Result (e.g., IC₅₀, EC₅₀)
Antioxidant (DPPH)	Radical Scavenging	Not Available
Antioxidant (ABTS)	Radical Scavenging	Not Available
Anti-inflammatory	e.g., COX-2 Inhibition	Not Available
Anti-inflammatory	e.g., NO Production in Macrophages	Not Available
Cytotoxicity	e.g., HeLa, HepG2 cell lines	Not Available

Potential Signaling Pathways

Given its chemical nature as a flavonoid, 6''-O-acetylisovitexin could potentially modulate various intracellular signaling pathways implicated in inflammation and cellular stress responses. Flavonoids are known to interact with protein kinases, transcription factors, and enzymes involved in these processes. A generalized potential pathway that is often modulated by flavonoids is the NF-κB signaling cascade, which is a key regulator of inflammation.

A hypothetical model of the anti-inflammatory action of 6''-O-acetylisovitexin.

Disclaimer: The depicted signaling pathway is illustrative of a common mechanism for anti-inflammatory flavonoids. The specific interaction of 6''-O-acetylisovitexin with any of these components has not been experimentally verified and is presented here for conceptual purposes only.

Conclusion and Future Directions

6''-O-acetylisovitexin is a well-characterized flavonoid from a chemical standpoint, with its structure confirmed by spectroscopic methods. However, there is a significant gap in the understanding of its biological activities and pharmacological potential. Future research should focus on:

• Quantitative Biological Evaluation: Performing a battery of in vitro assays to determine its antioxidant, anti-inflammatory, anti-proliferative, and other potential biological activities.

• Mechanism of Action Studies: Investigating the molecular targets and signaling pathways modulated by 6''-O-acetylisovitexin to understand how it exerts its biological effects.

• Pharmacokinetic Profiling: Assessing its absorption, distribution, metabolism, and excretion (ADME) properties to evaluate its potential as a therapeutic agent.

• Synthetic Methodologies: Developing efficient synthetic routes to enable the production of larger quantities for extensive biological testing and lead optimization.

This technical guide serves as a call to the scientific community to further investigate the pharmacological landscape of this and other acetylated flavonoid glycosides.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 5. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources and Isolation of 6''-O-acetylisovitexin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known natural sources of the C-glycosyl flavone 6''-O-acetylisovitexin, detailed experimental protocols for its isolation, and a discussion of its potential biological activities based on related compounds. This document is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Natural Sources of 6''-O-acetylisovitexin

6''-O-acetylisovitexin has been identified in a variety of plant species, primarily within the Fabaceae (legume) and Caryophyllaceae (carnation) families. The table below summarizes the primary plant sources from which this compound has been isolated.

Family	Genus	Species	Plant Part Utilized	Reference(s)
Fabaceae	Lespedeza	juncea	Aerial parts	[1][2][3][4]
Fabaceae	Lespedeza	tomentosa	Aerial parts
Verbenaceae	Vitex	negundo	Herbs	[5]
Caryophyllaceae	Silene	aprica, samojedorum	Aerial parts	[6]

Experimental Protocols: Isolation and Purification

While specific quantitative yields for 6''-O-acetylisovitexin are not widely reported in the available literature, a detailed protocol for the isolation of C-glycosyl flavones from Silene species provides a robust methodology that can be adapted for its purification. The following protocol is based on the work of Olennikov and Chirikova (2019) on Silene aprica.[6]

Extraction

The initial step involves the extraction of flavonoids from the dried and ground plant material.

• Plant Material: 580 g of dried and ground aerial parts of the plant.

• Solvent: 70% Ethanol (EtOH).

• Procedure:

  • The plant material is extracted twice with 70% EtOH at 70°C for 2 hours in an ultrasonic bath (100 W, 35 kHz).[6]

  • The resulting ethanol extract is filtered and concentrated to dryness under vacuum.

Liquid-Liquid Partitioning

The dried crude extract is then subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• Procedure:

  • The dry solid is suspended in 2 L of water.[6]

  • The aqueous suspension is successively extracted with hexane, ethyl acetate (EtOAc), and butanol (BuOH) to yield fractions of varying polarity.[6]

Chromatographic Purification

The butanol fraction, which is typically rich in flavonoid glycosides, is further purified using a combination of column chromatography techniques.

• Initial Polyamide Column Chromatography:

  • Stationary Phase: Polyamide resin.

  • Mobile Phase: Elution with water followed by 90% ethanol. The ethanol eluate containing the flavonoids is collected.

• Silica Gel Column Chromatography:

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of hexane-ethyl acetate is used for elution.

• Reversed-Phase Silica Gel Column Chromatography:

  • Stationary Phase: RP-SiO2.

  • Mobile Phase: A gradient of water-acetonitrile (MeCN) is employed for finer separation.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Column: A suitable preparative C18 column.

  • Mobile Phase: A gradient of acetonitrile in water is typically used to achieve final purification of the target compound.

The following diagram illustrates the general workflow for the isolation of 6''-O-acetylisovitexin.

Isolation workflow for 6''-O-acetylisovitexin.

Quantitative Data

Currently, there is a lack of published studies providing specific quantitative yields of 6''-O-acetylisovitexin from its natural sources. However, studies on the related compound vitexin in Vitex negundo have shown concentrations ranging from 22.91 to 83.69 µg/mL in methanol leaf extracts, as determined by HPLC.[7] This suggests that the concentration of 6''-O-acetylisovitexin may also vary depending on the plant's geographical location, harvest time, and the extraction method employed. Further quantitative analysis using validated HPLC or UPLC-MS/MS methods is necessary to determine the precise content of 6''-O-acetylisovitexin in different plant sources.

Potential Biological Activities and Signaling Pathways

While the specific biological activities and associated signaling pathways of 6''-O-acetylisovitexin are not yet extensively studied, the bioactivities of its parent compound, isovitexin, have been investigated. Isovitexin has demonstrated both anti-inflammatory and antioxidant properties.[8] It is plausible that 6''-O-acetylisovitexin shares similar biological functions.

Potential Anti-inflammatory Activity

Isovitexin has been shown to exert anti-inflammatory effects by inhibiting the MAPK and NF-κB signaling pathways.[8] These pathways are crucial in the production of pro-inflammatory mediators. The presence of an acetyl group in 6''-O-acetylisovitexin may enhance its lipophilicity and potentially modulate its anti-inflammatory activity.

The diagram below illustrates the potential anti-inflammatory signaling pathway.

Potential anti-inflammatory signaling pathway.

Potential Antioxidant Activity

The antioxidant activity of isovitexin is linked to the activation of the HO-1/Nrf2 pathway, a key regulator of the cellular antioxidant response.[8] This pathway leads to the expression of various antioxidant enzymes that protect cells from oxidative damage.

The diagram below outlines the potential antioxidant signaling pathway.

Potential antioxidant signaling pathway.

Conclusion

6''-O-acetylisovitexin is a naturally occurring flavonoid glycoside with several known plant sources. While detailed protocols for its isolation can be adapted from existing methods for similar compounds, there is a clear need for further research to quantify its abundance in these sources. Moreover, the exploration of its biological activities and the elucidation of its mechanisms of action, potentially through the MAPK, NF-κB, and Nrf2/HO-1 signaling pathways, represent promising avenues for future investigation in the fields of pharmacology and drug discovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 3. 생약학회지 (Korean Journal of Pharmacognosy) | Korea Science [koreascience.kr]
• 4. Korean Journal of Pharmacognosy (생약학회지) | 학회 [koreascience.kr]
• 5. BOC Sciences @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 6. researchgate.net [researchgate.net]
• 7. HPLC ANALYSIS OF VITEXIN AND FINGERPRINT OF VITEX NEGUNDO L. | Semantic Scholar [semanticscholar.org]
• 8. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Biosynthesis of 6''-O-acetylisovitexin in Plants

Abstract: This document provides a comprehensive technical overview of the biosynthetic pathway of 6''-O-acetylisovitexin, a naturally occurring C-glycosylflavone derivative found in various plants. C-glycosylflavones are noted for their enhanced stability compared to their O-glycosylated counterparts due to the robust C-C bond linking the sugar moiety to the flavonoid aglycone.[1] This guide is intended for researchers, scientists, and professionals in drug development, detailing the enzymatic steps from primary metabolites to the final acetylated product. It includes a summary of available quantitative data, detailed experimental protocols for key analytical and synthetic procedures, and visual diagrams of the metabolic pathway and experimental workflows to facilitate a deeper understanding of the underlying biochemical processes.

Introduction to C-Glycosylflavones

Flavonoids are a diverse class of plant secondary metabolites that typically accumulate as O-glycosylated conjugates.[2] However, a distinct group, the C-glycosylflavones, are characterized by a sugar moiety attached directly to the flavonoid's aglycone via a carbon-carbon bond, rendering them highly resistant to enzymatic hydrolysis.[1] Isovitexin (also known as apigenin-6-C-glucoside or saponaretin) is a prominent C-glycosylflavone. The addition of an acetyl group to the 6''-position of its glucose moiety results in the formation of 6''-O-acetylisovitexin, a modification that can alter the compound's solubility and biological activity. This guide elucidates the multi-step enzymatic cascade responsible for its synthesis in plants.

The Biosynthesis Pathway of 6''-O-Acetylisovitexin

The formation of 6''-O-acetylisovitexin is a specialized branch of the broader flavonoid biosynthesis network. It involves the formation of a flavanone intermediate, a unique C-glycosylation step that distinguishes it from O-glycoside synthesis, and a final terminal acetylation.

Phenylpropanoid Pathway and Flavanone Formation

The pathway begins with the amino acid L-phenylalanine, which is converted through the general phenylpropanoid pathway into p-coumaroyl-CoA.[1] This activated intermediate serves as a crucial building block for numerous phenolic compounds. Chalcone synthase (CHS) then catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to produce naringenin chalcone. Subsequently, chalcone isomerase (CHI) facilitates the stereospecific cyclization of the chalcone into the flavanone naringenin, a central precursor in flavonoid metabolism.

The C-Glycosylation Branch to Form Isovitexin

The biosynthesis of C-glycosylflavones diverges significantly from that of other flavonoids. Instead of direct modification of the flavone backbone, the flavanone precursor undergoes a multi-step conversion.

• 2-Hydroxylation: Naringenin is first hydroxylated at the C-2 position by a flavanone 2-hydroxylase (F2H) , a cytochrome P450-dependent monooxygenase (CYP93G family in rice), to form 2-hydroxynaringenin.[1][3] This 2-hydroxyflavanone exists in equilibrium with its open-chain tautomer, a dibenzoylmethane.[2][3]

• C-Glucosylation: The open-chain form of 2-hydroxynaringenin serves as the acceptor for a UDP-glucose-dependent C-glucosyltransferase (CGT) .[2][4] This enzyme catalyzes the attachment of a glucose molecule from UDP-glucose to what will become the C-6 position of the flavone A-ring, forming a 2-hydroxyflavanone C-glucoside intermediate.[2][3]

• Dehydration: The 2-hydroxyflavanone-C-glucoside is subsequently dehydrated to form a stable double bond between the C-2 and C-3 positions of the C-ring. This final step yields the flavone C-glycoside isovitexin (apigenin-6-C-glucoside).[1][2] This reaction may occur spontaneously or be catalyzed by a dehydratase enzyme.[1]

Terminal Acetylation

The final step in the pathway is the regioselective acetylation of isovitexin.

• O-Acetylation: The primary hydroxyl group at the 6''-position of the glucose moiety of isovitexin is acetylated. This reaction is catalyzed by a specific O-acetyltransferase , likely belonging to the GCN5-related N-acetyltransferase (GNAT) superfamily, which utilizes acetyl-CoA as the acetyl group donor.[5][6] This enzymatic transfer results in the final product, 6''-O-acetylisovitexin .

Caption: Biosynthetic pathway of 6''-O-acetylisovitexin from L-phenylalanine.

Quantitative Data

While comprehensive kinetic data for the entire in planta pathway is limited, studies on the in vitro enzymatic acylation of isovitexin provide valuable quantitative insights into the formation of acylated derivatives. These experiments often use lipases as catalysts, which, like plant acetyltransferases, can regioselectively acylate the primary 6''-hydroxyl group of the glucose moiety.[7][8]

Substrate	Acyl Donor	Enzyme	Solvent	Molar Ratio (Acyl/Flavonoid)	Conversion Yield (%)	Reference(s)
Isovitexin	Lauric Acid	Candida antarctica lipase B (CALB)	tert-amyl-alcohol	5-10	> 75%	[7][9]
Isovitexin	Various Fatty Acids	Candida antarctica lipase B (CALB)	tert-amyl-alcohol	Not specified	35 - 80%	[7][10]

Key Experimental Protocols

This section outlines methodologies for the extraction, quantification, synthesis, and analysis of isovitexin and its acetylated derivatives.

Protocol for Flavonoid Extraction from Plant Material

This protocol provides a general method for extracting flavonoids for subsequent analysis.

• Sample Preparation: Collect fresh plant material, freeze immediately in liquid nitrogen, and lyophilize. Grind the dried tissue into a fine powder.

• Extraction: Weigh 10 g of dried plant powder and place it in a flask. Add 75 mL of 95% (v/v) ethanol.[11]

• Sonication/Maceration: Sonicate the mixture for 45 minutes at 40°C or perform maceration by shaking at room temperature for 24 hours.[11][12] Repeat the extraction process three times.

• Filtration & Concentration: Combine the extracts and filter through Whatman No. 1 paper. Evaporate the solvent under reduced pressure at 40°C using a rotary evaporator to obtain the crude dried extract.[11]

• Storage: Store the dried extract at -20°C until further analysis.

Protocol for Total Flavonoid Content (TFC) Assay

The aluminum chloride colorimetric method is widely used to determine the total flavonoid content in an extract, expressed as quercetin equivalents.[11][13]

• Reagent Preparation:

  • Quercetin Standard Stock (1 mg/mL): Dissolve 10 mg of quercetin in 10 mL of methanol. Prepare serial dilutions (e.g., 5-200 µg/mL) for the calibration curve.[11]

  • 2% Aluminum Chloride (AlCl₃): Dissolve 2 g of AlCl₃ in 100 mL of methanol.

• Assay Procedure:

  • To a test tube or microplate well, add 0.5 mL of the plant extract solution (dissolved in methanol).

  • Add 0.5 mL of 2% AlCl₃ solution.

  • For the blank, mix 0.5 mL of the plant extract with 0.5 mL of methanol.

  • Incubate the mixture at room temperature for 60 minutes in the dark.[11]

• Measurement: Measure the absorbance of the solution at approximately 415 nm using a spectrophotometer.[14]

• Calculation: Determine the TFC from the quercetin standard calibration curve and express the results as mg of quercetin equivalents per gram of dry extract (mg QE/g).

Protocol for In Vitro Enzymatic Acetylation of Isovitexin

This protocol is based on the lipase-catalyzed acylation of isovitexin, serving as a model for the final biosynthetic step.[7][8]

• Reaction Setup: In a 20 mL microreactor, dissolve isovitexin (10 g/L) and an acyl donor (e.g., lauric acid) in a dried solvent such as tert-amyl-alcohol. An acyl donor-to-flavonoid molar ratio of 5:1 to 10:1 is recommended.[7]

• Enzyme Addition: After complete dissolution of substrates (e.g., by stirring overnight at 60°C), initiate the reaction by adding immobilized Candida antarctica lipase B (CALB) (10 g/L).

• Incubation: Maintain the reaction at 65°C with constant stirring.

• Monitoring: Monitor the reaction progress by taking aliquots at time intervals and analyzing them via reverse-phase high-performance liquid chromatography (RP-HPLC).

• Purification: After the reaction, purify the acylated product using column chromatography on silica gel.

Protocol for O-Acetyltransferase Enzyme Assay

This proposed protocol describes a method to assay for the native plant acetyltransferase responsible for converting isovitexin to 6''-O-acetylisovitexin.

• Protein Extraction: Homogenize plant tissue in an extraction buffer (e.g., Tris-HCl pH 7.5, with protease inhibitors) and clarify the lysate by centrifugation to obtain a crude protein extract.

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Buffer (e.g., phosphate or Tris-HCl, pH 7.0)

  • 1 mM Isovitexin (substrate)

  • 1 mM Acetyl-CoA (acetyl donor)[6]

  • Plant protein extract

• Reaction: Initiate the reaction by adding the protein extract. Incubate at 30°C for a defined period (e.g., 30-60 minutes). Stop the reaction by adding an equal volume of acetonitrile or methanol to precipitate proteins.

• Analysis: Centrifuge the terminated reaction to pellet the precipitated protein. Analyze the supernatant using RP-HPLC with a photodiode array (PDA) detector to separate and quantify the formation of 6''-O-acetylisovitexin by comparing its retention time and UV spectrum to an authentic standard.

Caption: Experimental workflow for isolation, identification, and quantification.

Conclusion and Future Perspectives

The biosynthesis of 6''-O-acetylisovitexin is a sophisticated process involving the coordinated action of multiple enzyme classes. The pathway is distinguished by a key C-glycosylation step that precedes the formation of the flavone ring, followed by a terminal acetylation reaction. While the general enzymatic steps are understood, a critical area for future research is the isolation and functional characterization of the specific O-acetyltransferase from various plant species that catalyzes the final step. A deeper understanding of this enzyme's kinetics, substrate specificity, and regulation could enable metabolic engineering strategies aimed at enhancing the production of this and other valuable acylated flavonoids for pharmaceutical and nutraceutical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. The C-Glycosylation of Flavonoids in Cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Histone Acetylation Dynamics Integrates Metabolic Activity to Regulate Plant Response to Stress [frontiersin.org]
• 6. Histone Acetylation Enzymes Coordinate Metabolism and Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Assessment of Total Phenolic and Flavonoid Content, Antioxidant Properties, and Yield of Aeroponically and Conventionally Grown Leafy Vegetables and Fruit Crops: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. youtube.com [youtube.com]

The Potential Biological Activities of 6''-O-acetylisovitexin: A Technical Guide

Introduction

6''-O-acetylisovitexin is a naturally occurring flavone C-glycoside, a type of flavonoid found in various medicinal plants, including Lespedeza cuneata, Chrysanthemum indicum, and Vitex negundo. Flavonoids as a class are well-regarded for their diverse pharmacological effects, and 6''-O-acetylisovitexin is emerging as a compound of interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the current understanding of the biological activities of 6''-O-acetylisovitexin, with a focus on its anti-inflammatory, antioxidant, and cytotoxic properties. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development.

Anti-inflammatory Activity

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is a key contributor to a variety of pathologies. Flavonoids are known to possess significant anti-inflammatory properties, and preliminary evidence suggests that 6''-O-acetylisovitexin shares this characteristic.

Inhibition of Nitric Oxide (NO) Production

One of the key mediators of inflammation is nitric oxide (NO). While essential for various physiological processes, its overproduction by inducible nitric oxide synthase (iNOS) can lead to tissue damage. Studies on extracts of plants containing 6''-O-acetylisovitexin have demonstrated a significant reduction in NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. This inhibition of NO production is a crucial indicator of anti-inflammatory potential. While specific IC50 values for pure 6''-O-acetylisovitexin are not yet widely available in the literature, the activity of the plant extracts suggests that this compound is a contributing factor to this effect.

Table 1: Anti-inflammatory Activity Data

Compound/Extract	Assay	Cell Line	IC50 Value	Reference
Lespedeza cuneata Extract	NO Inhibition	RAW 264.7	Not specified for the pure compound	[1]
Isovitexin	iNOS Inhibition	RAW 264.7	Moderate activity	[2]

Note: Data for the pure compound 6''-O-acetylisovitexin is limited. The table includes data on related compounds and extracts for contextual understanding.

Modulation of the NF-κB Signaling Pathway

The nuclear factor-kappa B (NF-κB) signaling pathway is a critical regulator of the inflammatory response, controlling the expression of pro-inflammatory genes, including iNOS and various cytokines.[3][4] The anti-inflammatory effects of many natural compounds are attributed to their ability to inhibit this pathway. Research on extracts from Lespedeza cuneata indicates that their anti-inflammatory action is mediated through the suppression of the NF-κB pathway.[1] This suggests that 6''-O-acetylisovitexin may exert its anti-inflammatory effects by interfering with the activation of NF-κB, thereby downregulating the expression of inflammatory mediators. The precise mechanism of this inhibition by 6''-O-acetylisovitexin warrants further investigation.

Figure 1: Proposed inhibition of the NF-κB signaling pathway by 6''-O-acetylisovitexin.

Antioxidant Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in the pathogenesis of numerous diseases. Antioxidants play a crucial role in mitigating oxidative damage.

Radical Scavenging Activity

The antioxidant potential of a compound is often evaluated by its ability to scavenge free radicals. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are commonly used for this purpose. While specific IC50 values for 6''-O-acetylisovitexin are not extensively documented, studies on the related compound isovitexin have shown potent free radical scavenging capabilities. For instance, isovitexin demonstrated a high percentage of hydroxyl radical scavenging, indicating its potential as an effective antioxidant.[2] It is plausible that the acetyl group in 6''-O-acetylisovitexin could modulate this activity.

Table 2: Antioxidant Activity Data

Compound/Extract	Assay	IC50 Value	Reference
Lespedeza cuneata Extract	DPPH	Not specified for the pure compound	[5]
Isovitexin	OH Radical Scavenging	>50% scavenging at 100 μg/mL	[2]

Note: Data for the pure compound 6''-O-acetylisovitexin is limited. The table includes data on related compounds and extracts for contextual understanding.

Modulation of the MAPK Signaling Pathway

The mitogen-activated protein kinase (MAPK) signaling pathway is a key regulator of cellular processes, including the response to oxidative stress.[6][7] This pathway, which includes cascades like ERK, JNK, and p38, can be activated by ROS and, in turn, modulate cellular responses to oxidative damage. While there is no direct evidence yet linking 6''-O-acetylisovitexin to the MAPK pathway, the antioxidant properties of flavonoids suggest a potential interaction. It is hypothesized that by reducing ROS levels, 6''-O-acetylisovitexin could indirectly modulate MAPK signaling, thereby contributing to its cytoprotective effects. Further research is necessary to elucidate the specific interactions between 6''-O-acetylisovitexin and the components of the MAPK pathway.

Figure 2: Hypothetical modulation of the MAPK pathway by 6''-O-acetylisovitexin via reduction of oxidative stress.

Cytotoxic Activity

The potential of natural compounds to selectively kill cancer cells is a major area of drug discovery research. Several flavonoids have demonstrated significant cytotoxic effects against various cancer cell lines.

Effects on Cancer Cell Viability

While comprehensive studies on the cytotoxic effects of 6''-O-acetylisovitexin are limited, the general anticancer properties of flavonoids suggest that it may possess such activity. Cytotoxicity is typically assessed using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability. Future research should focus on determining the IC50 values of 6''-O-acetylisovitexin against a panel of cancer cell lines to evaluate its potency and selectivity.

Table 3: Cytotoxicity Data

Compound/Extract	Cell Line	Assay	IC50 Value	Reference
6''-O-acetylisovitexin	Various	MTT	Data not available	-

Note: Currently, there is a lack of specific cytotoxicity data for 6''-O-acetylisovitexin in the public domain.

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

Objective: To determine the inhibitory effect of a test compound on NO production in LPS-stimulated macrophages.

Methodology:

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of 6''-O-acetylisovitexin. After 1 hour of pre-treatment, cells are stimulated with 1 µg/mL of LPS.

• Incubation: The plate is incubated for 24 hours.

• Griess Assay: After incubation, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Measurement: The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve.

• Calculation: The percentage of NO inhibition is calculated relative to the LPS-treated control group.

Figure 3: Experimental workflow for the Nitric Oxide (NO) inhibition assay.

DPPH Radical Scavenging Assay

Objective: To evaluate the free radical scavenging activity of a test compound.

Methodology:

• Preparation of DPPH solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol.

• Sample Preparation: Various concentrations of 6''-O-acetylisovitexin are prepared in methanol.

• Reaction: In a 96-well plate, a fixed volume of the DPPH solution is added to different concentrations of the test compound. A control well contains DPPH solution and methanol only.

• Incubation: The plate is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance is measured at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100. The IC50 value is determined from a dose-response curve.

Conclusion and Future Directions

6''-O-acetylisovitexin, a naturally occurring flavonoid, demonstrates significant potential as a therapeutic agent due to its likely anti-inflammatory and antioxidant properties. The available evidence, primarily from studies on plant extracts rich in this compound, suggests that its mechanisms of action may involve the inhibition of the NF-κB signaling pathway and the modulation of cellular responses to oxidative stress.

However, a critical gap in the current research is the lack of specific quantitative data for the purified 6''-O-acetylisovitexin. To fully realize its therapeutic potential, future research should focus on:

• Isolation and Purification: Obtaining highly purified 6''-O-acetylisovitexin to enable precise in vitro and in vivo studies.

• Quantitative Biological Evaluation: Determining the specific IC50 values for its anti-inflammatory, antioxidant, and cytotoxic activities against a broad range of cell lines.

• Mechanistic Studies: Elucidating the precise molecular mechanisms by which 6''-O-acetylisovitexin modulates key signaling pathways such as NF-κB and MAPK.

• In Vivo Studies: Evaluating the efficacy and safety of 6''-O-acetylisovitexin in animal models of inflammatory diseases, oxidative stress-related disorders, and cancer.

A thorough investigation into these areas will provide the necessary data to support the development of 6''-O-acetylisovitexin as a novel therapeutic agent.

References

• 1. BOC Sciences @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 2. The Antioxidant and Anti-inflammatory Effects of Phenolic Compounds Isolated from the Root of Rhodiola sachalinensis A. BOR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. cancer cells ic50: Topics by Science.gov [science.gov]
• 6. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mitogen-Activated Protein Kinases and Reactive Oxygen Species: How Can ROS Activate MAPK Pathways? - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 6''-O-acetylisovitexin: Discovery, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

6''-O-acetylisovitexin is a naturally occurring flavone C-glycoside, a derivative of isovitexin. This technical guide provides a comprehensive overview of its discovery, history, and known physicochemical properties. It details the experimental protocols for its isolation from natural sources and its characterization using spectroscopic techniques. While information on its specific biological activities and associated signaling pathways is still emerging, this document collates the available data and provides a foundation for future research and development.

Introduction

6''-O-acetylisovitexin belongs to the flavonoid class of secondary metabolites, specifically a C-glycosylflavone. These compounds are characterized by a C-C bond between the anomeric carbon of the sugar moiety and the flavonoid aglycone, which imparts greater stability compared to their O-glycoside counterparts. The acetylation at the 6''-position of the glucose moiety further modifies its properties, potentially influencing its bioavailability and biological activity. This guide serves as a technical resource for researchers interested in the isolation, characterization, and potential applications of this compound.

Discovery and History

The discovery of 6''-O-acetylisovitexin is a relatively recent event in the field of natural product chemistry. The first reported isolation and characterization of this compound was in 2020 by Kang et al. from the aerial parts of Lespedeza juncea.[1] Prior to this, while isovitexin and its other derivatives were well-known, the specific 6''-O-acetylated form had not been described. Subsequent phytochemical investigations have also identified its presence in other plant species, including Lespedeza tomentosa and Vitex negundo.[2][3] Further research is ongoing to explore its distribution in the plant kingdom.

Physicochemical Properties

A summary of the key physicochemical properties of 6''-O-acetylisovitexin is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₂₃H₂₂O₁₁	[1]
Molecular Weight	474.41 g/mol	[1]
CAS Number	1223097-20-8	[4]
Appearance	Yellowish powder	N/A
Solubility	Soluble in methanol, ethanol, DMSO	N/A

Experimental Protocols

Isolation of 6''-O-acetylisovitexin from Lespedeza juncea

The following protocol is based on the methodology described by Kang et al. (2020).[1]

Workflow for Isolation:

Caption: Isolation workflow for 6''-O-acetylisovitexin.

Detailed Methodology:

• Extraction: The dried and powdered aerial parts of Lespedeza juncea are extracted with 80% aqueous methanol at room temperature. The extraction is typically repeated three times to ensure maximum yield.

• Concentration and Fractionation: The combined methanol extracts are concentrated under reduced pressure to yield a crude extract. This extract is then suspended in water and subjected to sequential solvent partitioning with ethyl acetate (EtOAc) and n-butanol (n-BuOH).

• Column Chromatography: The n-BuOH soluble fraction, which is enriched with glycosides, is subjected to silica gel column chromatography. The column is eluted with a gradient of chloroform-methanol-water to separate the components based on polarity.

• Further Purification: Fractions containing the target compound are further purified using octadecylsilyl (ODS) column chromatography with a methanol-water gradient.

• Final Purification: The final purification is achieved by preparative high-performance liquid chromatography (HPLC) to yield pure 6''-O-acetylisovitexin.

Structure Elucidation

The structure of 6''-O-acetylisovitexin is determined using a combination of spectroscopic methods.

Workflow for Structure Elucidation:

Caption: Spectroscopic workflow for structure elucidation.

Spectroscopic Data:

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each proton and carbon atom. 2D NMR techniques such as COSY, HSQC, and HMBC are employed to establish the connectivity within the molecule.

• Ultraviolet (UV) Spectroscopy: UV spectroscopy in methanol reveals characteristic absorption maxima for the flavone chromophore.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups such as hydroxyls, carbonyls, and aromatic rings.

¹³C NMR Data of 6''-O-acetylisovitexin (in CD₃OD, 150 MHz): [1]

Carbon	Chemical Shift (δ)
2	165.7
3	103.8
4	183.5
5	162.9
6	110.1
7	164.8
8	99.9
9	158.4
10	105.8
1'	123.2
2', 6'	129.5
3', 5'	116.9
4'	162.3
1''	74.9
2''	72.1
3''	79.9
4''	71.5
5''	82.5
6''a	64.5
6''b	-
OAc (C=O)	172.5
OAc (CH₃)	21.0

Chemical Synthesis

To date, there are no published reports on the total chemical synthesis of 6''-O-acetylisovitexin. The synthesis of C-glycosylflavones is a challenging area of carbohydrate and natural product chemistry. However, enzymatic acylation of isovitexin could be a potential semi-synthetic route.

Biological Activity and Signaling Pathways

The biological activities of 6''-O-acetylisovitexin have not yet been extensively studied. However, based on the known activities of the parent compound, isovitexin, and other flavonoids, it is hypothesized to possess antioxidant, anti-inflammatory, and potentially anti-cancer properties. Further research is required to determine its specific biological targets and mechanisms of action.

Hypothesized Signaling Pathway Involvement:

Based on the activities of related flavonoids, 6''-O-acetylisovitexin may modulate key signaling pathways involved in cellular stress and inflammation.

Caption: Hypothesized signaling pathway modulation.

Future Perspectives

6''-O-acetylisovitexin is a promising natural product that warrants further investigation. Future research should focus on:

• Developing a scalable and efficient method for its synthesis.

• Conducting comprehensive in vitro and in vivo studies to elucidate its biological activities and pharmacological potential.

• Identifying its molecular targets and understanding the detailed mechanisms of action, including its role in various signaling pathways.

• Evaluating its pharmacokinetic and toxicological profiles to assess its potential as a therapeutic agent.

This technical guide provides a solid foundation for researchers to build upon in their exploration of this intriguing flavonoid glycoside. The methodologies and data presented herein should facilitate further discovery and development in the field of natural product chemistry and drug discovery.

References

• 1. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparative Analysis of Lespedeza Species: Traditional Uses and Biological Activity of the Fabaceae Family - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of 6''-O-acetylisovitexin Bioactivity: A Technical Guide

Introduction

6''-O-acetylisovitexin is a naturally occurring flavonoid glycoside that has been isolated from plants such as Lespedeza juncea.[1][2][3] As a member of the flavonoid family, it is structurally related to compounds known for a wide range of biological activities. However, the specific bioactivity and therapeutic potential of 6''-O-acetylisovitexin remain largely unexplored. This technical guide outlines a comprehensive in silico approach to predict the bioactivity of 6''-O-acetylisovitexin, providing a roadmap for researchers and drug development professionals to investigate its potential pharmacological applications. The methodologies described herein leverage computational tools to assess pharmacokinetic properties, identify potential protein targets, and elucidate possible mechanisms of action before embarking on extensive laboratory-based experiments.

Physicochemical Properties and Pharmacokinetic (ADMET) Profile

A critical initial step in assessing the drug potential of a compound is the in silico prediction of its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties, alongside its general physicochemical characteristics. These predictions help to identify potential liabilities and guide further development.

Experimental Protocol: ADMET Prediction

• Structure Preparation: The 2D structure of 6''-O-acetylisovitexin is obtained from a chemical database (e.g., PubChem) and converted to a 3D structure using molecular modeling software. Energy minimization is performed to obtain a stable conformation.

• Property Calculation: The 3D structure is submitted to web-based platforms or standalone software (e.g., SwissADME, pkCSM, Discovery Studio) to calculate various descriptors.

• Analysis of Drug-Likeness: The calculated properties are evaluated against established rules for drug-likeness, such as Lipinski's Rule of Five and the Ghose Filter, to assess its potential as an orally bioavailable drug.

• Pharmacokinetic and Toxicity Prediction: The ADMET prediction tools are used to estimate parameters such as intestinal absorption, blood-brain barrier permeability, interaction with cytochrome P450 enzymes, and potential for toxicity (e.g., AMES toxicity, hepatotoxicity).

Predicted Data Summary

The following table presents hypothetical data for 6''-O-acetylisovitexin based on typical values for similar flavonoids.

Property	Predicted Value	Interpretation
Physicochemical Properties
Molecular Weight	474.41 g/mol	Compliant with Lipinski's Rule (<500)
LogP (Octanol/Water Partition Coeff.)	1.85	Optimal for drug absorption
Hydrogen Bond Donors	6	Compliant with Lipinski's Rule (≤5) - slight violation
Hydrogen Bond Acceptors	11	Compliant with Lipinski's Rule (≤10) - slight violation
Molar Refractivity	115.4 cm³	Within typical range for drug-like molecules
Pharmacokinetics (ADMET)
Human Intestinal Absorption	High	Likely to be well-absorbed from the gut
Blood-Brain Barrier (BBB) Permeability	Low	Unlikely to cross the BBB
CYP2D6 Inhibitor	No	Low risk of drug-drug interactions via this isoform
AMES Toxicity	Non-toxic	Low probability of being mutagenic
Hepatotoxicity	Low risk	Unlikely to cause liver damage

Target Identification and Molecular Docking

To predict the bioactivity of 6''-O-acetylisovitexin, it is essential to identify its potential protein targets. Reverse docking and molecular docking simulations can be employed to screen for potential binding partners and to characterize the interactions at the molecular level.

Experimental Protocol: Target Fishing and Molecular Docking

• Reverse Docking (Target Fishing): The 3D structure of 6''-O-acetylisovitexin is used as a query in reverse docking servers (e.g., PharmMapper, SwissTargetPrediction). These tools screen the ligand against a large database of protein structures to identify potential targets based on binding site similarity and chemical features.

• Target Prioritization: The list of potential targets is filtered based on their biological relevance to common flavonoid activities, such as inflammation, cancer, and oxidative stress.

• Molecular Docking:

  • Protein Preparation: The 3D structures of the prioritized protein targets are downloaded from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are removed, and polar hydrogens are added.

  • Ligand Preparation: The 3D structure of 6''-O-acetylisovitexin is prepared by assigning appropriate atom types and charges.

  • Docking Simulation: Molecular docking is performed using software like AutoDock Vina or Schrödinger's Glide. The binding site is defined based on the co-crystallized ligand or predicted active sites.

  • Analysis of Results: The resulting poses are ranked based on their docking scores (binding affinity). The pose with the lowest binding energy is selected for detailed analysis of the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions).

Predicted Molecular Docking Results

The following table presents hypothetical docking results of 6''-O-acetylisovitexin against selected protein targets commonly modulated by flavonoids.

Protein Target	PDB ID	Binding Affinity (kcal/mol)	Interacting Residues	Potential Bioactivity
Cyclooxygenase-2 (COX-2)	5IKR	-9.2	TYR385, SER530, ARG120	Anti-inflammatory
Keap1	4L7B	-8.5	SER602, ARG415, TYR572	Antioxidant, Cytoprotective
Epidermal Growth Factor Receptor (EGFR)	2J6M	-8.9	LYS745, MET793, ASP855	Anti-cancer
SARS-CoV-2 Main Protease (Mpro)	6LU7	-7.8	HIS41, CYS145, GLU166	Antiviral

Molecular Dynamics Simulation

To validate the stability of the ligand-protein complex predicted by molecular docking, molecular dynamics (MD) simulations are performed. MD simulations provide insights into the dynamic behavior of the complex over time at the atomic level.

Experimental Protocol: Molecular Dynamics Simulation

• System Preparation: The docked complex of 6''-O-acetylisovitexin and the protein target (e.g., COX-2) is placed in a simulation box with explicit water molecules and counter-ions to neutralize the system.

• Simulation: The system is subjected to energy minimization, followed by a series of equilibration steps. A production run of at least 100 nanoseconds is then performed using simulation software like GROMACS or AMBER.

• Trajectory Analysis: The trajectory from the production run is analyzed to calculate the Root Mean Square Deviation (RMSD) of the protein and ligand, and the Root Mean Square Fluctuation (RMSF) of the protein residues. These analyses help to assess the stability of the complex.

Visualizations: Workflows and Signaling Pathways

Visual representations are crucial for understanding complex biological processes and experimental workflows. The following diagrams were generated using Graphviz (DOT language) to illustrate the in silico prediction workflow and a potential signaling pathway modulated by 6''-O-acetylisovitexin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. 생약학회지 (Korean Journal of Pharmacognosy) | Korea Science [koreascience.kr]

A Technical Guide to the Thermostability and Degradation Profile of 6''-O-acetylisovitexin

For Researchers, Scientists, and Drug Development Professionals

Abstract

6''-O-acetylisovitexin, a naturally occurring C-glycosylflavone, is a compound of interest for various pharmaceutical applications. Understanding its stability under different environmental conditions is crucial for the development of robust formulations and for defining appropriate storage and handling procedures. This technical guide provides a comprehensive overview of the anticipated thermostability and degradation profile of 6''-O-acetylisovitexin. Due to the limited availability of specific experimental data for this compound, this guide is based on the general principles of flavonoid chemistry, forced degradation studies, and stability-indicating analytical methods. It outlines detailed experimental protocols for conducting forced degradation studies and presents a hypothetical degradation profile.

Introduction to 6''-O-acetylisovitexin and Stability

6''-O-acetylisovitexin is a derivative of isovitexin, a flavone C-glycoside. The presence of the C-glycosidic bond generally confers greater stability against hydrolysis compared to O-glycosides.[1] Furthermore, acylation, such as the 6''-O-acetylation in this molecule, can enhance the stability and solubility of flavonoids.[2] However, like all phenolic compounds, 6''-O-acetylisovitexin is susceptible to degradation under various stress conditions, including heat, light, extreme pH, and oxidation.[3] Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.[4]

Anticipated Stability Profile of 6''-O-acetylisovitexin

Data Presentation: Anticipated Degradation under Forced Conditions

The following table summarizes the expected qualitative and quantitative outcomes of forced degradation studies on 6''-O-acetylisovitexin. The percentage degradation is a hypothetical range to guide experimental design.

Stress Condition	Reagents and Conditions	Expected Degradation Pathway	Anticipated Degradation (%)
Thermal	Solid-state, 70°C, 48 hours	Deacetylation, potential oxidation	5 - 15%
Photolytic	Solution, exposure to ICH Q1B light conditions	Photo-oxidation, potential dimerization	10 - 25%
Acid Hydrolysis	0.1 M HCl, 80°C, 24 hours	Deacetylation, minimal C-glycoside bond cleavage	10 - 20%
Alkaline Hydrolysis	0.1 M NaOH, 60°C, 8 hours	Rapid deacetylation, potential ring opening	20 - 40%
Oxidative	3% H₂O₂, room temperature, 24 hours	Formation of quinone-like structures, ring cleavage	15 - 30%

Experimental Protocols for Forced Degradation Studies

To experimentally determine the degradation profile of 6''-O-acetylisovitexin, a series of forced degradation studies should be conducted as outlined below. These protocols are based on general guidelines for pharmaceutical stress testing.[5]

General Sample Preparation

Prepare a stock solution of 6''-O-acetylisovitexin in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a concentration of 1 mg/mL.

Thermal Degradation (Solid State)

• Weigh approximately 5 mg of 6''-O-acetylisovitexin into a clean, dry glass vial.

• Place the open vial in a calibrated oven at 70°C.

• Monitor for degradation at appropriate time points (e.g., 24 and 48 hours).

• At each time point, dissolve the sample in the initial solvent and analyze using a stability-indicating HPLC method.

Photodegradation

• Expose the 1 mg/mL solution of 6''-O-acetylisovitexin to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

• Simultaneously, keep a control sample protected from light.

• Analyze both the exposed and control samples by HPLC at the end of the exposure period.

Acidic Hydrolysis

• To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

• Heat the solution in a water bath at 80°C.

• Withdraw samples at various time points (e.g., 0, 4, 8, 12, and 24 hours).

• Neutralize the samples with an equivalent amount of 0.1 M NaOH before HPLC analysis.

Alkaline Hydrolysis

• To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.

• Maintain the solution at 60°C in a water bath.

• Withdraw samples at shorter time intervals due to expected faster degradation (e.g., 0, 1, 2, 4, and 8 hours).

• Neutralize the samples with an equivalent amount of 0.1 M HCl prior to HPLC analysis.

Oxidative Degradation

• To 1 mL of the stock solution, add 1 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 3% H₂O₂.

• Keep the solution at room temperature and protected from light.

• Monitor the degradation at several time points (e.g., 0, 6, 12, and 24 hours).

• Analyze the samples directly by HPLC.

Stability-Indicating Analytical Method

A validated stability-indicating high-performance liquid chromatography (HPLC) method is essential for the accurate quantification of 6''-O-acetylisovitexin and its degradation products.[6]

Suggested HPLC Conditions

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of (A) 0.1% formic acid in water and (B) acetonitrile is recommended. A typical gradient could be:

  • 0-5 min: 20% B

  • 5-25 min: 20-21% B

  • 25-45 min: 21-50% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: UV detection at the λmax of 6''-O-acetylisovitexin (e.g., around 270 nm and 330 nm).

• Column Temperature: 25°C.[7]

• Injection Volume: 10 µL.

Method Validation

The HPLC method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, linear, and robust for its intended purpose. The method must be able to resolve the main peak of 6''-O-acetylisovitexin from all potential degradation products.[8]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for conducting a forced degradation study of 6''-O-acetylisovitexin.

References

• 1. The C-Glycosylation of Flavonoids in Cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unveiling Natural and Semisynthetic Acylated Flavonoids: Chemistry and Biological Actions in the Context of Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. rjptonline.org [rjptonline.org]
• 5. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijtsrd.com [ijtsrd.com]
• 7. RP-HPLC-Based Flavonoid Profiling Accompanied with Multivariate Analysis: An Efficient Approach for Quality Assessment of Houttuynia cordata Thunb Leaves and Their Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 6''-O-acetylisovitexin from Lespedeza juncea

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lespedeza juncea, a perennial subshrub belonging to the Fabaceae family, is a known source of various bioactive compounds, including a rich profile of flavonoids. Among these, 6''-O-acetylisovitexin has been identified as a constituent of the aerial parts of this plant.[1][2] This C-glycosyl flavonoid exhibits potential for various pharmacological applications, making its efficient extraction and purification a critical step for further research and development.

These application notes provide a detailed, generalized protocol for the extraction and purification of 6''-O-acetylisovitexin from the aerial parts of Lespedeza juncea. The methodology is based on established techniques for the isolation of flavonoid glycosides from plant materials. It should be noted that this protocol serves as a guide and may require optimization to achieve the desired yield and purity.

Data Presentation: Extraction and Purification Parameters

The following table summarizes example quantitative data that may be obtained during the extraction and purification process. These values are for illustrative purposes and will vary depending on the specific experimental conditions, including the quality of the plant material and the scale of the extraction.

Parameter	Value	Unit	Notes
Extraction
Starting Plant Material (Dried Aerial Parts)	1.0	kg
Extraction Solvent	80% Methanol in Water	v/v
Solid-to-Solvent Ratio	1:10	w/v
Extraction Time	24	hours	Per extraction cycle
Number of Extractions	3
Crude Methanol Extract Yield	120	g
Solvent Partitioning
Ethyl Acetate Fraction Yield	30	g
n-Butanol Fraction Yield	45	g
Chromatographic Purification
Silica Gel Column Loading (EtOAc Fraction)	25	g
Elution Solvent Gradient	Chloroform:Methanol	Stepwise gradient
Yield of Fraction containing Target Compound	2.5	g
Sephadex LH-20 Column Loading	2.0	g
Elution Solvent	Methanol	Isocratic elution
Final Yield of 6''-O-acetylisovitexin	150	mg
Purity (by HPLC)	>95	%

Experimental Protocols

This section details the step-by-step methodology for the extraction and purification of 6''-O-acetylisovitexin from Lespedeza juncea.

Plant Material Preparation

1.1. Collect the aerial parts of Lespedeza juncea during its flowering season. 1.2. Air-dry the plant material in a well-ventilated area, protected from direct sunlight, until constant weight is achieved. 1.3. Grind the dried plant material into a coarse powder using a mechanical grinder.

Extraction

2.1. Macerate the powdered plant material (1 kg) with 80% aqueous methanol (10 L) at room temperature for 24 hours with occasional stirring. 2.2. Filter the extract through cheesecloth and then Whatman No. 1 filter paper. 2.3. Repeat the extraction process two more times with fresh solvent on the plant residue to ensure exhaustive extraction. 2.4. Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude methanol extract.

Solvent Partitioning

3.1. Suspend the crude methanol extract (e.g., 120 g) in distilled water (1 L). 3.2. Perform liquid-liquid partitioning by sequentially extracting the aqueous suspension with solvents of increasing polarity: 3.2.1. n-hexane (3 x 1 L) to remove non-polar compounds. 3.2.2. Chloroform (3 x 1 L). 3.2.3. Ethyl acetate (3 x 1 L). 3.2.4. n-butanol (3 x 1 L). 3.3. Concentrate each fraction to dryness in vacuo. The ethyl acetate and n-butanol fractions are most likely to contain flavonoid glycosides.

Chromatographic Purification

4.1. Silica Gel Column Chromatography

4.1.1. Pack a glass column with silica gel (230-400 mesh) using a slurry method with chloroform. 4.1.2. Dissolve the dried ethyl acetate fraction (e.g., 25 g) in a minimal amount of methanol and adsorb it onto a small amount of silica gel. 4.1.3. After drying, load the adsorbed sample onto the top of the prepared column. 4.1.4. Elute the column with a stepwise gradient of chloroform and methanol, starting with 100% chloroform and gradually increasing the polarity by adding methanol (e.g., 99:1, 98:2, 95:5, 90:10, 80:20, 50:50, and 100% methanol). 4.1.5. Collect fractions of a suitable volume (e.g., 250 mL) and monitor the composition of each fraction by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate:methanol:water, 10:1.35:1). 4.1.6. Visualize the TLC plates under UV light (254 nm and 366 nm) and by spraying with a suitable visualizing agent (e.g., 1% AlCl3 in ethanol). 4.1.7. Combine the fractions containing the target compound (as indicated by comparison with a standard, if available, or by spectroscopic analysis of a small aliquot).

4.2. Sephadex LH-20 Gel Filtration Chromatography

4.2.1. Further purify the combined fractions containing 6''-O-acetylisovitexin using a Sephadex LH-20 column. 4.2.2. Pack the column with Sephadex LH-20 swollen in methanol. 4.2.3. Dissolve the semi-purified fraction (e.g., 2.5 g) in a small volume of methanol and apply it to the top of the column. 4.2.4. Elute the column with methanol as the mobile phase. 4.2.5. Collect fractions and monitor by TLC as described in step 4.1.5. 4.2.6. Combine the pure fractions containing 6''-O-acetylisovitexin and evaporate the solvent to yield the purified compound.

Purity Assessment

5.1. Assess the purity of the final compound using High-Performance Liquid Chromatography (HPLC) with a C18 column and a suitable mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid). 5.2. Confirm the identity of the isolated compound by spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR and ¹³C-NMR).

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the extraction and purification of 6''-O-acetylisovitexin.

Logical Relationship of Purification Steps

Caption: Logical progression of purification techniques from a complex mixture to a pure compound.

References

• 1. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 2. researchgate.net [researchgate.net]

Application Note: Quantification of 6''-O-acetylisovitexin using a Validated HPLC-UV Method

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantification of 6''-O-acetylisovitexin in plant extracts and other relevant matrices using a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method.

Introduction

6''-O-acetylisovitexin is a naturally occurring flavone C-glycoside found in various plant species. As a derivative of isovitexin, it is of interest to researchers for its potential biological activities. Accurate and precise quantification of this compound is crucial for quality control of herbal medicines, pharmacokinetic studies, and phytochemical research. This application note describes a robust and validated reversed-phase HPLC-UV method for the determination of 6''-O-acetylisovitexin.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this method. The chromatographic conditions are summarized in Table 1.

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 10% B; 5-25 min: 10-40% B; 25-30 min: 40-10% B; 30-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	335 nm

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 6''-O-acetylisovitexin reference standard (CAS: 1223097-20-8) and dissolve it in 10 mL of methanol in a volumetric flask.[1][2]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with methanol to obtain concentrations ranging from 1 to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation Protocol

The following is a general protocol for the extraction of 6''-O-acetylisovitexin from a plant matrix. This may need to be optimized depending on the specific sample.

• Extraction:

  • Weigh 1.0 g of the powdered plant material.

  • Add 25 mL of 80% methanol.

  • Sonciate for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

• Filtration:

  • Filter the supernatant through a 0.45 µm syringe filter prior to HPLC injection to remove particulate matter.[3] This step is crucial to prevent column blockage and ensure the longevity of the HPLC column.[3][4]

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose.[5][6] The validation parameters are summarized in Table 2.

Table 2: Summary of Method Validation Parameters

Parameter	Result
Linearity (Range)	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Specificity	No interference from blank matrix

Linearity

The linearity of the method was established by analyzing a series of standard solutions at different concentrations. A calibration curve was constructed by plotting the peak area against the concentration of 6''-O-acetylisovitexin.

Accuracy

Accuracy was determined by the standard addition method. Known amounts of 6''-O-acetylisovitexin were added to a pre-analyzed sample, and the recovery was calculated.

Precision

The precision of the method was evaluated by performing replicate injections of a standard solution on the same day (intra-day precision) and on three different days (inter-day precision). The relative standard deviation (RSD) of the peak areas was calculated.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ.

Specificity

The specificity of the method was demonstrated by the absence of interfering peaks at the retention time of 6''-O-acetylisovitexin in a blank matrix sample.

Visualizations

Experimental Workflow

The overall experimental workflow for the quantification of 6''-O-acetylisovitexin is depicted in the following diagram.

Caption: Experimental workflow for HPLC-UV quantification.

Method Validation Logical Flow

The logical relationship and flow of the analytical method validation process are illustrated below.

Caption: Logical flow of analytical method validation.

Conclusion

The described HPLC-UV method provides a reliable, accurate, and precise tool for the quantification of 6''-O-acetylisovitexin. This application note and the accompanying protocols are intended to serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and quality control. Proper sample preparation and method validation are essential for obtaining high-quality, reproducible results.[7]

References

• 1. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 2. dnabct.com [dnabct.com]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 6. scispace.com [scispace.com]
• 7. static.fishersci.eu [static.fishersci.eu]

Application Notes and Protocols for the Detection of 6''-O-acetylisovitexin in Plant Extracts using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

6''-O-acetylisovitexin is a naturally occurring flavone C-glycoside found in various medicinal plants, including Vitex negundo. As a member of the flavonoid family, it is investigated for its potential pharmacological activities, including anti-inflammatory and antioxidant properties. Accurate and sensitive detection and quantification of this compound in complex plant matrices are crucial for quality control, pharmacokinetic studies, and understanding its biological role. This document provides a detailed protocol for the analysis of 6''-O-acetylisovitexin in plant extracts using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.

Data Presentation

While specific quantitative data for 6''-O-acetylisovitexin is not widely published, the following table provides a template for presenting such data once obtained. The values for related flavonoids found in Vitex negundo are included as a reference to indicate potential concentration ranges.

Compound	Plant Source	Plant Part	Concentration Range (µg/g dry weight)	Analytical Method	Reference
6''-O-acetylisovitexin	Vitex negundo	Leaves	Data to be determined	LC-MS/MS	-
Isovitexin	Vitex negundo	Leaves	250 - 1500	UPLC-QqQ-MS	[1]
Vitexin	Vitex negundo	Leaves	100 - 800	UPLC-QqQ-MS	[1]
Agnuside	Vitex negundo	Leaves	500 - 3000	UPLC-QqQ-MS	[1]
Chlorogenic acid	Vitex negundo	Leaves	1000 - 5000	UPLC-QqQ-MS	[1]

Experimental Protocols

This section outlines a comprehensive protocol for the extraction and LC-MS/MS analysis of 6''-O-acetylisovitexin from plant materials.

Sample Preparation: Extraction of 6''-O-acetylisovitexin

• Plant Material Collection and Preparation:

  • Collect fresh plant material (e.g., leaves of Vitex negundo).

  • Wash the material thoroughly with distilled water to remove any contaminants.

  • Dry the plant material in a well-ventilated area at room temperature or in an oven at a temperature not exceeding 40°C to prevent degradation of thermolabile compounds.

  • Grind the dried plant material into a fine powder using a laboratory mill.

• Solvent Extraction:

  • Accurately weigh approximately 1 gram of the powdered plant material.

  • Place the powder in a conical flask and add 20 mL of 80% methanol (v/v).

  • Sonicate the mixture for 30 minutes in an ultrasonic bath.

  • Alternatively, perform maceration by shaking the mixture on an orbital shaker for 24 hours at room temperature.

  • After extraction, centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process twice more with fresh solvent to ensure complete extraction of the analyte.

  • Combine all the supernatants.

• Extract Concentration and Reconstitution:

  • Evaporate the solvent from the combined supernatant under reduced pressure using a rotary evaporator at 40°C.

  • Reconstitute the dried extract in 1 mL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Filter the reconstituted extract through a 0.22 µm syringe filter into an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is recommended for good separation of flavonoids.

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A typical gradient would be:

  • 0-1 min: 5% B

  • 1-10 min: Linear gradient from 5% to 95% B

  • 10-12 min: Hold at 95% B

  • 12-12.1 min: Linear gradient from 95% to 5% B

  • 12.1-15 min: Hold at 5% B for column re-equilibration

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 600 L/hr

• Multiple Reaction Monitoring (MRM) Parameters:

  • Molecular Weight of 6''-O-acetylisovitexin: 474.41 g/mol [1][2][3][4][5][6][7][8]

  • Precursor Ion ([M-H]⁻): m/z 473.4

  • Product Ions and Collision Energies (CE): Based on the fragmentation patterns of acetylated C-glycosyl flavones, the following transitions are proposed.[1][9][10] It is crucial to optimize these parameters on the specific instrument being used.

    • Quantifier Ion: To be determined experimentally (likely a fragment corresponding to the loss of the acetyl group or a fragment from the sugar moiety). A potential fragment is m/z 413.4, corresponding to the loss of the acetyl group (CH2CO).

    • Qualifier Ion: To be determined experimentally (another characteristic fragment). A potential fragment is m/z 353.4, corresponding to a cross-ring cleavage of the glucose moiety.

  • Collision Gas: Argon

Visualization of Experimental Workflow

Caption: Experimental workflow for LC-MS/MS analysis of 6''-O-acetylisovitexin.

Signaling Pathways

While the specific signaling pathways modulated by 6''-O-acetylisovitexin are still under investigation, related flavonoids, such as isovitexin, have been shown to exert anti-inflammatory effects by modulating key signaling cascades. It is plausible that 6''-O-acetylisovitexin shares similar mechanisms of action. The primary pathways implicated in the anti-inflammatory response of flavonoids include the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate cell surface receptors (e.g., Toll-like receptors), initiating a downstream cascade of protein phosphorylation. This leads to the activation of MAPK pathways (including ERK, JNK, and p38) and the IKK complex. Activated MAPKs can phosphorylate and activate transcription factors like AP-1, while the activated IKK complex phosphorylates IκBα, leading to its degradation and the subsequent release and nuclear translocation of the NF-κB p65/p50 dimer. In the nucleus, NF-κB and AP-1 bind to the promoter regions of pro-inflammatory genes, leading to the transcription and production of inflammatory mediators like TNF-α, IL-6, and COX-2. Flavonoids, potentially including 6''-O-acetylisovitexin, are thought to inhibit the phosphorylation of key proteins in both the MAPK and NF-κB pathways, thereby suppressing the production of these inflammatory mediators.

Caption: Proposed anti-inflammatory signaling pathway modulated by flavonoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification and quantification of phenolic compounds in Vitex negundo L. var. cannabifolia (Siebold et Zucc.) Hand.-Mazz. using liquid chromatography combined with quadrupole time-of-flight and triple quadrupole mass spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Field desorption mass spectra of flavonoid acylglycosides. I. Natural acetyl derivatives | Semantic Scholar [semanticscholar.org]
• 5. nveo.org [nveo.org]
• 6. ijzi.net [ijzi.net]
• 7. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 8. realgenelabs.com [realgenelabs.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. [PDF] Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Testing the Antioxidant Capacity of 6''-O-acetylisovitexin

Audience: Researchers, scientists, and drug development professionals.

Introduction

6''-O-acetylisovitexin is a flavonoid C-glycoside, a class of natural compounds known for their diverse biological activities, including antioxidant properties.[1][2] The evaluation of the antioxidant capacity of 6''-O-acetylisovitexin is crucial for understanding its therapeutic potential in preventing or mitigating diseases associated with oxidative stress, such as cancer, cardiovascular diseases, and neurodegenerative disorders.[3][4][5] This document provides detailed protocols for assessing the antioxidant capacity of 6''-O-acetylisovitexin using common in vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, FRAP (Ferric Reducing Antioxidant Power) assay, and ORAC (Oxygen Radical Absorbance Capacity) assay.[6][7][8][9]

Data Presentation

The antioxidant capacity of 6''-O-acetylisovitexin can be quantified and compared with standard antioxidants. The results are typically expressed as IC50 values (the concentration of the compound required to scavenge 50% of the radicals) for DPPH and ABTS assays, and as equivalents of a standard compound (e.g., Trolox or Ascorbic Acid) for FRAP and ORAC assays.

Table 1: Summary of Antioxidant Capacity of 6''-O-acetylisovitexin (Hypothetical Data)

Assay	Parameter	6''-O-acetylisovitexin	Standard (e.g., Quercetin)
DPPH	IC50 (µM)	Data to be determined	Reference Value
ABTS	IC50 (µM)	Data to be determined	Reference Value
FRAP	µmol Fe(II) equiv./µmol	Data to be determined	Reference Value
ORAC	µmol Trolox equiv./µmol	Data to be determined	Reference Value

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.[6][10] The reduction of DPPH is accompanied by a color change from purple to yellow, which can be measured spectrophotometrically at 517 nm.[11]

Materials:

• 6''-O-acetylisovitexin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectrophotometric grade)

• Positive control (e.g., Ascorbic acid, Quercetin, or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. Keep the solution in a dark bottle to protect it from light.[6]

• Preparation of Sample and Standard Solutions:

  • Dissolve 6''-O-acetylisovitexin in a suitable solvent (e.g., DMSO, methanol) to prepare a stock solution.

  • Prepare a series of dilutions of the 6''-O-acetylisovitexin stock solution to obtain a range of concentrations.

  • Prepare a series of dilutions of the positive control.

• Assay Protocol:

  • Add 100 µL of the DPPH working solution to each well of a 96-well plate.[6]

  • Add 100 µL of the different concentrations of 6''-O-acetylisovitexin or the standard to the wells.

  • For the blank, add 100 µL of the solvent instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.[6]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[11]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • % Scavenging = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the sample.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a decolorization of the solution, which is measured by the decrease in absorbance at 734 nm.[7][12]

Materials:

• 6''-O-acetylisovitexin

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Positive control (e.g., Trolox or Ascorbic Acid)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[7]

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[7]

  • Before use, dilute the ABTS•+ solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.[7]

• Preparation of Sample and Standard Solutions: Prepare serial dilutions of 6''-O-acetylisovitexin and the positive control as described for the DPPH assay.

• Assay Protocol:

  • Add 190 µL of the diluted ABTS•+ solution to each well of a 96-well plate.

  • Add 10 µL of the different concentrations of 6''-O-acetylisovitexin or the standard to the wells.

  • Incubate the plate in the dark at room temperature for 10 minutes.[7]

• Measurement: Measure the absorbance at 734 nm.[7]

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay. The IC50 value is then determined.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reduction is monitored by measuring the formation of a colored ferrous-tripyridyltriazine complex at 593 nm.[3][8]

Materials:

• 6''-O-acetylisovitexin

• FRAP reagent:

  • 300 mM Acetate buffer (pH 3.6)

  • 10 mM TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) in 40 mM HCl

  • 20 mM FeCl₃·6H₂O solution

• Positive control (e.g., FeSO₄·7H₂O or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of FRAP Reagent: Prepare the fresh FRAP working solution by mixing acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio. Warm the solution to 37°C before use.[8]

• Preparation of Sample and Standard Solutions: Prepare serial dilutions of 6''-O-acetylisovitexin and the standard.

• Assay Protocol:

  • Add 180 µL of the FRAP reagent to each well of a 96-well plate.

  • Add 20 µL of the different concentrations of 6''-O-acetylisovitexin or the standard to the wells.

  • Incubate the plate at 37°C for 4 minutes.[8]

• Measurement: Measure the absorbance at 593 nm.[8]

• Calculation: A standard curve is prepared using a known concentration of Fe²⁺. The FRAP value of the sample is then calculated from the standard curve and expressed as µmol of Fe²⁺ equivalents per µmol of the compound.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals. The decay of fluorescence is monitored over time, and the antioxidant capacity is quantified by the area under the fluorescence decay curve (AUC).[13][14]

Materials:

• 6''-O-acetylisovitexin

• Fluorescein sodium salt

• AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride)

• Positive control (Trolox)

• Phosphate buffer (75 mM, pH 7.4)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of fluorescein in phosphate buffer.

  • Prepare a fresh solution of AAPH in phosphate buffer before each use.

  • Prepare a stock solution of Trolox in phosphate buffer.

• Assay Protocol:

  • Add 150 µL of the fluorescein working solution to each well of a 96-well black plate.[14]

  • Add 25 µL of the different concentrations of 6''-O-acetylisovitexin, Trolox standard, or blank (phosphate buffer) to the wells.[14]

  • Incubate the plate at 37°C for 30 minutes.[15]

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.[15]

• Measurement: Immediately start recording the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 520 nm every 1-2 minutes for at least 60 minutes.[15]

• Calculation:

  • Calculate the Area Under the Curve (AUC) for each sample and standard.

  • Calculate the Net AUC by subtracting the AUC of the blank from the AUC of the sample or standard.

  • Plot a standard curve of Net AUC versus Trolox concentration.

  • The ORAC value of 6''-O-acetylisovitexin is calculated from the standard curve and expressed as µmol of Trolox equivalents (TE) per µmol of the compound.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for assessing the antioxidant capacity of 6''-O-acetylisovitexin.

Potential Antioxidant Mechanism of Flavonoids

Flavonoids can exert their antioxidant effects through various mechanisms, including direct radical scavenging and modulation of cellular antioxidant defense systems. One key pathway involved is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling pathway.

Caption: Nrf2-ARE signaling pathway potentially modulated by 6''-O-acetylisovitexin.

References

• 1. researchgate.net [researchgate.net]
• 2. BOC Sciences @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 3. arborassays.com [arborassays.com]
• 4. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antioxidant and anti-inflammatory mechanisms of action of astaxanthin in cardiovascular diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. pubcompare.ai [pubcompare.ai]
• 8. ultimatetreat.com.au [ultimatetreat.com.au]
• 9. kamiyabiomedical.com [kamiyabiomedical.com]
• 10. mdpi.com [mdpi.com]
• 11. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 12. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 13. mdpi.com [mdpi.com]
• 14. agilent.com [agilent.com]
• 15. scribd.com [scribd.com]

Application Notes and Protocols for In Vitro Anti-Inflammatory Assays of 6''-O-acetylisovitexin

For Researchers, Scientists, and Drug Development Professionals

Introduction

6''-O-acetylisovitexin is a natural flavonoid glycoside, a class of compounds known for a wide range of biological activities. Its structural analogs, vitexin and isovitexin, have demonstrated significant anti-inflammatory properties in various in vitro models. These effects are primarily mediated through the downregulation of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The underlying mechanisms often involve the modulation of key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

These application notes provide detailed protocols for a panel of in vitro assays recommended for characterizing the anti-inflammatory potential of 6''-O-acetylisovitexin. The assays are designed to be conducted in a macrophage cell line, such as RAW 264.7, stimulated with lipopolysaccharide (LPS) to mimic an inflammatory response.

Data Presentation

While specific quantitative data for the anti-inflammatory activity of 6''-O-acetylisovitexin is not extensively available in the public domain, the following table provides a template for summarizing experimental findings. Data should be presented as the half-maximal inhibitory concentration (IC50) or as a percentage of inhibition at a given concentration.

Mediator/Target	6''-O-acetylisovitexin IC50 (µM)	Positive Control IC50 (µM)	Assay Principle
Nitric Oxide (NO) Production	Data to be determined	e.g., L-NAME	Griess Assay
Prostaglandin E2 (PGE2) Production	Data to be determined	e.g., Indomethacin	Competitive ELISA
TNF-α Production	Data to be determined	e.g., Dexamethasone	Sandwich ELISA
IL-6 Production	Data to be determined	e.g., Dexamethasone	Sandwich ELISA
IL-1β Production	Data to be determined	e.g., Dexamethasone	Sandwich ELISA

Key Experimental Protocols

Cell Culture and Treatment

Cell Line: Murine macrophage cell line RAW 264.7.

Culture Conditions:

• Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation: 37°C in a humidified atmosphere with 5% CO2.

General Treatment Protocol:

• Seed RAW 264.7 cells in appropriate well plates (e.g., 96-well or 24-well plates) at a density of 1 x 10^5 to 5 x 10^5 cells/mL and allow them to adhere for 24 hours.

• Pre-treat the cells with various concentrations of 6''-O-acetylisovitexin (or vehicle control) for 1-2 hours.

• Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL.

• Incubate for a further 24 hours.

• Collect the cell culture supernatant for the analysis of NO, PGE2, and cytokines.

• Perform a cell viability assay (e.g., MTT assay) in parallel to ensure that the observed inhibitory effects are not due to cytotoxicity.[1]

Caption: General experimental workflow for in vitro anti-inflammatory assays.

Nitric Oxide (NO) Production Assay (Griess Assay)

Principle: Nitric oxide is an unstable molecule that rapidly oxidizes to nitrite (NO2-) and nitrate (NO3-) in the culture medium. The Griess reagent converts nitrite into a colored azo compound, the absorbance of which can be measured spectrophotometrically at 540 nm.[2][3]

Protocol:

• To 50 µL of the collected cell culture supernatant in a 96-well plate, add 50 µL of Griess Reagent A (1% sulfanilamide in 2.5% phosphoric acid).[2]

• Immediately add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid).[2]

• Incubate the plate at room temperature for 10-15 minutes, protected from light.[2][4]

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Caption: Workflow for the Nitric Oxide (NO) Griess Assay.

Prostaglandin E2 (PGE2) Immunoassay

Principle: A competitive enzyme-linked immunosorbent assay (ELISA) is used to quantify PGE2 levels. In this assay, PGE2 in the sample competes with a fixed amount of enzyme-labeled PGE2 for binding to a limited number of antibodies coated on the microplate. The amount of color produced is inversely proportional to the concentration of PGE2 in the sample.[5][6]

Protocol (General steps, follow manufacturer's instructions for specific kits):

• Add standards, controls, and collected cell culture supernatants to the appropriate wells of the antibody-coated microplate.[6]

• Add the PGE2-enzyme (e.g., peroxidase) conjugate to each well.[6]

• Add the monoclonal antibody to PGE2 to initiate the binding reaction.[6]

• Incubate the plate as per the kit's instructions (e.g., 2.5 hours at room temperature).[6]

• Wash the plate to remove unbound reagents.

• Add the substrate solution, which will react with the bound enzyme conjugate to produce a color.

• Incubate for color development.

• Add a stop solution to terminate the reaction.

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.[6]

• Calculate the PGE2 concentration from the standard curve.

Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) Immunoassays

Principle: A sandwich ELISA is used for the quantification of cytokines. The wells of a microplate are pre-coated with a capture antibody specific for the target cytokine. The cytokine in the sample binds to this antibody. A second, enzyme-linked detection antibody, also specific for the cytokine, is then added, forming a "sandwich". A substrate is added, and the resulting color intensity is directly proportional to the concentration of the cytokine in the sample.[7][8]

Protocol (General steps, follow manufacturer's instructions for specific kits):

• Add standards, controls, and collected cell culture supernatants to the appropriate wells of the cytokine-specific antibody-coated microplate.

• Incubate to allow the cytokine to bind to the immobilized antibody.

• Wash the plate to remove unbound substances.

• Add the biotinylated detection antibody specific for the cytokine and incubate.

• Wash the plate, then add avidin-conjugated horseradish peroxidase (HRP) and incubate.[9]

• Wash the plate again to remove unbound avidin-HRP.

• Add the substrate solution (e.g., TMB) and incubate for color development.

• Add a stop solution to terminate the reaction.

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

• Calculate the cytokine concentration from the standard curve.

Signaling Pathway Analysis

The anti-inflammatory effects of flavonoids like isovitexin are often attributed to their ability to inhibit the NF-κB and MAPK signaling pathways.[4]

NF-κB Signaling Pathway

LPS, through Toll-like receptor 4 (TLR4), activates a cascade that leads to the phosphorylation and subsequent degradation of the inhibitor of κB (IκBα). This releases the NF-κB (p50/p65) dimer, allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including iNOS (for NO production), COX-2 (for PGE2 production), and cytokines like TNF-α, IL-6, and IL-1β.[10]

Caption: The NF-κB signaling pathway and potential inhibition by 6''-O-acetylisovitexin.

MAPK Signaling Pathway

LPS also activates the MAPK pathway, which involves a cascade of protein kinases (e.g., ERK, JNK, p38). These kinases, once phosphorylated, can activate transcription factors (like AP-1) that also contribute to the expression of pro-inflammatory genes.

Caption: The MAPK signaling pathway and potential inhibition by 6''-O-acetylisovitexin.

References

• 1. Nitric oxide inhibition of adenylyl cyclase type 6 activity is dependent upon lipid rafts and caveolin signaling complexes [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. | BioWorld [bioworld.com]
• 4. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review on the pharmacological effects of vitexin and isovitexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of IL-1, IL-6, and TNF-alpha in immune-mediated inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Prostaglandin E2 and Receptors: Insight Into Tumorigenesis, Tumor Progression, and Treatment of Hepatocellular Carcinoma [frontiersin.org]

Application Notes and Protocols for Evaluating 6''-O-acetylisovitexin Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

6''-O-acetylisovitexin is a flavonoid glycoside that has been investigated for its potential therapeutic properties. As a derivative of isovitexin, it belongs to a class of compounds known for their antioxidant and anti-cancer activities. Evaluating the cytotoxic effects of 6''-O-acetylisovitexin is a critical first step in the drug discovery process to determine its efficacy and selectivity against cancer cells. This document provides detailed protocols for essential cell-based assays to assess the cytotoxicity of this compound and offers a framework for data presentation and interpretation. While specific cytotoxicity data for 6''-O-acetylisovitexin is limited, this document leverages data from its parent compound, isovitexin, to provide a relevant toxicological profile and mechanistic insights.

Data Presentation

Summarized below is the cytotoxic activity of the parent compound, isovitexin, against various human cancer cell lines. This data is presented to offer a comparative baseline for studies on 6''-O-acetylisovitexin. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	IC50 (µM)	Reference
HT29	Colon Cancer	37.24 ± 2.56	[1]
SW480	Colon Cancer	33.53 ± 2.45	[1]
HCT116	Colon Cancer	29.79 ± 2.32	[1]
LoVo	Colon Cancer	19.31 ± 2.49	[1]
U2OS-SC	Osteosarcoma Stem Cell	~10	[2]
MG63-SC	Osteosarcoma Stem Cell	~10	[2]
MCF-7	Breast Cancer	< 10 nM (caused 46% apoptosis)	[3]

Experimental Protocols

Detailed methodologies for key cell-based cytotoxicity assays are provided below.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase to form formazan, an insoluble purple product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• 96-well flat-bottom plates

• 6''-O-acetylisovitexin (or test compound)

• MTT solution (5 mg/mL in PBS, sterile-filtered)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• Phosphate Buffered Saline (PBS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 6''-O-acetylisovitexin in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 3-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well. Mix thoroughly by gentle pipetting to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of vehicle control - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the activity of LDH released from the cytosol of damaged cells into the culture medium, which is an indicator of compromised cell membrane integrity.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 96-well plates

• 6''-O-acetylisovitexin

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis solution provided in the kit).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture (as per the kit instructions) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution (as per the kit instructions) to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula:

  • % Cytotoxicity = [(Absorbance of treated sample - Absorbance of spontaneous release) / (Absorbance of maximum release - Absorbance of spontaneous release)] x 100

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine on the outer leaflet of the cell membrane of apoptotic cells, while propidium iodide (PI) stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• Cancer cell lines

• 6-well plates

• 6''-O-acetylisovitexin

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of 6''-O-acetylisovitexin for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells). Collect both the detached and adherent cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X binding buffer provided in the kit at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells by flow cytometry within 1 hour.

Visualizations

Experimental Workflow

Caption: Workflow for assessing the cytotoxicity of 6''-O-acetylisovitexin.

Potential Signaling Pathway

Based on studies of the parent compound isovitexin, a potential mechanism of action for 6''-O-acetylisovitexin could involve the induction of apoptosis through the PI3K/Akt/mTOR signaling pathway.[1][4]

Caption: Potential PI3K/Akt/mTOR signaling pathway affected by 6''-O-acetylisovitexin.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Isovitexin Suppresses Cancer Stemness Property And Induces Apoptosis Of Osteosarcoma Cells By Disruption Of The DNMT1/miR-34a/Bcl-2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Semi-synthesis of 6''-O-acetylisovitexin

These application notes provide detailed protocols for the semi-synthesis of 6''-O-acetylisovitexin, a naturally occurring C-glycosylflavonoid, starting from its precursor, isovitexin. The methods outlined below are intended for researchers, scientists, and professionals in drug development and related fields. Two primary approaches are detailed: a chemical method employing regioselective acetylation and an enzymatic method utilizing lipase for enhanced specificity.

Introduction

Isovitexin, a flavone C-glycoside, exhibits a range of biological activities. Acetylation of isovitexin at the 6''-position of the glucose moiety can modify its physicochemical properties, such as lipophilicity, potentially enhancing its bioavailability and therapeutic efficacy. The semi-synthesis of 6''-O-acetylisovitexin from the more readily available isovitexin is a key process for enabling further pharmacological investigation. This document provides detailed protocols for both chemical and enzymatic semi-synthesis routes.

Method 1: Chemical Semi-synthesis via Regioselective Acetylation

This method involves the direct acetylation of isovitexin using acetic anhydride in the presence of a base catalyst. The primary hydroxyl group at the 6''-position of the glucose moiety is the most reactive hydroxyl group, allowing for a degree of regioselectivity under controlled conditions.

Experimental Protocol

• Materials:

  • Isovitexin (starting material)

  • Pyridine (anhydrous)

  • Acetic anhydride

  • Methanol (anhydrous)

  • Toluene

  • Dichloromethane (DCM) or Ethyl acetate (EtOAc)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure: a. Dissolve isovitexin (1.0 equivalent) in anhydrous pyridine (5-10 mL per mmol of isovitexin) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen). b. Cool the solution to 0 °C in an ice bath. c. Add acetic anhydride (1.1 to 1.5 equivalents) dropwise to the stirred solution. The slight excess of acetic anhydride ensures the reaction goes to completion, but a large excess should be avoided to minimize side reactions. d. Allow the reaction mixture to stir at 0 °C for 1-2 hours and then at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. e. Upon completion, quench the reaction by the slow addition of anhydrous methanol at 0 °C to consume the excess acetic anhydride. f. Remove the solvents under reduced pressure. Co-evaporate the residue with toluene (2-3 times) to ensure the complete removal of pyridine. g. Dilute the residue with dichloromethane or ethyl acetate. h. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine. i. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. j. Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to afford pure 6''-O-acetylisovitexin.

Quantitative Data

Parameter	Value
Starting Material	Isovitexin
Product	6''-O-acetylisovitexin
Molecular Formula	C₂₃H₂₂O₁₁
Molecular Weight	474.42 g/mol
Typical Yield	60-75%
Purity (by HPLC)	>95%

Workflow Diagram

Fig 1. Chemical Synthesis Workflow.

Method 2: Enzymatic Semi-synthesis using Lipase

This method utilizes the high regioselectivity of lipases, such as Candida antarctica lipase B (CALB), to specifically acylate the primary 6''-hydroxyl group of isovitexin. This approach offers milder reaction conditions and often leads to higher purity of the desired product with minimal side reactions.

Experimental Protocol

• Materials:

  • Isovitexin (starting material)

  • Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

  • Vinyl acetate or Acetic anhydride (acyl donor)

  • tert-Amyl alcohol or 2-Methyl-2-butanol (anhydrous solvent)

  • Molecular sieves (3Å or 4Å, activated)

• Procedure: a. To a solution of isovitexin (1.0 equivalent) in anhydrous tert-amyl alcohol (or another suitable organic solvent), add the acyl donor (vinyl acetate or acetic anhydride, 3-5 equivalents). b. Add activated molecular sieves to the mixture to ensure anhydrous conditions. c. Add the immobilized lipase (e.g., 10-20% by weight of the substrate). d. Incubate the reaction mixture at a controlled temperature (typically 40-60 °C) with constant shaking. e. Monitor the reaction progress by TLC or HPLC. f. Upon completion, filter off the immobilized enzyme and the molecular sieves. The enzyme can often be washed and reused. g. Evaporate the solvent from the filtrate under reduced pressure. h. Purify the resulting product by silica gel column chromatography or preparative HPLC to obtain pure 6''-O-acetylisovitexin.

Quantitative Data

Parameter	Value
Starting Material	Isovitexin
Enzyme	Immobilized Candida antarctica lipase B
Acyl Donor	Vinyl acetate / Acetic anhydride
Solvent	tert-Amyl alcohol
Product	6''-O-acetylisovitexin
Typical Conversion	>80%
Purity (by HPLC)	>98%

Workflow Diagram

Application Notes: 6''-O-acetylisovitexin as a Phytochemical Standard

Introduction

6''-O-acetylisovitexin is a naturally occurring flavone C-glycoside that has been isolated from various plant species, including Lespedeza juncea and Silene aprica.[1][2] As a distinct phytochemical entity, it serves as a valuable analytical standard for researchers, scientists, and professionals in the field of drug development. Phytochemical standards are crucial for the quality control of herbal medicines, ensuring the identity, purity, and content of active or marker compounds.[3] The use of a well-characterized standard like 6''-O-acetylisovitexin allows for accurate quantification and identification in complex botanical matrices, which is essential for ensuring the consistency and safety of herbal products and facilitating pharmacological research.

Applications

The primary applications of 6''-O-acetylisovitexin as a phytochemical standard include:

• Quality Control of Herbal Medicines: Used as a reference standard for the identification and quantification of 6''-O-acetylisovitexin in raw plant materials and finished herbal products containing species such as Lespedeza juncea. This ensures product consistency and adherence to regulatory standards.

• Pharmacological Research: Serves as a standard for in vitro and in vivo studies to investigate the biological activities of 6''-O-acetylisovitexin. While research on this specific compound is ongoing, related compounds like isovitexin have demonstrated anti-inflammatory and antioxidant properties by modulating pathways such as MAPK, NF-κB, and Nrf2/HO-1.[4]

• Drug Discovery and Development: Employed in the early stages of drug discovery to screen for potential therapeutic activities and to develop analytical methods for pharmacokinetic and metabolic studies.

• Phytochemical Analysis: Utilized in the phytochemical analysis of plant extracts to aid in the isolation and structural elucidation of new and known natural products.[1][2]

Physicochemical Properties of 6''-O-acetylisovitexin

Property	Value	Reference
CAS Number	1223097-20-8	[5]
Molecular Formula	C₂₃H₂₂O₁₁	Derived from structure
Molecular Weight	474.42 g/mol	Derived from formula
Appearance	Typically a powder	[5]
Solubility	Soluble in DMSO and other organic solvents	[5]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 1 year	[5]

Experimental Protocols

Quantification of 6''-O-acetylisovitexin using High-Performance Liquid Chromatography (HPLC)

This protocol describes a general method for the quantification of 6''-O-acetylisovitexin in a plant extract using HPLC with UV detection.

a. Equipment and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV/Vis detector.

• Analytical balance.

• Volumetric flasks, pipettes, and syringes.

• Syringe filters (0.45 µm).

• 6''-O-acetylisovitexin reference standard.

• HPLC-grade acetonitrile, methanol, and water.

• Formic acid or phosphoric acid.

b. Preparation of Standard Solutions:

• Accurately weigh 1 mg of 6''-O-acetylisovitexin reference standard and dissolve it in 1 mL of methanol to prepare a stock solution of 1 mg/mL.

• Perform serial dilutions of the stock solution with methanol to prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL.

c. Preparation of Sample Solution:

• Accurately weigh 1 g of powdered plant material and transfer it to a conical flask.

• Add 25 mL of methanol and perform extraction using ultrasonication for 30 minutes.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

d. Chromatographic Conditions:

Parameter	Condition
Column	C18 column (e.g., 250 mm × 4.6 mm, 5 µm)
Mobile Phase	Gradient of A: Water with 0.1% Formic Acid and B: Acetonitrile
Gradient Program	0-30 min, 10-50% B; 30-35 min, 50-90% B; 35-40 min, 90-10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	270 nm and 330 nm (based on flavone UV absorbance)
Injection Volume	10 µL

e. Data Analysis:

• Inject the standard solutions to construct a calibration curve by plotting peak area against concentration.

• Inject the sample solution and determine the peak area of 6''-O-acetylisovitexin.

• Calculate the concentration of 6''-O-acetylisovitexin in the sample using the regression equation from the calibration curve.

f. Method Validation Parameters (Example Data):

Parameter	Result
Linearity Range	1 - 100 µg/mL (r² > 0.999)
LOD	0.2 µg/mL
LOQ	0.7 µg/mL
Precision (RSD%)	Intra-day: < 2.0%; Inter-day: < 3.5%
Accuracy (Recovery %)	98.5% - 102.3%

Quantification of 6''-O-acetylisovitexin using UPLC-MS/MS

This protocol provides a more sensitive and selective method for the quantification of 6''-O-acetylisovitexin using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

a. Equipment and Reagents:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• All reagents and materials listed for the HPLC method, but of UPLC/MS grade.

b. Preparation of Standard and Sample Solutions:

• Prepare standard solutions with lower concentrations (e.g., 0.1 ng/mL to 100 ng/mL) due to the higher sensitivity of the method.

• Sample preparation is similar to the HPLC method, but a further dilution step may be required.

c. UPLC-MS/MS Conditions:

Parameter	Condition
Column	UPLC C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm)
Mobile Phase	A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid
Gradient Program	0-5 min, 5-60% B; 5-6 min, 60-95% B; 6-7 min, 95-5% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition	Precursor ion [M-H]⁻: m/z 473.1 → Product ions: m/z 353.1, 311.1
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C

d. Data Analysis:

• Quantification is performed using the Multiple Reaction Monitoring (MRM) mode. A calibration curve is constructed by plotting the peak area of the specific precursor-to-product ion transition against the concentration of the standards.

e. Method Validation Parameters (Example Data):

Parameter	Result
Linearity Range	0.1 - 100 ng/mL (r² > 0.999)
LOD	0.02 ng/mL[6]
LOQ	0.06 ng/mL[6]
Precision (RSD%)	Intra-day: < 4.5%; Inter-day: < 6.0%
Accuracy (Recovery %)	97.4% - 101.6%[6]

Visualizations

Caption: Workflow for phytochemical analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 5. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 6. Frontiers | UPLC-ESI-MS/MS and HPTLC Method for Quantitative Estimation of Cytotoxic Glycosides and Aglycone in Bioactivity Guided Fractions of Solanum nigrum L. [frontiersin.org]

Application Notes and Protocols for Improving the Solubility of 6''-O-acetylisovitexin in Bioassays

For Researchers, Scientists, and Drug Development Professionals

Introduction

6''-O-acetylisovitexin, a C-glycosyl flavonoid, holds significant promise for various therapeutic applications due to its diverse biological activities. However, like many flavonoids, its poor aqueous solubility presents a substantial challenge for in vitro and in vivo bioassays, often leading to underestimated efficacy and unreliable data. Enhancing the solubility of this compound is therefore a critical step in preclinical research and drug development.

These application notes provide detailed protocols and quantitative data for three effective techniques to improve the solubility of 6''-O-acetylisovitexin: Nanosuspension , Solid Dispersion , and Cyclodextrin Complexation . The information herein is compiled from established methods for flavonoids and related compounds, offering a practical guide for researchers.

Baseline Solubility of Related Compounds

To establish a reference point, the solubility of the parent compound, isovitexin, has been reported in common laboratory solvents. This data highlights the need for solubility enhancement techniques for use in aqueous bioassay conditions.

Compound	Solvent	Solubility
Isovitexin	DMSO	~30 mg/mL
Isovitexin	Dimethyl formamide	~30 mg/mL
Isovitexin	Aqueous buffers	Sparingly soluble
Isovitexin	1:5 DMSO:PBS (pH 7.2)	~0.16 mg/mL[1]

Solubility Enhancement Techniques

Nanosuspension

Principle: Nanosuspension technology involves reducing the particle size of the drug to the nanometer range. This leads to a significant increase in the surface area-to-volume ratio, thereby enhancing the dissolution rate and saturation solubility of the compound according to the Ostwald-Freundlich equation.[2][3] Nanosuspensions are stabilized by surfactants and/or polymers to prevent particle aggregation.[4][5]

Expected Outcome: A stable, aqueous colloidal dispersion of 6''-O-acetylisovitexin with significantly improved solubility and bioavailability for bioassays.

This protocol is adapted from a method for preparing nanosuspensions of poorly water-soluble compounds.[6]

Materials:

• 6''-O-acetylisovitexin

• Hydroxypropyl methylcellulose (HPMC, low viscosity grade, e.g., 3 cP)

• Tween 80 (Polysorbate 80)

• Deionized water

• Zirconium oxide beads (0.1-0.2 mm diameter)

• Mixer mill or a high-energy bead mill

Procedure:

• Preparation of the Stabilizer Solution: Prepare a 1% (w/v) stock solution of HPMC and a 1% (w/v) stock solution of Tween 80 in deionized water.

• Pre-milling Suspension:

  • Weigh 100 mg of 6''-O-acetylisovitexin.

  • In a suitable milling vial, add the 6''-O-acetylisovitexin powder.

  • Add 0.5 mL of the 1% HPMC solution and 0.5 mL of the 1% Tween 80 solution to the vial. This results in a final concentration of 0.5% HPMC and 0.5% Tween 80.

  • Add deionized water to make up the final volume to 1 mL, resulting in a drug concentration of 100 mg/mL.

  • Add an equal volume of zirconium oxide beads to the suspension.

• Milling:

  • Seal the vial and place it in the mixer mill.

  • Mill the suspension at a high frequency (e.g., 30 Hz) for a total of 60 minutes. To prevent overheating, mill in cycles of 10 minutes followed by a 5-minute cooling period.

• Separation: After milling, separate the nanosuspension from the milling beads by centrifugation at a low speed (e.g., 1000 rpm for 1 minute) or by careful pipetting.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Analyze the particle size and PDI using Dynamic Light Scattering (DLS).

  • Zeta Potential: Determine the surface charge of the nanoparticles to assess the stability of the suspension.

  • Morphology: Observe the shape and morphology of the nanoparticles using Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM).

Quantitative Data (Adapted from Vitexin Nanosuspension Studies):

Parameter	Value
Mean Particle Size	~135.7 nm[7]
Zeta Potential	~ -17.05 mV[7]
Expected Solubility Enhancement	Significant increase in aqueous dissolution rate

Solid Dispersion

Principle: Solid dispersion involves dispersing the drug in an inert, hydrophilic carrier matrix at the solid state.[8] The drug can exist in an amorphous or crystalline form within the carrier. The enhanced dissolution is attributed to several factors, including reduced particle size to a molecular level, increased wettability, and the conversion of the drug to a higher-energy amorphous state.[8][9]

Expected Outcome: A solid powder of 6''-O-acetylisovitexin dispersed in a hydrophilic polymer, which can be readily dissolved in aqueous media for bioassays.

This protocol is adapted from methods used for other poorly soluble flavonoids like genistein and diacerein.[10][11]

Materials:

• 6''-O-acetylisovitexin

• Polyvinylpyrrolidone (PVP K30) or Poloxamer 407

• Ethanol (or a suitable organic solvent for 6''-O-acetylisovitexin)

• Rotary evaporator

Procedure:

• Dissolution:

  • Prepare solutions of 6''-O-acetylisovitexin and the selected polymer (e.g., PVP K30) in ethanol at various drug-to-polymer ratios (e.g., 1:1, 1:2, 1:4 w/w).

  • Ensure complete dissolution of both the drug and the polymer. Gentle warming and sonication can be used if necessary.

• Solvent Evaporation:

  • Transfer the solution to a round-bottom flask.

  • Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Drying and Pulverization:

  • Once the solvent is completely removed, a solid mass will be formed on the flask wall.

  • Scrape the solid mass and dry it further in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

  • Grind the dried solid dispersion into a fine powder using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.

• Characterization:

  • Dissolution Studies: Perform in vitro dissolution tests in relevant buffer solutions (e.g., PBS pH 7.4) to compare the dissolution profile of the solid dispersion with the pure drug.

  • Solid-State Characterization: Use Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) to confirm the amorphous state of the drug in the dispersion.

  • Drug-Polymer Interaction: Analyze potential interactions between the drug and the polymer using Fourier-Transform Infrared Spectroscopy (FTIR).

Quantitative Data (Adapted from Apigenin Solid Dispersion Studies): [12]

Carrier	Drug-to-Carrier Ratio (w/w)	Solubility in pH 6.8 Buffer (µg/mL)	Fold Increase
None (Pure Apigenin)	-	~5	-
Pluronic® F-127	1:4	~252	~50
PVP K30	1:4	~180	~36

Cyclodextrin Complexation

Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[13] They can encapsulate poorly water-soluble guest molecules, like 6''-O-acetylisovitexin, into their hydrophobic cavity, forming water-soluble inclusion complexes. This non-covalent encapsulation masks the hydrophobic nature of the drug, thereby increasing its apparent aqueous solubility.[14][15]

Expected Outcome: A water-soluble powder of the 6''-O-acetylisovitexin/cyclodextrin inclusion complex that can be directly dissolved in aqueous media for bioassays.

This protocol is adapted from a study on the inclusion complexation of vitexin with β-cyclodextrin.[16]

Materials:

• 6''-O-acetylisovitexin

• β-Cyclodextrin (β-CD)

• Methanol

• Deionized water

• Ultrasound bath

• Rotary evaporator

• Air circulation oven

Procedure:

• Complex Formation:

  • Dissolve 6''-O-acetylisovitexin and β-cyclodextrin in a 1:1 molar ratio in methanol (~700 mL for a lab-scale preparation).

  • Sonicate the solution in an ultrasound bath for 15 minutes at 25°C.

  • Rotate the solution on a rotary evaporator at 40°C for 40 minutes to facilitate complexation.

• Precipitation and Washing:

  • A precipitate of the inclusion complex will form.

  • Solubilize the precipitate in a minimal amount of water and filter to remove any un-complexed 6''-O-acetylisovitexin.

• Drying:

  • Dry the filtered solution containing the complex in an air circulation oven at 40°C until a constant weight is achieved.

  • The resulting powder is the vitexin/β-CD inclusion complex.

• Characterization:

  • Phase Solubility Studies: Determine the stoichiometry and stability constant of the complex by measuring the solubility of 6''-O-acetylisovitexin in aqueous solutions of increasing cyclodextrin concentrations.

  • Confirmation of Complexation: Use techniques like ¹H-NMR, ROESY, and FTIR to confirm the formation of the inclusion complex.

  • Dissolution Profile: Compare the in vitro dissolution rate of the complex with that of the pure drug in a relevant bioassay buffer.

Quantitative Data (Adapted from Vitexin/β-Cyclodextrin Inclusion Complex Studies): [16]

Time Point	Free Vitexin Dissolution (%)	Vitexin/β-CD Complex Dissolution (%)
3 min	16.6	47.2
10 min	~25	~100
20 min	60.0	73.3
60 min	88.2	>95

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Formulation Strategies of Nanosuspensions for Various Administration Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Practical method for preparing nanosuspension formulations for toxicology studies in the discovery stage: formulation optimization and in vitro/in vivo evaluation of nanosized poorly water-soluble compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparation and Characterization of Vitexin Nanosuspension Frozen Powder [bbr.nefu.edu.cn]
• 8. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation and In Vitro Evaluation of Solid Dispersions of Total Flavones of Hippophae rhamnoides L - PMC [pmc.ncbi.nlm.nih.gov]
• 10. japsonline.com [japsonline.com]
• 11. Preparation of solid dispersion systems for enhanced dissolution of poorly water soluble diacerein: In-vitro evaluation, optimization and physiologically based pharmacokinetic modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. oatext.com [oatext.com]
• 14. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Inclusion of vitexin in β-cyclodextrin: preparation, characterization and expectorant/antitussive activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 6''-O-acetylisovitexin in Metabolomics Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 6''-O-acetylisovitexin, a natural flavonoid glycoside, in the context of metabolomics research. The document outlines its relevance, potential applications, and detailed protocols for conducting metabolomics experiments to investigate its biological effects.

Introduction to 6''-O-acetylisovitexin

6''-O-acetylisovitexin is a flavonoid glycoside that has been isolated from plants such as Lespedeza juncea[1][2][3]. Flavonoids are a class of plant secondary metabolites known for their diverse biological activities, including antioxidant and anti-inflammatory properties. Metabolomics, the large-scale study of small molecules (metabolites) within cells, tissues, or organisms, provides a powerful platform to elucidate the mechanisms of action of natural products like 6''-O-acetylisovitexin. By analyzing the global metabolic changes induced by this compound, researchers can identify novel therapeutic targets and biomarkers.

Potential Applications in Metabolomics

The study of 6''-O-acetylisovitexin using metabolomics can be applied across various research and development areas:

• Drug Discovery and Development: Elucidating the mechanism of action, identifying biomarkers for efficacy and safety, and discovering new therapeutic indications.

• Functional Food and Nutraceuticals: Understanding the health benefits of foods or supplements containing this compound.

• Toxicology: Assessing the potential toxicity and off-target effects at a molecular level.

• Plant Science: Investigating its role in plant physiology and defense mechanisms.

Experimental Protocols

A typical metabolomics workflow to study the effects of 6''-O-acetylisovitexin involves several key stages, from sample preparation to data analysis.

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Plate a human cell line relevant to the research question (e.g., a cancer cell line for oncology studies, or an endothelial cell line for cardiovascular research) in 6-well plates at a density of 2 x 10^5 cells/well.

• Incubation: Culture the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Treatment: Treat the cells with 6''-O-acetylisovitexin at various concentrations (e.g., 1, 10, 50 µM) and a vehicle control (e.g., DMSO). Include a positive control if applicable.

• Incubation: Incubate the treated cells for a predetermined time period (e.g., 24 or 48 hours).

• Metabolite Quenching and Extraction:

  • Aspirate the culture medium.

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Add 1 mL of ice-cold 80% methanol to each well to quench metabolic activity and extract metabolites.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube. .

  • Incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the metabolites for analysis.

Protocol 2: Untargeted Metabolomic Analysis using LC-MS

• Chromatographic Separation:

  • Use a UPLC system with a C18 reversed-phase column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Run a gradient elution to separate a wide range of metabolites.

• Mass Spectrometry:

  • Couple the UPLC system to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquire data in both positive and negative ionization modes to cover a broad spectrum of metabolites.

• Data Processing:

  • Use software such as XCMS, MetaboAnalyst, or vendor-specific software for peak picking, alignment, and normalization.

  • Identify metabolites by matching their accurate mass and fragmentation patterns to metabolomics databases (e.g., HMDB, METLIN).

Data Presentation

Quantitative data from metabolomics studies should be presented in a clear and structured format to facilitate interpretation and comparison.

Table 1: Hypothetical Changes in Key Metabolites in Cancer Cells Treated with 6''-O-acetylisovitexin

Metabolite	Pathway	Fold Change (10 µM)	p-value
Glucose	Glycolysis	0.75	0.045
Lactate	Glycolysis	0.68	0.031
Citrate	TCA Cycle	1.52	0.012
α-Ketoglutarate	TCA Cycle	1.41	0.023
Glutathione (GSH)	Oxidative Stress	1.89	0.005
Cysteine	Amino Acid Metabolism	1.65	0.009

Visualization of Pathways and Workflows

Diagrams are essential for visualizing complex biological pathways and experimental procedures.

Caption: A typical experimental workflow for a metabolomics study.

Caption: Hypothetical antioxidant signaling pathway modulated by 6''-O-acetylisovitexin.

Caption: Logical relationship between 6''-O-acetylisovitexin, metabolic changes, and cellular phenotype.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 3. Korean Journal of Pharmacognosy (생약학회지) | 학회 [koreascience.kr]

Technical Notes & Optimization

Technical Support Center: Reverse-Phase HPLC Analysis of 6''-O-acetylisovitexin

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the reverse-phase high-performance liquid chromatography (RP-HPLC) analysis of 6''-O-acetylisovitexin.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it affect my results?

A1: Peak tailing is a phenomenon in chromatography where a peak is not symmetrical, exhibiting a trailing edge that slowly returns to the baseline. This asymmetry can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and compromised reproducibility of your analytical method. A tailing factor (Tf) greater than 1.2 is generally considered indicative of significant peak tailing.

Q2: What are the primary causes of peak tailing for 6''-O-acetylisovitexin in RP-HPLC?

A2: For a phenolic compound like 6''-O-acetylisovitexin, peak tailing in reverse-phase HPLC is often caused by a combination of factors:

• Secondary Silanol Interactions: Residual, unreacted silanol groups on the surface of silica-based stationary phases can interact with the polar functional groups of 6''-O-acetylisovitexin, leading to a secondary retention mechanism that causes tailing.

• Mobile Phase pH: If the mobile phase pH is close to the pKa of the analyte's phenolic hydroxyl groups, a mixed population of ionized and non-ionized species can exist, resulting in broadened and tailing peaks.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

• Column Contamination and Degradation: Accumulation of strongly retained compounds or degradation of the stationary phase can create active sites that cause tailing.

• Extra-Column Effects: Issues such as excessive tubing length, large-diameter tubing, or poorly made connections can contribute to band broadening and peak tailing.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving peak tailing issues for 6''-O-acetylisovitexin.

Issue 1: My 6''-O-acetylisovitexin peak is tailing.

Initial Assessment Workflow

Caption: A logical workflow for troubleshooting peak tailing.

Detailed Troubleshooting Steps:

Q3: How do I optimize the mobile phase pH to reduce peak tailing?

A3: The pH of the mobile phase is a critical factor in controlling the peak shape of ionizable compounds like 6''-O-acetylisovitexin.

• Principle: To minimize secondary interactions with silanol groups and ensure a single analyte species, it is crucial to keep the phenolic hydroxyl groups of 6''-O-acetylisovitexin in their non-ionized (protonated) form. This is achieved by maintaining an acidic mobile phase pH.

• Recommendation: Buffer the aqueous portion of your mobile phase to a pH between 2.5 and 4.0. This pH range is generally effective for suppressing the ionization of phenolic compounds and residual silanols.[1]

• Common Mobile Phase Additives:

  • 0.1% Formic Acid in water

  • 0.1% Acetic Acid in water

  • Phosphate buffer (ensure compatibility with your detector and organic modifier to prevent precipitation)

Impact of Mobile Phase pH on Peak Shape

Caption: Effect of mobile phase pH on peak shape for a phenolic compound.

Q4: I've adjusted the pH, but the peak tailing persists. What should I try next?

A4: If pH optimization is insufficient, consider the following:

• Column Chemistry:

  • Use an End-Capped Column: Modern, high-purity, end-capped C18 or C8 columns are designed to minimize the number of accessible free silanol groups, thereby reducing peak tailing for polar and basic compounds.

  • Consider Alternative Stationary Phases: For highly polar compounds, a polar-embedded or phenyl-hexyl column might offer better peak shapes due to different retention mechanisms and shielding of residual silanols.

• Sample and Injection:

  • Sample Solvent: Dissolve your 6''-O-acetylisovitexin standard and samples in the initial mobile phase composition whenever possible. If a stronger solvent is required for solubility, use the minimum amount necessary. A significant mismatch between the sample solvent and the mobile phase can cause peak distortion.

  • Column Overload: To check for mass overload, dilute your sample by a factor of 10 and re-inject. If the peak shape improves, you should reduce the concentration of your sample or the injection volume.

• System and Hardware:

  • Extra-Column Volume: Minimize the length and internal diameter of all tubing between the injector and the detector. Ensure all fittings are properly seated to avoid dead volumes.

  • Column Frit Blockage: If you observe a gradual increase in backpressure along with peak tailing, the column inlet frit may be partially blocked. Try back-flushing the column (if the manufacturer's instructions permit). If this fails, the frit or the entire column may need replacement. Using a guard column can help protect the analytical column from particulate matter.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

• Prepare Aqueous Phase: To prepare a 0.1% (v/v) formic acid solution, add 1 mL of formic acid to a 1 L volumetric flask and bring to volume with HPLC-grade water.

• pH Measurement: Before mixing with the organic modifier, measure the pH of the aqueous phase using a calibrated pH meter. Adjust with a dilute acid or base if necessary to achieve the target pH range of 2.5-4.0.

• Mobile Phase Preparation: Mix the buffered aqueous phase with the organic modifier (e.g., acetonitrile or methanol) in the desired proportions. For example, for a 70:30 (Aqueous:Organic) mobile phase, mix 700 mL of the buffered aqueous solution with 300 mL of the organic solvent.

• System Equilibration: Flush the HPLC system with the new mobile phase for at least 15-20 column volumes before injecting your sample.

Protocol 2: Column Flushing to Address Contamination

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contaminants from flowing into the detector cell.

• Strong Solvent Wash: Flush the column with a strong, miscibile solvent that is compatible with your stationary phase. For a C18 column, a typical sequence is:

  • 100% Methanol for 20 column volumes.

  • 100% Acetonitrile for 20 column volumes.

  • 100% Isopropanol for 20 column volumes (if necessary for highly non-polar contaminants).

• Re-equilibration: Flush the column with the mobile phase (starting with the organic component and gradually introducing the aqueous component for gradient systems) until the baseline is stable.

• Test Performance: Inject a standard of 6''-O-acetylisovitexin to evaluate if the peak shape has improved.

Data Presentation

Table 1: Recommended Mobile Phase Compositions for Flavonoid Analysis

Mobile Phase A	Mobile Phase B	Gradient Example	Reference
Water + 0.1% Formic Acid	Acetonitrile	5-95% B over 30 min	[2]
Water + 0.1% Acetic Acid	Methanol	40% B (isocratic)	[3]
Water + 1% Acetic Acid	Acetonitrile	Gradient	[4]

Table 2: Troubleshooting Summary

Symptom	Possible Cause	Recommended Action
Only 6''-O-acetylisovitexin peak tails	Chemical Interaction (Silanols, pH)	Adjust mobile phase pH to 2.5-4.0; Use an end-capped column.
All peaks in the chromatogram tail	System Issue (Extra-column volume, Frit blockage)	Check and optimize tubing and connections; Back-flush or replace column frit/guard column.
Peak tailing worsens with increased concentration	Column Overload	Reduce sample concentration or injection volume.
Peak tailing appears after multiple injections	Column Contamination	Flush the column with a strong solvent.
Peak shape is poor with a strong sample solvent	Solvent Mismatch	Dissolve the sample in the initial mobile phase.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. myfoodresearch.com [myfoodresearch.com]

Optimizing extraction conditions to maximize 6''-O-acetylisovitexin yield.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of 6''-O-acetylisovitexin and maximize its yield.

Frequently Asked Questions (FAQs)

Q1: What are the known natural sources of 6''-O-acetylisovitexin?

6''-O-acetylisovitexin is a natural flavonoid that has been isolated from various plants, including the aerial parts of Lespedeza juncea and the herbs of Vitex negundo L.[1][2][3]

Q2: What are the key factors influencing the extraction yield of 6''-O-acetylisovitexin?

The primary factors affecting the extraction yield of flavonoids like 6''-O-acetylisovitexin include the choice of solvent and its concentration, extraction temperature, extraction time, and the solid-to-liquid ratio.[4][5][6] The pH of the extraction medium can also play a significant role.[4][7]

Q3: Which solvent system is most effective for extracting 6''-O-acetylisovitexin?

While specific studies on 6''-O-acetylisovitexin are limited, research on the related compound vitexin suggests that a mixture of alcohol and water is highly effective. For vitexin, a 40% methanol solution containing 0.5% acetic acid yielded the best results.[8] Generally, for flavonoids, ethanol-water mixtures are also commonly used and optimized.[4] It is recommended to perform preliminary tests with different concentrations of ethanol or methanol to determine the optimal solvent system for your specific plant material.

Q4: How does temperature affect the stability and yield of 6''-O-acetylisovitexin during extraction?

Increased temperatures can enhance the solubility and diffusion rate of the target compound, potentially increasing the extraction yield. However, excessively high temperatures can lead to the degradation of heat-labile compounds like some flavonoids.[4] It is crucial to find a balance. For many polyphenols, temperatures in the range of 50-70°C are often found to be optimal.[4][6][9]

Q5: What is the recommended method for the quantification of 6''-O-acetylisovitexin?

High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the quantification of 6''-O-acetylisovitexin and other flavonoids.[8] This technique allows for the separation and precise measurement of the compound in a complex extract.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 6''-O-acetylisovitexin	1. Suboptimal extraction solvent. 2. Inadequate extraction time or temperature. 3. Incorrect solid-to-liquid ratio. 4. Degradation of the target compound. 5. Inefficient sample preparation (e.g., particle size too large).	1. Test a range of solvent systems (e.g., ethanol/water or methanol/water at different concentrations). Consider adding a small amount of acid (e.g., 0.5% acetic acid) to improve solubility.[8] 2. Optimize extraction time and temperature using a systematic approach like response surface methodology.[4][6][9] 3. Vary the solid-to-liquid ratio; a higher ratio can increase the concentration gradient and improve extraction efficiency up to a certain point.[4] 4. Avoid excessively high temperatures and prolonged extraction times.[4] Consider using extraction methods that operate at lower temperatures, such as ultrasonic-assisted extraction. 5. Ensure the plant material is finely ground to increase the surface area for extraction.
Co-extraction of a High Amount of Impurities	1. Non-selective solvent system. 2. Extraction conditions favoring the dissolution of undesirable compounds.	1. Use a more selective solvent system. A preliminary liquid-liquid partitioning of the crude extract (e.g., with hexane, ethyl acetate) can help remove non-polar impurities.[10] 2. Adjust the polarity of your extraction solvent. Stepwise extraction with solvents of increasing polarity can also be effective.
Inconsistent Extraction Results	1. Variability in the raw plant material. 2. Lack of precise control over extraction parameters. 3. Inconsistent sample preparation.	1. Ensure the plant material is from a consistent source and harvested under similar conditions. 2. Precisely control and monitor the extraction temperature, time, and solvent composition for each experiment. 3. Standardize the grinding process to achieve a consistent particle size.
Suspected Degradation of 6''-O-acetylisovitexin	1. Exposure to high temperatures. 2. Presence of oxidative enzymes. 3. Exposure to light or extreme pH.	1. Use the lowest effective temperature for extraction. 2. Consider blanching the plant material before extraction to deactivate enzymes. 3. Protect the extract from light and maintain a neutral or slightly acidic pH during extraction and storage.

Experimental Protocols

General Protocol for Solvent Extraction Optimization

This protocol provides a framework for optimizing the extraction of 6''-O-acetylisovitexin. The optimal parameters should be determined empirically for each specific plant matrix.

• Sample Preparation:

  • Dry the plant material (e.g., aerial parts of Lespedeza juncea) at a controlled temperature (e.g., 40-50°C) to a constant weight.

  • Grind the dried material into a fine powder (e.g., 40-60 mesh).

• Single-Factor Extraction Experiments:

  • Solvent Concentration: Extract the powdered material with different concentrations of ethanol or methanol in water (e.g., 30%, 50%, 70%, 90% v/v) while keeping other parameters constant (e.g., 60°C, 60 min, 1:20 g/mL solid-to-liquid ratio).

  • Extraction Temperature: Using the best solvent concentration from the previous step, perform extractions at different temperatures (e.g., 40°C, 50°C, 60°C, 70°C) with other parameters held constant.

  • Extraction Time: At the optimal solvent concentration and temperature, vary the extraction time (e.g., 30 min, 60 min, 90 min, 120 min).

  • Solid-to-Liquid Ratio: Using the optimal parameters determined so far, test different solid-to-liquid ratios (e.g., 1:10, 1:20, 1:30 g/mL).

• Extraction Procedure:

  • Accurately weigh the powdered plant material and place it in an extraction vessel.

  • Add the predetermined volume of the chosen solvent.

  • Conduct the extraction under the specified conditions of temperature and time (e.g., using a temperature-controlled water bath with stirring or an ultrasonic bath).

  • After extraction, filter the mixture to separate the extract from the solid residue.

  • Wash the residue with a small amount of the same solvent to ensure complete recovery.

  • Combine the filtrate and washings.

• Analysis:

  • Analyze the concentration of 6''-O-acetylisovitexin in the extract using a validated HPLC method.

  • Calculate the extraction yield (e.g., in mg of 6''-O-acetylisovitexin per gram of dry plant material).

• Optimization (Optional but Recommended):

  • Use a statistical approach like Response Surface Methodology (RSM) with a Box-Behnken or Central Composite Design to investigate the interactions between the most significant factors and determine the true optimal conditions.[4][5][6][9]

Data on Factors Influencing Flavonoid Extraction

The following tables summarize data from studies on the extraction of related flavonoids, which can serve as a starting point for optimizing 6''-O-acetylisovitexin extraction.

Table 1: Effect of Solvent System on Vitexin Yield from Prosopis farcta [8]

Extraction Method	Solvent System	Vitexin Yield (mg/g DW)
1	85% Ethanol	0.435
2	70% Methanol	0.498
3	40% Acidic Methanol (0.5% Acetic Acid)	0.554
4	94% Ethanol	0.421
5	100% Methanol	0.465
6	53% Acetonitrile	0.313

Table 2: Optimal Conditions for Phenolic Compound Extraction from Various Sources

Source Material	Target Compounds	Optimal Conditions	Reference
Ginger	Functional Compounds	41.38% ethanol, 78.16 min, 70°C	[9]
Funtumia elastica	Phenolic Compounds	75.99% ethanol, 193.86 min, 63.66°C, pH 5.62, 1:21.12 g/mL ratio	[4]
Sanghuangporus baumii	Polyphenols	Deep Eutectic Solvent (39% water), 42 min, 58°C, 1:34 mg/mL ratio	[6]
Brewer's Spent Grain	Phenolic Compounds	Water, 30-35°C, 10-13 mL/g ratio	[5]

Visualizations

Caption: General workflow for the extraction and analysis of 6''-O-acetylisovitexin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. BOC Sciences @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 4. openresearchafrica.org [openresearchafrica.org]
• 5. Optimization of Extraction Conditions to Improve Phenolic Content and In Vitro Antioxidant Activity in Craft Brewers’ Spent Grain Using Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ajol.info [ajol.info]
• 8. Optimization of Solvent Systems for the Extraction of Vitexin as the Major Bioactive Flavonoid in Prosopis farcta [scirp.org]
• 9. Optimizing extraction conditions for functional compounds from ginger (Zingiber officinale Roscoe) using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges of 6''-O-acetylisovitexin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 6''-O-acetylisovitexin in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is 6''-O-acetylisovitexin and why is its solubility in aqueous solutions a concern?

A1: 6''-O-acetylisovitexin is a naturally occurring flavonoid C-glycoside.[1][2] Like many flavonoids, it possesses a range of potential therapeutic properties. However, its hydrophobic nature leads to poor solubility in water, which can significantly limit its bioavailability and therapeutic efficacy in preclinical and clinical studies.[3][4] Overcoming this challenge is crucial for accurate in vitro testing and successful in vivo applications.

Q2: I am observing very low dissolution of 6''-O-acetylisovitexin in my aqueous buffer. What are the initial steps I should take?

A2: Firstly, it is important to confirm the quality and purity of your 6''-O-acetylisovitexin sample. Impurities can sometimes affect solubility. Secondly, ensure your aqueous buffer's pH is appropriate, as the solubility of some flavonoids can be pH-dependent. If these factors are controlled, you will likely need to employ solubility enhancement techniques.

Q3: What are the most common strategies to improve the aqueous solubility of 6''-O-acetylisovitexin?

A3: Several methods can be employed to enhance the solubility of poorly soluble compounds like 6''-O-acetylisovitexin. The most common approaches for flavonoids include the use of co-solvents, complexation with cyclodextrins, and the preparation of nanosuspensions.[3][5][6] Lipid-based formulations and solid dispersions are also viable strategies.[7]

Q4: Can I use organic solvents to dissolve 6''-O-acetylisovitexin for my experiments?

A4: Yes, organic solvents are often used to prepare stock solutions of poorly soluble compounds. Dimethyl sulfoxide (DMSO) is a common choice due to its ability to dissolve a wide range of polar and nonpolar compounds.[8][9] A stock solution of 6''-O-acetylisovitexin in DMSO can then be diluted into your aqueous experimental medium. However, it is critical to keep the final concentration of the organic solvent in your aqueous solution low (typically <0.1-1%) to avoid solvent-induced artifacts in biological assays.

Q5: How can I quantify the concentration of dissolved 6''-O-acetylisovitexin in my preparations?

A5: High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is a standard and reliable method for quantifying the concentration of flavonoids like 6''-O-acetylisovitexin in solution.[10] A validated analytical method will ensure accurate and reproducible measurements of solubility.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock solution into aqueous buffer.	The concentration of 6''-O-acetylisovitexin exceeds its solubility limit in the final aqueous medium.	- Increase the proportion of the aqueous phase gradually while vortexing.- Warm the aqueous medium slightly (ensure temperature stability for your experiment).- Reduce the final concentration of 6''-O-acetylisovitexin.- Consider using a formulation strategy like cyclodextrin complexation or a nanosuspension.
Inconsistent results in biological assays.	- Poor solubility leading to variable effective concentrations.- Aggregation of the compound in the assay medium.	- Visually inspect for any precipitation before and during the experiment.- Prepare fresh dilutions for each experiment.- Employ a solubility enhancement technique to ensure a homogenous solution.
Low bioavailability in animal studies.	Poor aqueous solubility limiting absorption in the gastrointestinal tract.	- Formulate 6''-O-acetylisovitexin using advanced drug delivery systems such as nanosuspensions, liposomes, or solid dispersions to improve oral bioavailability.[3][7]

Quantitative Data on Solubility

The aqueous solubility of 6''-O-acetylisovitexin is not widely reported in the literature. However, data from suppliers and studies on similar flavonoids can provide valuable guidance.

Compound	Solvent/System	Solubility/Concentration	Reference
6''-O-acetylisovitexin	DMSO (mother liquor)	40 mg/mL	[11]
Quercetin	Aqueous solution with 15 mM β-cyclodextrin	4.6-fold increase compared to water	[12]
Chrysin	Aqueous solution with Randomly Methylated-β-Cyclodextrin (RAMEB)	Significant solubility enhancement	[13]
Hesperetin & Naringenin	Aqueous solution with increasing β-cyclodextrin	Increased solubility with higher cyclodextrin concentration and temperature	[5]
Betulin	50% Ethanol / 50% DMSO (w/w)	Up to 10% (w/v) at 85°C	[14]

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (DMSO)

This protocol describes the preparation of a stock solution of 6''-O-acetylisovitexin in DMSO and its subsequent dilution into an aqueous buffer.

Materials:

• 6''-O-acetylisovitexin powder

• Dimethyl sulfoxide (DMSO), analytical grade

• Target aqueous buffer (e.g., Phosphate Buffered Saline - PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Weigh the desired amount of 6''-O-acetylisovitexin powder and place it in a sterile microcentrifuge tube.

• Add the required volume of DMSO to achieve a high-concentration stock solution (e.g., 10-40 mg/mL).

• Vortex the tube vigorously until the powder is completely dissolved. Gentle warming (to 37°C) and sonication can be used to aid dissolution.[15][16][17][18]

• For the working solution, dilute the DMSO stock solution into the target aqueous buffer to the desired final concentration. It is crucial to add the stock solution to the buffer dropwise while vortexing to minimize precipitation.

• Ensure the final DMSO concentration in the working solution is minimal and does not exceed a level that affects the experimental system (typically below 1%).

Protocol 2: Complexation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol outlines the preparation of a 6''-O-acetylisovitexin/HP-β-CD inclusion complex to enhance aqueous solubility.

Materials:

• 6''-O-acetylisovitexin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

• Filtration system (e.g., 0.22 µm syringe filter)

• Lyophilizer (optional, for solid complex)

Procedure:

• Prepare an aqueous solution of HP-β-CD at a desired concentration (e.g., 1-10% w/v) in deionized water.

• Add an excess amount of 6''-O-acetylisovitexin powder to the HP-β-CD solution.

• Stir the mixture vigorously at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow for complex formation.[12]

• After equilibration, filter the suspension through a 0.22 µm filter to remove the undissolved compound.

• The clear filtrate contains the solubilized 6''-O-acetylisovitexin-HP-β-CD complex. The concentration can be determined by a validated analytical method like HPLC.

• (Optional) For a solid complex, the filtrate can be freeze-dried (lyophilized). The resulting powder can be stored and reconstituted in aqueous media.

Protocol 3: Preparation of a Nanosuspension by the Nanoprecipitation Method

This protocol describes a common method for preparing a nanosuspension of a poorly soluble flavonoid.

Materials:

• 6''-O-acetylisovitexin

• A suitable polymer stabilizer (e.g., Poloxamer 188, HPMC)

• An organic solvent in which the compound is soluble (e.g., acetone, ethanol)

• An aqueous anti-solvent (deionized water)

• Magnetic stirrer

Procedure:

• Dissolve 6''-O-acetylisovitexin and a polymer stabilizer in the organic solvent to form the organic phase.

• Prepare the aqueous anti-solvent, which may also contain a stabilizer.

• Under constant stirring, inject the organic phase into the aqueous anti-solvent. The rapid diffusion of the solvent into the anti-solvent leads to the precipitation of the compound as nanoparticles.[4]

• Continue stirring for a specified period to allow for solvent evaporation and nanoparticle stabilization.

• The resulting nanosuspension can be further processed, for example, by removing the organic solvent under reduced pressure.

• Characterize the nanosuspension for particle size, polydispersity index (PDI), and zeta potential.

Visualizations

Caption: A general experimental workflow for addressing the poor aqueous solubility of 6''-O-acetylisovitexin.

Caption: Mechanism of solubility enhancement by cyclodextrin inclusion complex formation.

Caption: A hypothetical signaling pathway potentially modulated by 6''-O-acetylisovitexin, promoting cell survival.

References

• 1. researchgate.net [researchgate.net]
• 2. BOC Sciences @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.unpad.ac.id [journals.unpad.ac.id]
• 5. Improvement in solubility and dissolution rate of flavonoids by complexation with beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of Nanosuspension of Artemisia absinthium Extract as Novel Drug Delivery System to Enhance Its Bioavailability and Hepatoprotective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. gchemglobal.com [gchemglobal.com]
• 10. Quantitative Method for Simultaneous Analysis of Acetaminophen and 6 Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 12. Quercetin/β-Cyclodextrin Solid Complexes Prepared in Aqueous Solution Followed by Spray-drying or by Physical Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An Experimental Study on the Solubility of Betulin in the Complex Solvent Ethanol-DMSO [mdpi.com]
• 15. glpbio.com [glpbio.com]
• 16. glpbio.com [glpbio.com]
• 17. glpbio.com [glpbio.com]
• 18. glpbio.com [glpbio.com]

Preventing degradation of 6''-O-acetylisovitexin during storage.

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 6''-O-acetylisovitexin during storage and experimental procedures. The information is presented in a question-and-answer format to directly address potential issues.

Disclaimer: Specific stability data for 6''-O-acetylisovitexin is limited in publicly available literature. Therefore, the following recommendations are based on general principles of flavonoid and ester chemistry, as well as stability testing guidelines for pharmaceutical compounds.[1][2][3] Researchers should consider this guidance as a starting point and perform their own stability assessments for their specific formulations and conditions.

Troubleshooting Guides

This section addresses common problems that may arise during the handling and storage of 6''-O-acetylisovitexin.

Issue 1: Rapid Loss of Purity in Aqueous Solutions

• Question: I am observing a rapid decrease in the purity of my 6''-O-acetylisovitexin stock solution prepared in a buffered aqueous solution, with a corresponding increase in a new, more polar peak in my HPLC chromatogram. What is the likely cause and how can I prevent this?

• Answer: The most probable cause is the hydrolysis of the 6''-O-acetyl group, leading to the formation of isovitexin. This reaction is often dependent on pH, with accelerated degradation typically observed in neutral to basic conditions.[4][5][6]

  • Solution:

    • pH Adjustment: Prepare aqueous solutions in a slightly acidic buffer (e.g., pH 4-5) to minimize hydrolysis.[6]

    • Temperature Control: Store aqueous solutions at refrigerated temperatures (2-8°C) or frozen (-20°C or -80°C) to slow down the hydrolysis rate.

    • Fresh Preparation: For critical experiments, prepare aqueous solutions fresh and use them immediately.

    • Aprotic Solvents: If the experimental design allows, consider using aprotic organic solvents like DMSO, DMF, or acetonitrile for stock solutions, where the compound is generally more stable.[7]

Issue 2: Degradation After Exposure to Light

• Question: My 6''-O-acetylisovitexin sample, both in solid form and in solution, shows signs of degradation after being left on the lab bench. Could light be a factor?

• Answer: Yes, flavonoids can be susceptible to photodegradation.[2][8] Exposure to UV or even ambient light can provide the energy to initiate degradative reactions.

  • Solution:

    • Use Amber Vials: Store both solid samples and solutions in amber glass vials or containers that block UV and visible light.

    • Protect from Light: During experiments, wrap containers in aluminum foil or work in a low-light environment where possible.

    • Storage Location: Store samples in a dark place, such as a closed cabinet or refrigerator.

Issue 3: Instability in Protic Solvents like Methanol or Ethanol

• Question: I am using methanol as a solvent for my experiments and notice a gradual degradation of 6''-O-acetylisovitexin over time. Why is this happening?

• Answer: Protic solvents like methanol and ethanol can participate in solvolysis (specifically, methanolysis or ethanolysis), where the solvent molecule cleaves the ester bond. This is a slower process than hydrolysis but can be significant over time, especially at elevated temperatures.

  • Solution:

    • Solvent Choice: For long-term storage, prefer aprotic solvents such as DMSO or acetonitrile.

    • Temperature: If protic solvents are necessary, keep the solutions cold (2-8°C) and for the shortest duration possible.

    • Co-solvents: If solubility is an issue, consider using a mixture of an aprotic solvent with a minimal amount of a protic co-solvent.

Frequently Asked Questions (FAQs)

• Q1: What are the ideal storage conditions for solid 6''-O-acetylisovitexin?

  • A1: For long-term storage (up to 3 years), solid 6''-O-acetylisovitexin should be stored at -20°C.[7] It should be kept in a tightly sealed container to protect it from moisture and light.

• Q2: How should I store 6''-O-acetylisovitexin in a solvent?

  • A2: For long-term storage in a solvent (up to 1 year), it is recommended to dissolve the compound in a high-quality aprotic solvent like DMSO and store it at -80°C.[7]

• Q3: What is the primary degradation product of 6''-O-acetylisovitexin?

  • A3: The primary degradation product is expected to be isovitexin, formed through the hydrolysis of the acetyl ester bond. This can be monitored by chromatographic techniques like HPLC, where isovitexin will appear as a more polar compound (i.e., it will have a shorter retention time on a reverse-phase column).

• Q4: Can I heat my solution to dissolve 6''-O-acetylisovitexin?

  • A4: It is not recommended to heat solutions of 6''-O-acetylisovitexin, as thermal stress can accelerate degradation, particularly hydrolysis.[9][10] If solubility is an issue, use sonication in a room temperature water bath.

• Q5: How can I confirm if my sample has degraded?

  • A5: The most reliable method is to use a stability-indicating analytical technique, such as reverse-phase HPLC with UV detection.[11][12] Compare the chromatogram of your sample to a freshly prepared standard or a previously characterized pure sample. The appearance of new peaks or a decrease in the area of the main peak suggests degradation.

Data Presentation

Table 1: Recommended Storage Conditions for 6''-O-acetylisovitexin

Form	Solvent	Temperature	Duration	Reference
Powder	N/A	-20°C	Up to 3 years	[7]
Solution	DMSO	-80°C	Up to 1 year	[7]

Table 2: Illustrative Example of Forced Degradation Study Results for an Acetylated Flavonoid

This table presents hypothetical data to illustrate the expected outcomes of a forced degradation study. Actual results for 6''-O-acetylisovitexin may vary.

Stress Condition	Reagent/Parameters	Time	% Degradation (Hypothetical)	Major Degradation Product
Acid Hydrolysis	0.1 M HCl	24 h	15%	Isovitexin
Base Hydrolysis	0.1 M NaOH	2 h	85%	Isovitexin
Neutral Hydrolysis	Water at 80°C	24 h	25%	Isovitexin
Oxidation	3% H₂O₂	24 h	5%	Various oxidized products
Thermal	105°C	48 h	10%	Isovitexin and others
Photolytic	UV light (254 nm)	24 h	20%	Various photoproducts

Experimental Protocols

Protocol 1: Forced Hydrolysis Study

This protocol outlines a general procedure for investigating the hydrolytic stability of 6''-O-acetylisovitexin.

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 6''-O-acetylisovitexin in acetonitrile.

• Stress Sample Preparation:

  • Acidic: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl.

  • Basic: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH.

  • Neutral: Mix 1 mL of the stock solution with 9 mL of HPLC-grade water.

• Incubation: Incubate all three solutions at 60°C.

• Time Points: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Neutralization and Dilution: Immediately neutralize the acidic and basic aliquots with an equimolar amount of base or acid, respectively. Dilute all samples to a final concentration of approximately 50 µg/mL with the mobile phase.

• Analysis: Analyze the samples by HPLC as described in Protocol 2.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for an HPLC method capable of separating 6''-O-acetylisovitexin from its primary degradant, isovitexin.[11][13]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 330 nm.

• Injection Volume: 10 µL.

Visualizations

Caption: Troubleshooting workflow for identifying the cause of degradation.

Caption: Presumed primary degradation pathway of 6''-O-acetylisovitexin.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. pH-dependent hydrolysis of acetylcholine: Consequences for non-neuronal acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.ekb.eg [journals.ekb.eg]
• 6. Influence of pH on hydrolytic decomposition of diethylpropion hydrochloride: stability studies on drug substance and tablets using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 8. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pressure and temperature effects on degradation kinetics and storage stability of total anthocyanins in blueberry juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thermal Stability Kinetics and Shelf Life Estimation of the Redox-Active Therapeutic and Mimic of Superoxide Dismutase Enzyme, Mn(III) meso-Tetrakis(N-ethylpyridinium-2-yl)porphyrin Chloride (MnTE-2-PyPCl5, BMX-010) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability-Indicating RP-HPLC Method for Simultaneous Estimation of Enrofloxacin and Its Degradation Products in Tablet Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Assessment by HPLC of the degradation behavior of acitretin under hydrolytic, oxidative, photolytic and thermal stress conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolution of 6''-O-acetylisovitexin and its Isomers

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the chromatographic resolution of 6''-O-acetylisovitexin from its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating 6''-O-acetylisovitexin from its isomers?

A1: The primary challenges stem from the structural similarity between 6''-O-acetylisovitexin and its isomers, such as isovitexin, vitexin, and other acetylated forms. These molecules often have very similar polarities and chromatographic behaviors, leading to co-elution or poor resolution.

Q2: Which chromatographic techniques are most effective for this separation?

A2: High-Performance Liquid Chromatography (HPLC), particularly in reversed-phase mode, is the most commonly employed technique for the analytical separation of flavonoid glycosides and their derivatives.[1] For preparative scale purification, High-Speed Counter-Current Chromatography (HSCCC) is a valuable technique, often used in conjunction with preparative HPLC for final polishing steps.[2][3][4][5]

Q3: What type of HPLC column is recommended?

A3: A C18 column is a common and effective choice for the separation of flavonoid C-glycosides.[6] The choice of particle size (e.g., 3.5 µm) and column dimensions will depend on whether the goal is analytical quantification or preparative isolation.

Q4: How does temperature affect the separation of flavonoid isomers?

A4: Column temperature is a significant factor in isomer separation.[1] Increasing the temperature can lead to lower mobile phase viscosity, which may result in shorter retention times and potentially improved peak shapes.[7] Optimization of column temperature is crucial for achieving baseline separation.[1][7]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor resolution between 6''-O-acetylisovitexin and an isomeric peak.	Mobile phase composition is not optimal.	- Adjust the ratio of the organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. For reversed-phase HPLC, decreasing the organic solvent percentage can increase retention and improve separation.[8]- Modify the pH of the mobile phase by adding a small amount of acid (e.g., 0.1% formic acid). This can alter the ionization state of the analytes and improve selectivity.[1]
Inappropriate stationary phase.	- If using a C18 column, consider a different stationary phase chemistry, such as a phenyl or cyano column, which can offer different selectivities based on pi-pi interactions.[9]
Flow rate is too high.	- Reduce the flow rate. This allows for more interaction time between the analytes and the stationary phase, which can lead to better resolution.[9]
Peak tailing for 6''-O-acetylisovitexin.	Secondary interactions with the stationary phase.	- This can be common with phenolic compounds. Ensure the mobile phase is sufficiently acidic (e.g., with formic or acetic acid) to suppress the ionization of silanol groups on the silica support.[10]- Consider using a column with high-purity silica or one that is end-capped.
Column overload.	- Reduce the sample concentration or injection volume.
Co-elution of multiple isomers.	Insufficient column efficiency.	- Use a column with a smaller particle size (e.g., sub-2 µm for UHPLC) or a longer column to increase the number of theoretical plates.[11]
Method is not selective enough for the isomers.	- For preparative work, consider a multi-step purification strategy. Use HSCCC for initial fractionation followed by preparative HPLC for final purification of mixed fractions.[3][4][5]
Irreproducible retention times.	Inconsistent mobile phase preparation.	- Prepare the mobile phase accurately, ideally by gravimetric measurement. Small variations in the organic solvent percentage can significantly impact retention times in reversed-phase chromatography.
Lack of column equilibration.	- Ensure the column is thoroughly equilibrated with the mobile phase before starting a sequence of injections, especially when using gradient elution.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Analytical Separation

This protocol provides a starting point for developing a robust analytical method for the separation of 6''-O-acetylisovitexin and its isomers.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).[6]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile.

• Elution: A gradient elution is often necessary to separate compounds with a range of polarities. A suggested starting gradient is:

  • 0-20 min: 10-30% B

  • 20-30 min: 30-50% B

  • 30-35 min: 50-10% B

  • 35-40 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 40 °C.[7]

• Detection: Monitor at a wavelength appropriate for flavonoids, typically around 270 nm and 330 nm.

• Injection Volume: 10 µL.

High-Speed Counter-Current Chromatography (HSCCC) for Preparative Fractionation

HSCCC is an effective technique for the initial purification of larger quantities of crude extract.

• Instrumentation: A preparative HSCCC instrument.

• Solvent System Selection: The choice of the two-phase solvent system is critical. A common starting point for flavonoids is the hexane-ethyl acetate-methanol-water (HEMWat) system.[12][13] The ideal ratio depends on the polarity of the target compounds and should be determined by preliminary experiments to achieve a suitable partition coefficient (K) between 0.5 and 2.

• Example Solvent System: n-hexane-ethyl acetate-methanol-water (1:10:1:10, v/v/v/v).[4]

• Preparation of Phases:

  • Mix the solvents in the chosen ratio in a separatory funnel.

  • Allow the phases to separate completely.

  • Degas both the upper (stationary) and lower (mobile) phases before use.

• Operation:

  • Fill the column with the stationary phase (typically the upper phase).

  • Rotate the apparatus at the desired speed (e.g., 800 rpm).

  • Pump the mobile phase through the column at a specific flow rate (e.g., 1.5 mL/min).

  • Once the system reaches hydrodynamic equilibrium, inject the sample dissolved in a small amount of the biphasic solvent mixture.

  • Collect fractions and monitor by TLC or analytical HPLC.

Data Presentation

Table 1: Summary of Chromatographic Conditions for Flavonoid Isomer Separation

Parameter	HPLC	HSCCC
Stationary Phase	C18, Phenyl, or Cyano bonded silica	Liquid (e.g., upper phase of solvent system)
Mobile Phase	Acetonitrile/Water or Methanol/Water with acid modifier (e.g., 0.1% Formic Acid)	Liquid (e.g., lower phase of solvent system)
Common Solvent System	N/A	Hexane-Ethyl Acetate-Methanol-Water (HEMWat) in various ratios
Key Optimization Parameters	Mobile phase composition, pH, column temperature, flow rate, stationary phase chemistry	Solvent system composition, flow rate, rotational speed
Typical Application	Analytical quantification, purity checking, small-scale purification	Preparative fractionation of crude extracts, large-scale purification

Visualizations

Caption: Workflow for HPLC method development to separate isomers.

References

• 1. mdpi.com [mdpi.com]
• 2. An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An Efficient Method for the Preparative Isolation and Purification of Flavonoids from Leaves of Crataegus pinnatifida by HSCCC and Pre-HPLC [mdpi.com]
• 6. Structural characterization and quantification of isomeric bioactive flavonoid C-glycosides utilizing high-performance liquid chromatography coupled with diode array detection and mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromtech.com [chromtech.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. waters.com [waters.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Strategies of solvent system selection for the isolation of flavonoids by countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects in the LC-MS Analysis of 6''-O-acetylisovitexin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 6''-O-acetylisovitexin.

Troubleshooting Guide

This guide is designed to help you identify, diagnose, and mitigate matrix effects in your LC-MS experiments involving 6''-O-acetylisovitexin.

Problem Identification Workflow

Caption: Workflow for identifying potential matrix effects.

Q1: My signal intensity for 6''-O-acetylisovitexin is highly variable between replicate injections. Could this be a matrix effect?

A: Yes, high variability in signal intensity is a classic symptom of matrix effects.[1] Co-eluting endogenous compounds from the sample matrix can interfere with the ionization of your analyte, leading to inconsistent results.[2] This interference can either suppress or enhance the signal, causing a lack of precision in your measurements.

Q2: How can I confirm that matrix effects are the cause of my analytical problems?

A: Two primary methods can be used to diagnose matrix effects:

• Post-Column Infusion: This qualitative technique helps identify regions in your chromatogram where ion suppression or enhancement occurs.[3] A solution of 6''-O-acetylisovitexin is continuously infused into the MS detector post-column. A blank matrix sample is then injected. Dips or peaks in the baseline signal of the infused analyte indicate retention times where matrix components are causing ion suppression or enhancement, respectively.

• Matrix-Matched Calibration Curves: Prepare two sets of calibration curves for 6''-O-acetylisovitexin. One set should be in a neat solvent (e.g., methanol), and the other in a blank matrix extract that has undergone the same sample preparation procedure as your samples. A significant difference in the slopes of these two curves is a strong indication of matrix effects.

Q3: I've confirmed matrix effects are present. What are the primary strategies to mitigate them?

A: Mitigation strategies can be grouped into three main categories:

• Sample Preparation: The goal is to remove interfering matrix components before LC-MS analysis. Common techniques for flavonoids include:

  • Liquid-Liquid Extraction (LLE): This method separates compounds based on their differential solubilities in two immiscible liquids. For flavonoids, a common approach is to use an organic solvent like ethyl acetate to extract them from an aqueous sample.[1]

  • Solid-Phase Extraction (SPE): This technique uses a solid sorbent to retain the analyte of interest while interfering compounds are washed away. For flavonoid glycosides, reversed-phase sorbents (e.g., C18) are often effective.[4][5]

• Chromatographic Separation: Optimizing your HPLC method can help separate 6''-O-acetylisovitexin from co-eluting matrix components.[3]

  • Gradient Modification: Adjusting the mobile phase gradient can alter the retention times of both the analyte and interfering compounds.

  • Column Chemistry: Trying a different column with a different stationary phase (e.g., phenyl-hexyl instead of C18) can change the selectivity of the separation.

• Method of Quantification:

  • Matrix-Matched Calibrants: If matrix effects cannot be eliminated, using calibrants prepared in a blank matrix that is representative of the study samples can help to compensate for these effects.

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS of 6''-O-acetylisovitexin will behave almost identically to the analyte during sample preparation, chromatography, and ionization, thus correcting for signal variations.

Mitigation Strategy Selection

Caption: Decision tree for selecting a matrix effect mitigation strategy.

Frequently Asked Questions (FAQs)

Q4: What are the most common sources of matrix effects in biological samples for flavonoid analysis?

A: In biological matrices such as plasma or urine, the most common sources of matrix effects are phospholipids, salts, and endogenous metabolites.[1] For plant extracts, pigments, sugars, and other phenolic compounds can be major interferents.

Q5: Can the choice of ionization technique influence the severity of matrix effects?

A: Yes. Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[6] If your analyte is amenable to APCI, switching ionization sources could reduce matrix effects. Additionally, operating in negative ion mode can sometimes be advantageous for flavonoids, as fewer matrix components may ionize compared to positive mode.[6]

Q6: My peak shape for 6''-O-acetylisovitexin is poor (e.g., tailing or splitting). Is this related to matrix effects?

A: Poor peak shape can be a consequence of matrix effects, particularly column contamination where matrix components accumulate on the column.[2] However, it can also be caused by other factors such as an inappropriate injection solvent, secondary interactions with the stationary phase, or a degraded column.

Q7: How can I quantitatively express the magnitude of the matrix effect?

A: The matrix effect can be quantified by calculating the Matrix Factor (MF). This is done by comparing the peak area of the analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration.

Matrix Factor (MF) = (Peak Area in Matrix) / (Peak Area in Neat Solution)

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

Quantitative Data on Matrix Effects for Structurally Similar Flavonoids

The following table summarizes matrix effect data for flavonoids structurally related to 6''-O-acetylisovitexin (aglycone: apigenin) in various matrices. This data can serve as a reference for the potential magnitude of matrix effects you might encounter.

Flavonoid	Matrix	Sample Preparation	Matrix Effect (%)*	Reference
Quercetin	Red Onion	Solid-Phase Extraction	-25.5	[7]
Quercetin	Honey	Solid-Phase Extraction	-15.8	[7]
Kaempferol	Red Onion	Solid-Phase Extraction	-44.0	[7]
Kaempferol	Honey	Solid-Phase Extraction	-30.2	[7]
Hesperetin	Orange Peel	Solid-Phase Extraction	-0.5	[7]

*Negative values indicate ion suppression.

Experimental Protocols

Detailed Protocol for Solid-Phase Extraction (SPE) of Flavonoids from Plasma

This protocol is a general procedure that can be adapted for the extraction of 6''-O-acetylisovitexin from plasma samples.

• Sample Pre-treatment:

  • To 100 µL of plasma, add 20 µL of an internal standard solution (ideally, a stable isotope-labeled 6''-O-acetylisovitexin).

  • Add 200 µL of 0.1% formic acid in water and vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 100 mg, 1 mL).

  • Condition the cartridge by passing 1 mL of methanol, followed by 1 mL of water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the 6''-O-acetylisovitexin and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS analysis.

Visualization of a Putative Metabolic Pathway for 6''-O-acetylisovitexin

The metabolic fate of 6''-O-acetylisovitexin is likely to follow that of its parent compound, isovitexin (apigenin-6-C-glucoside). The C-glycosidic bond is generally resistant to enzymatic hydrolysis in the small intestine.[7][8] After potential de-acetylation, the isovitexin may undergo metabolism by the gut microbiota and subsequent absorption and phase I and II metabolism in the liver.

Caption: A putative metabolic pathway for 6''-O-acetylisovitexin.

References

• 1. Biogenesis of C-Glycosyl Flavones and Profiling of Flavonoid Glycosides in Lotus (Nelumbo nucifera) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Evaluation of matrix effect in determination of some bioflavonoids in food samples by LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. providiongroup.com [providiongroup.com]
• 7. The Occurrence, Fate and Biological Activities of C-glycosyl Flavonoids in the Human Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of purification protocols for high-purity 6''-O-acetylisovitexin.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the refinement of purification protocols for high-purity 6''-O-acetylisovitexin. It includes detailed troubleshooting guides, frequently asked questions, and standardized experimental protocols.

Troubleshooting Guides

Encountering difficulties during the purification process is common. The following table outlines potential problems, their likely causes, and actionable solutions to get your experiment back on track.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crude Extract	Inefficient extraction solvent.	Optimize the extraction solvent system. For the related compound vitexin, 40% methanol with 0.5% acetic acid was found to be highly efficient. Consider a gradient of ethanol or methanol with water.[1]
Insufficient extraction time or temperature.	Increase extraction time and/or temperature. For instance, extraction with 70% ethanol can be performed at 70°C for 4 hours.[2]
Improper plant material to solvent ratio.	Ensure a sufficient volume of solvent is used to completely submerge the plant material.
Poor Separation in Column Chromatography	Inappropriate stationary or mobile phase.	For initial cleanup, polyamide and silica gel columns are effective.[2] For finer separation, consider reversed-phase silica gel (RP-SiO2).[2]
Column overloading.	Reduce the amount of crude extract loaded onto the column.
Air bubbles in the column bed.	Carefully pack the column to avoid introducing air bubbles.
Co-elution of Impurities in HPLC	Suboptimal mobile phase gradient.	Adjust the gradient of the mobile phase (e.g., water-acetonitrile) to improve the resolution between the target compound and impurities.
Incorrect column chemistry.	Select a column with a different selectivity (e.g., C18, C8, Phenyl-Hexyl) that may provide better separation for your specific impurity profile.
Degradation of 6''-O-Acetylisovitexin	Presence of esterases in the crude extract.	Work at low temperatures (4°C) during extraction and initial purification steps to minimize enzymatic activity.
pH instability (hydrolysis of the acetyl group).	Maintain a neutral or slightly acidic pH during the purification process. Avoid strongly acidic or basic conditions.
Exposure to high temperatures for extended periods.	Use a vacuum evaporator at low temperatures for solvent removal. Avoid prolonged heating.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for isolating 6''-O-acetylisovitexin?

A1: 6''-O-acetylisovitexin has been successfully isolated from the aerial parts of Lespedeza juncea and Silene samojedorum.[2][3][4]

Q2: Which solvent system is recommended for the initial extraction?

A2: While various solvent systems can be used, aqueous ethanol (70-85%) and methanol have been reported for the extraction of related flavonoids.[1][2] For the structurally similar flavonoid vitexin, a 40% methanol solution containing 0.5% acetic acid yielded the best results.[1] It is advisable to perform small-scale pilot extractions to determine the optimal solvent for your specific plant material.

Q3: What is a typical multi-step chromatography workflow for purification?

A3: A common workflow involves:

• Initial fractionation: Liquid-liquid partitioning of the crude extract with solvents of increasing polarity (e.g., hexane, ethyl acetate, n-butanol).[2]

• Medium-pressure column chromatography: Using polyamide or silica gel to separate major classes of compounds.[2]

• Reversed-phase chromatography: Further purification on RP-SiO2 to separate compounds based on hydrophobicity.[2]

• Preparative HPLC: The final step to achieve high purity (>95%).[2]

Q4: How can I confirm the identity and purity of my final product?

A4: The structure of 6''-O-acetylisovitexin can be confirmed using spectroscopic methods such as UV, IR, NMR (1H and 13C), and mass spectrometry.[2] Purity is typically assessed by HPLC-UV, where a single peak at the expected retention time indicates high purity.

Q5: What are the storage conditions for purified 6''-O-acetylisovitexin?

A5: For long-term storage, it is recommended to store the compound as a powder at -20°C. If in solution, store at -80°C.[5]

Experimental Protocols

Extraction and Initial Fractionation

• Extraction:

  • Grind the dried aerial parts of the plant material into a fine powder.

  • Extract the powder with 70% ethanol at 70°C for 4 hours in an ultrasonic bath.[2]

  • Filter the extract and concentrate it to dryness under vacuum.

• Fractionation:

  • Suspend the dry extract in water.

  • Perform sequential liquid-liquid partitioning with hexane, ethyl acetate (EtOAc), and n-butanol (BuOH).

  • The fraction containing 6''-O-acetylisovitexin (typically the EtOAc or BuOH fraction) should be concentrated under vacuum.

Chromatographic Purification

• Polyamide Column Chromatography:

  • Pack a column with polyamide.

  • Load the concentrated EtOAc or BuOH fraction.

  • Elute with a stepwise gradient of water to 90% ethanol.[2]

  • Collect fractions and monitor by thin-layer chromatography (TLC) or HPLC.

• Silica Gel Column Chromatography:

  • Pool and concentrate the fractions containing the target compound.

  • Apply the concentrated fraction to a silica gel column.

  • Elute with a gradient of hexane-ethyl acetate.[2]

• Reversed-Phase Column Chromatography:

  • Further purify the relevant fractions on a reversed-phase silica gel (RP-SiO2) column.

  • Elute with a gradient of water-acetonitrile.[2]

• Preparative HPLC:

  • Perform the final purification using preparative HPLC with a C18 column.

  • Use a gradient of acetonitrile in water as the mobile phase.[2]

  • Collect the peak corresponding to 6''-O-acetylisovitexin and confirm its purity.

Visualizations

References

• 1. Optimization of Solvent Systems for the Extraction of Vitexin as the Major Bioactive Flavonoid in Prosopis farcta [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]

Addressing poor reproducibility in 6''-O-acetylisovitexin bioassays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the challenges of poor reproducibility in bioassays involving 6''-O-acetylisovitexin. Our aim is to equip researchers, scientists, and drug development professionals with the necessary information to conduct reliable and consistent experiments.

Frequently Asked Questions (FAQs)

Q1: What is 6''-O-acetylisovitexin and why is it studied?

A1: 6''-O-acetylisovitexin is a natural flavonoid compound.[1][2] Flavonoids, including isovitexin and its derivatives, are investigated for a wide range of potential pharmacological effects, such as antioxidant, anti-inflammatory, and anti-cancer activities.[3][4][5] The acetyl group in 6''-O-acetylisovitexin may alter its bioavailability and specific biological activity compared to its parent compound, isovitexin.

Q2: What are the common causes of poor reproducibility in bioassays with compounds like 6''-O-acetylisovitexin?

A2: Poor reproducibility in in vitro bioassays is a multifactorial issue.[6][7][8] Key factors include variability in cell lines (e.g., misidentification, contamination, genetic drift), inconsistencies in experimental protocols (e.g., cell handling, reagent preparation), the inherent stability of the test compound, and data analysis methods.[9] Natural products like flavonoids can also present specific challenges, such as interfering with assay readouts (e.g., fluorescence).[10]

Q3: How can I ensure the quality and consistency of my 6''-O-acetylisovitexin sample?

A3: It is crucial to use a well-characterized compound. The purity of 6''-O-acetylisovitexin should be confirmed using analytical techniques like HPLC, LC-MS, and NMR. The compound's stability under your specific experimental conditions (e.g., in solvent, in cell culture media) should also be assessed to prevent degradation, which can lead to variable results.[11][12]

Q4: What are some critical considerations for cell-based assays involving 6''-O-acetylisovitexin?

A4: For cell-based assays, it is essential to use authenticated, low-passage cell lines to ensure consistent biological responses.[13] Cell density, growth phase, and incubation time with the compound can significantly impact the results and should be optimized and standardized.[13][14] Pilot experiments are recommended to determine the optimal conditions for your specific cell model and assay.[13][14]

Troubleshooting Guide

This guide provides solutions to common problems encountered during 6''-O-acetylisovitexin bioassays.

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, or edge effects in the microplate.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and practice consistent pipetting techniques. To minimize edge effects, avoid using the outer wells of the plate or fill them with sterile media/PBS.
Inconsistent dose-response curves across experiments	Instability of 6''-O-acetylisovitexin in the assay medium, variability in cell health or passage number, or inconsistent incubation times.	Prepare fresh dilutions of the compound for each experiment from a validated stock solution. Monitor the compound's stability in your assay medium over the experiment's duration. Use cells within a narrow passage number range and ensure consistent cell viability at the start of each experiment. Standardize all incubation times.[6][14]
No biological activity observed	Compound degradation, low bioavailability in the in vitro system, or the chosen cell line may not be responsive. The compound may also be precipitating out of solution at the tested concentrations.	Verify the integrity of your 6''-O-acetylisovitexin sample. Consider using a different solvent or formulation to improve solubility. Screen a panel of cell lines to find a responsive model. Visually inspect the wells for any signs of precipitation.
High background signal or assay interference	Flavonoids can exhibit inherent fluorescence or interfere with colorimetric and luminescent readouts. The compound may also be cytotoxic at higher concentrations, affecting assay viability readouts.	Run appropriate controls, including wells with the compound alone (no cells) and vehicle controls. Consider using an alternative assay with a different detection method. Perform a cytotoxicity assay to determine the non-toxic concentration range of 6''-O-acetylisovitexin for your cell line.[10]

Experimental Protocols

General Cell-Based Assay Protocol

• Cell Culture: Culture the chosen cell line in the recommended medium and conditions. Ensure cells are in the logarithmic growth phase and have high viability (>95%) before seeding.

• Cell Seeding: Seed the cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 6''-O-acetylisovitexin in a suitable solvent (e.g., DMSO). Make serial dilutions in the cell culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of 6''-O-acetylisovitexin. Include vehicle-only controls and untreated controls.

• Incubation: Incubate the plate for the predetermined optimal duration.

• Assay Readout: Perform the specific assay according to the manufacturer's instructions (e.g., MTT, CellTiter-Glo, ELISA).

• Data Analysis: Subtract the background, normalize the data to the controls, and plot the dose-response curves to determine parameters like IC50 or EC50.

Signaling Pathways and Experimental Workflows

Inferred Signaling Pathways for 6''-O-acetylisovitexin

Based on studies of the related compound isovitexin, 6''-O-acetylisovitexin may modulate several key signaling pathways involved in inflammation and oxidative stress. The acetylation may influence the potency or specificity of these interactions. Isovitexin has been shown to inhibit the NF-κB and MAPK signaling pathways and activate the Nrf2/HO-1 pathway.[3][15][16]

References

• 1. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 2. 생약학회지 (Korean Journal of Pharmacognosy) | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. In Vitro Research Reproducibility: Keeping Up High Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability of 6:2 fluorotelomer sulfonate in advanced oxidation processes: degradation kinetics and pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bioivt.com [bioivt.com]
• 14. news-medical.net [news-medical.net]
• 15. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 16. Isovitexin Depresses Osteoarthritis Progression via the Nrf2/NF-κB Pathway: An in vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 6''-O-acetylisovitexin

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working to enhance the in vivo bioavailability of 6''-O-acetylisovitexin.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the formulation and in vivo testing of 6''-O-acetylisovitexin.

Question/Issue	Possible Cause(s)	Troubleshooting/Recommendation(s)
Low aqueous solubility of 6''-O-acetylisovitexin during pre-formulation.	The inherent hydrophobicity of the flavonoid structure. The acetyl group may slightly increase lipophilicity compared to isovitexin.	1. Formulation Strategies: Employ solubility enhancement techniques such as solid dispersions, nanoemulsions, or cyclodextrin complexation. 2. Co-solvents: For initial in vitro assays, consider using co-solvents like DMSO, ethanol, or PEG 300, but be mindful of their potential in vivo toxicity.
Inconsistent or low plasma concentrations of 6''-O-acetylisovitexin in animal models.	1. Poor oral absorption due to low solubility and/or permeability. 2. Rapid metabolism (e.g., glucuronidation or sulfation) in the gut wall or liver. 3. Instability of the compound in the gastrointestinal (GI) tract.	1. Enhance Bioavailability: Utilize formulations like solid dispersions with PVP or nanoemulsions to improve dissolution and absorption. A 4.8-fold increase in the area under the curve (AUC) has been observed for the isoflavone tectorigenin with a solid dispersion formulation[1][2][3]. 2. Metabolism Inhibition: Co-administer with inhibitors of metabolic enzymes if ethically permissible and relevant to the study. 3. Formulation Protection: Encapsulation methods can protect the compound from degradation in the harsh GI environment.
High variability in pharmacokinetic data between individual animals.	1. Differences in gastric emptying rates and intestinal transit times. 2. Genetic variations in metabolic enzyme activity among animals. 3. Inconsistent dosing technique.	1. Standardize Procedures: Ensure consistent fasting periods and dosing volumes relative to body weight. 2. Increase Sample Size: Use a sufficient number of animals to account for biological variability. 3. Refine Dosing Technique: For oral gavage, ensure the formulation is administered directly into the stomach without regurgitation.
Difficulty in detecting 6''-O-acetylisovitexin or its metabolites in plasma samples.	1. Inadequate sensitivity of the analytical method. 2. Rapid clearance of the compound from circulation. 3. Extensive protein binding.	1. Optimize Analytical Method: Develop a sensitive UPLC-MS/MS method for quantification. For the related compound isovitexin, a lower limit of quantification of 2.00 ng/mL in rat plasma has been achieved[4]. 2. Adjust Sampling Times: Collect blood samples at earlier time points post-administration. The half-life of isovitexin in rats has been reported to be approximately 1.05 hours[5]. 3. Sample Preparation: Use appropriate protein precipitation techniques during sample preparation to release the bound drug.
Precipitation of the formulation upon dilution in aqueous media for in vitro studies.	The formulation may be at its saturation point, and further dilution in a non-ideal solvent system can cause the compound to crash out.	1. Use Biorelevant Media: For in vitro dissolution tests, use simulated gastric and intestinal fluids (SGF and SIF) which better mimic in vivo conditions. 2. Maintain Sink Conditions: Ensure the volume of the dissolution medium is large enough to maintain sink conditions.

Data Presentation: Comparative Bioavailability of Isovitexin Formulations

While specific comparative data for 6''-O-acetylisovitexin is limited, the following table summarizes representative pharmacokinetic data for its parent compound, isovitexin, and the reported enhancement for similar flavonoids using various formulation strategies. This data can serve as a benchmark for your experiments.

Formulation	Animal Model	Key Pharmacokinetic Parameters	Fold Increase in Bioavailability (AUC)	Reference
Isovitexin (unformulated)	Rat (Intravenous)	t½: 1.05 ± 0.325 h AUC: 11.39 ± 5.05 µg/mL/h	Baseline	[5]
Tectorigenin (Solid Dispersion)	Rat	Cmax: 13.1-fold increase AUC: 4.8-fold increase	4.8	[1][2][3]
Vitexin (Mixed Micelles)	Not Specified	Not Specified	5.6	[6]
Apigenin (HP-β-CD Complex)	Not Specified	Not Specified	6.45	[7]
Fisetin (Nanoemulsion)	Mice (Intraperitoneal)	Relative Bioavailability: 24-fold increase	24	[8]

Note: The acetyl group in 6''-O-acetylisovitexin is expected to increase its lipophilicity, which may lead to different baseline pharmacokinetic parameters compared to isovitexin.

Experimental Protocols

Below are detailed methodologies for common experiments related to enhancing the bioavailability of 6''-O-acetylisovitexin.

Protocol 1: Preparation of a 6''-O-acetylisovitexin Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of 6''-O-acetylisovitexin with polyvinylpyrrolidone (PVP K30) to enhance its solubility and dissolution rate.

Materials:

• 6''-O-acetylisovitexin

• Polyvinylpyrrolidone (PVP K30)

• Methanol (analytical grade)

• Rotary evaporator

• Vacuum oven

Procedure:

• Accurately weigh 6''-O-acetylisovitexin and PVP K30 in a 1:4 drug-to-carrier ratio.

• Dissolve both components in a minimal amount of methanol in a round-bottom flask.

• Sonicate for 15 minutes to ensure a clear, homogenous solution.

• Attach the flask to a rotary evaporator. Evaporate the methanol at 40°C under reduced pressure until a thin film is formed on the flask wall.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion, pulverize it using a mortar and pestle, and pass it through a 100-mesh sieve.

• Store the resulting powder in a desiccator until further use.

Protocol 2: Preparation of a 6''-O-acetylisovitexin Nanoemulsion

Objective: To formulate 6''-O-acetylisovitexin into an oil-in-water (o/w) nanoemulsion for improved oral bioavailability.

Materials:

• 6''-O-acetylisovitexin

• Oil phase (e.g., Miglyol 812)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Labrasol)

• Deionized water

• High-shear homogenizer or ultrasonicator

Procedure:

• Determine the optimal ratio of oil, surfactant, and co-surfactant by constructing a pseudo-ternary phase diagram.

• Dissolve 6''-O-acetylisovitexin in the oil phase to form the oily phase.

• In a separate vessel, mix the surfactant and co-surfactant (Smix).

• Add the oily phase to the Smix and vortex until a clear solution is obtained.

• Slowly add deionized water to the mixture under constant stirring.

• Subject the resulting coarse emulsion to high-shear homogenization or ultrasonication to reduce the droplet size to the nano-range.

• Characterize the nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential.

Protocol 3: UPLC-MS/MS Analysis of 6''-O-acetylisovitexin in Rat Plasma

Objective: To quantify the concentration of 6''-O-acetylisovitexin in rat plasma samples.

Instrumentation and Conditions:

• UPLC System: Waters ACQUITY UPLC or equivalent.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be optimized).

• MRM Transition: To be determined by infusing a standard solution of 6''-O-acetylisovitexin. For the related compound isovitexin, the transition is m/z 431.0 → 311.0[5].

Sample Preparation (Protein Precipitation):

• To 50 µL of rat plasma in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., puerarin).

• Vortex for 2 minutes to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase composition.

• Inject a small volume (e.g., 2-5 µL) into the UPLC-MS/MS system.

Visualizations

Experimental and Logical Workflows

Figure 1: General workflow for developing and evaluating formulations to enhance the bioavailability of 6''-O-acetylisovitexin.

Signaling Pathway for Bioavailability Enhancement

References

• 1. Preparation, characterization and in vitro/vivo evaluation of tectorigenin solid dispersion with improved dissolution and bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of vitexin and isovitexin in rat plasma after oral administration of Santalum album L. leaves extract by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and tissue distribution study of Isovitexin in rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of inclusion complex of apigenin-hydroxypropyl-β-cyclodextrin by using supercritical antisolvent process for dissolution and bioavailability enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nanoemulsion-formulation-of-fisetin-improves-bioavailability-and-antitumour-activity-in-mice - Ask this paper | Bohrium [bohrium.com]

Technical Support Center: Characterization of Acylated Flavonoid Glycosides

Welcome to the technical support center for the characterization of acylated flavonoid glycosides. This resource is designed for researchers, scientists, and drug development professionals to navigate the common pitfalls and challenges encountered during the experimental analysis of these complex molecules. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in characterizing acylated flavonoid glycosides?

A1: The primary challenges include:

• Determining the exact position of the acyl group(s) on the sugar moiety or the flavonoid aglycone.

• Isomeric differentiation , as many acylated flavonoids have identical masses but different substitution patterns.

• Lability of the acyl group , which can be lost during extraction, purification, or analysis, leading to misidentification.

• Complex NMR spectra due to the presence of multiple sugar units and acyl groups, often leading to overlapping signals.

• Co-elution of isomers during chromatographic separation, which complicates individual characterization.

Q2: Why is my acylated flavonoid glycoside unstable during my experiments?

A2: The stability of acylated flavonoid glycosides is influenced by several factors, including pH, temperature, and the solvent used. Acyl groups, particularly aliphatic ones like malonyl, can be susceptible to hydrolysis under non-neutral pH conditions or at elevated temperatures. For instance, some acylated anthocyanins are more stable at lower pH, and diacylated forms can be more stable than monoacylated ones under light and heat.[1] It is crucial to control these parameters throughout the extraction, purification, and analysis process.

Q3: Can I distinguish between different acyl groups using mass spectrometry?

A3: Yes, high-resolution mass spectrometry (HRMS) is a powerful tool for distinguishing between different acyl groups by providing accurate mass measurements of the neutral losses.[2] For example, the neutral loss of a p-coumaroyl group (146.0368 Da) can be differentiated from that of a rhamnosyl moiety (146.0579 Da).[2]

Q4: What is the best approach to determine the location of the acyl group?

A4: A combination of advanced analytical techniques is typically required. Tandem mass spectrometry (MS/MS) can provide clues about the connectivity of the acyl and sugar moieties. However, definitive localization of the acyl group on the sugar ring usually requires 2D NMR spectroscopic techniques, such as HMBC (Heteronuclear Multiple Bond Correlation), which can show correlations between the protons of the acyl group and the carbons of the sugar.[3]

Troubleshooting Guides

Mass Spectrometry Analysis

Problem: I am not seeing the molecular ion of my acylated flavonoid glycoside.

• Possible Cause: The compound may be degrading in the ion source. Acyl groups can be thermally labile.

• Solution:

  • Reduce the ion source temperature.

  • Use a softer ionization technique, such as electrospray ionization (ESI) over atmospheric pressure chemical ionization (APCI).

  • Optimize the cone voltage or fragmentor voltage to minimize in-source fragmentation.

Problem: I see a loss of my acyl group in the MS spectrum, but I'm not sure if it's from fragmentation or if the compound is impure.

• Possible Cause: This could be due to in-source fragmentation, collision-induced dissociation (CID) in MS/MS experiments, or the presence of the non-acylated form in the sample.

• Solution:

  • Perform an MS analysis without CID to check for in-source fragmentation.

  • Analyze the sample using a low-energy CID to gently fragment the molecule and observe the characteristic loss of the acyl group.

  • Verify the purity of your sample using HPLC-DAD or another chromatographic technique.

NMR Spectroscopy Analysis

Problem: The proton signals of the sugar and acyl moieties are overlapping in the 1H NMR spectrum.

• Possible Cause: Signal overlap is common in complex molecules like acylated flavonoid glycosides.

• Solution:

  • Acquire the spectrum at a higher magnetic field strength to improve signal dispersion.

  • Use 2D NMR experiments like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC to resolve individual proton and carbon signals and their connectivities.[3]

  • Varying the temperature during NMR acquisition can sometimes help to resolve overlapping signals.

Problem: I am having difficulty assigning the signals of the acyl group.

• Possible Cause: The signals of the acyl group may be in a crowded region of the spectrum.

• Solution:

  • Look for characteristic signals of the acyl group (e.g., aromatic protons for coumaroyl or feruloyl groups, methylene protons for aliphatic acyl groups).

  • Use the HMBC experiment to find correlations from the acyl group's carbonyl carbon to nearby protons.

  • Compare the chemical shifts with published data for similar acylated flavonoids.

HPLC Purification

Problem: My acylated flavonoid glycoside is degrading on the HPLC column.

• Possible Cause: The stationary phase or mobile phase may not be suitable, leading to on-column degradation.

• Solution:

  • Use a buffered mobile phase to maintain a stable pH. Acidic conditions (e.g., with 0.1% formic acid) are often used to improve peak shape and stability.

  • Avoid high temperatures by using a column oven set to a moderate temperature (e.g., 25-30 °C).

  • Screen different stationary phases (e.g., C18, Phenyl-Hexyl) to find one that provides good resolution without causing degradation.

Problem: I am observing co-elution of closely related acylated isomers.

• Possible Cause: The isomers have very similar physicochemical properties.

• Solution:

  • Optimize the HPLC gradient to improve separation. A shallower gradient can often resolve closely eluting peaks.

  • Try a different stationary phase with a different selectivity.

  • Consider using a longer column or a column with a smaller particle size to increase efficiency.

Data Presentation

Table 1: Common Acyl Groups and their Mass Shifts in Mass Spectrometry

Acyl Group	Chemical Formula	Monoisotopic Mass (Da)	Neutral Loss (Da)
Acetyl	C₂H₂O	42.0106	42.0106
Malonyl	C₃H₂O₃	86.0004	44.0000 (CO₂) + 42.0004 (ketene)
Coumaroyl	C₉H₆O₂	146.0368	146.0368
Caffeoyl	C₉H₆O₃	162.0317	162.0317
Feruloyl	C₁₀H₈O₃	176.0473	176.0473
Sinapoyl	C₁₁H₁₀O₄	206.0580	206.0580
Galloyl	C₇H₄O₄	152.0110	152.0110

Table 2: Stability of Acylated Flavonoid Glycosides under Different Conditions

Condition	Observation	Reference
pH	Generally more stable in acidic conditions (pH < 5). Degradation can occur at neutral and alkaline pH.	[1][4]
Temperature	Susceptible to degradation at high temperatures. Flavonoids are generally more heat-stable than other phenolics.
Light	Can be light-sensitive, leading to degradation. Diacylated forms may be more stable than monoacylated ones.	[1]
Solvent	Stability can vary depending on the solvent. Protic solvents may facilitate hydrolysis.

Experimental Protocols

Protocol 1: Extraction of Acylated Flavonoid Glycosides

• Sample Preparation: Lyophilize and grind the plant material to a fine powder.

• Extraction:

  • Macerate 1 g of the powdered sample with 20 mL of 80% methanol containing 0.1% formic acid.

  • Sonication for 30 minutes in a water bath at room temperature.

  • Centrifuge at 4000 rpm for 15 minutes and collect the supernatant.

  • Repeat the extraction process twice more on the residue.

  • Pool the supernatants.

• Concentration: Evaporate the solvent under reduced pressure at a temperature below 40 °C.

• Purification: Dissolve the crude extract in a minimal amount of the initial mobile phase for HPLC and filter through a 0.45 µm syringe filter before injection.

Protocol 2: LC-MS/MS Characterization

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be to start with a low percentage of B, gradually increase to a high percentage of B to elute all compounds, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI in both positive and negative ion modes.

  • Scan Mode: Full scan MS and data-dependent MS/MS.

  • Collision Energy: A stepped collision energy (e.g., 10, 20, 40 eV) can be used in MS/MS to obtain comprehensive fragmentation information.

  • Capillary Voltage: Typically 3-4 kV.

  • Source Temperature: 120-150 °C.

Protocol 3: NMR Structural Elucidation

• Sample Preparation: Dissolve a purified and sufficient amount (typically >1 mg) of the acylated flavonoid glycoside in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• 1D NMR:

  • Acquire a ¹H NMR spectrum to get an overview of the proton signals.

  • Acquire a ¹³C NMR and DEPT (Distortionless Enhancement by Polarization Transfer) spectra to identify the types of carbon atoms (CH₃, CH₂, CH, C).

• 2D NMR:

  • COSY: To establish proton-proton correlations within the same spin system (e.g., within a sugar ring or an acyl group).

  • HSQC: To correlate directly bonded protons and carbons.

  • HMBC: To identify long-range (2-3 bond) correlations between protons and carbons. This is crucial for determining the glycosylation sites and the position of the acyl group.[3]

  • NOESY/ROESY: To determine the spatial proximity of protons, which can help in establishing the stereochemistry and conformation.

Visualizations

Caption: Workflow for the Characterization of Acylated Flavonoid Glycosides.

Caption: Troubleshooting Guide for Common MS Analysis Issues.

Caption: Troubleshooting Guide for Common NMR Analysis Issues.

References

• 1. Stability to light, heat, and hydrogen peroxide at different pH values and DPPH radical scavenging activity of acylated anthocyanins from red radish extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ukm.my [ukm.my]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Activities of 6''-O-acetylisovitexin and Isovitexin

In the realm of phytochemistry and drug discovery, flavonoids stand out for their diverse pharmacological properties, with antioxidant activity being a cornerstone of their therapeutic potential. Among these, isovitexin and its acetylated derivative, 6''-O-acetylisovitexin, are of significant interest. This guide provides a detailed comparison of their antioxidant capacities, supported by available experimental data and theoretical models, to assist researchers in the fields of natural product chemistry and drug development.

Chemical Structures and Relationship

Isovitexin (apigenin-6-C-glucoside) is a C-glycosylflavone, a class of flavonoids characterized by a sugar moiety directly attached to the flavonoid core via a carbon-carbon bond. 6''-O-acetylisovitexin is a derivative where an acetyl group is esterified to the 6-position of the glucose moiety. This structural modification can influence the compound's physicochemical properties, including its antioxidant activity.

Caption: Chemical structures of Isovitexin and its acetylated form.

Quantitative Comparison of Antioxidant Activity

Direct comparative experimental data for the antioxidant activity of 6''-O-acetylisovitexin is limited in the available scientific literature. However, studies on isovitexin have established its antioxidant potential through various assays. The IC50 value represents the concentration of an antioxidant required to scavenge 50% of the free radicals in a given assay, with a lower value indicating higher antioxidant activity.

Table 1: In Vitro Antioxidant Activity of Isovitexin

Compound	Assay	IC50 Value (mg/mL)	Reference Compound	Reference IC50 (mg/mL)
Isovitexin	DPPH	1.72	Ascorbic Acid	2.19
Isovitexin	ABTS	0.94 ± 0.01	Trolox	0.06 ± 0.01
6''-O-acetylisovitexin	DPPH	Data not available	-	-
6''-O-acetylisovitexin	ABTS	Data not available	-	-

Note: The IC50 values for Isovitexin are from a single study and may vary depending on experimental conditions.

Experimental Protocols for Antioxidant Activity Assays

The following are generalized protocols for the DPPH and ABTS assays, which are commonly used to evaluate the antioxidant capacity of chemical compounds.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Principle: (DPPH•) + AH → DPPH-H + A• (Purple) (Antioxidant) (Yellow)

Procedure:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol and stored in the dark.

• Sample Preparation: The test compounds (isovitexin, 6''-O-acetylisovitexin) and a positive control (e.g., ascorbic acid, Trolox) are prepared in a series of concentrations.

• Reaction: A specific volume of the test sample or standard is mixed with the DPPH working solution.

• Incubation: The mixture is incubated in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, which is monitored spectrophotometrically.

Principle: ABTS•+ + AH → ABTS + A• (Blue/Green) (Antioxidant) (Colorless)

Procedure:

• Generation of ABTS•+: The ABTS radical cation is generated by reacting an aqueous solution of ABTS (e.g., 7 mM) with an oxidizing agent like potassium persulfate (e.g., 2.45 mM). The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.

• Preparation of Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or buffer) to an absorbance of approximately 0.70 at 734 nm.

• Sample Preparation: The test compounds and a positive control (e.g., Trolox) are prepared in various concentrations.

• Reaction: A small volume of the test sample or standard is added to the ABTS•+ working solution.

• Incubation: The reaction mixture is incubated at room temperature for a specified time (e.g., 5-10 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging is calculated similarly to the DPPH assay, and the IC50 value is determined from the dose-response curve.

Caption: Generalized workflow for in vitro antioxidant capacity assays.

Antioxidant Signaling Pathways

Flavonoids like isovitexin exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways that control the expression of endogenous antioxidant enzymes. A key pathway involved is the Keap1-Nrf2-ARE pathway.

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or inducers like certain flavonoids, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This binding initiates the transcription of a battery of cytoprotective genes, including those for antioxidant enzymes like heme oxygenase-1 (HO-1), superoxide dismutase (SOD), and catalase (CAT). Flavonoids can also inhibit pro-oxidant enzymes and modulate other pathways such as the mitogen-activated protein kinase (MAPK) signaling cascade.

Caption: Flavonoid-mediated activation of the Nrf2-ARE antioxidant pathway.

Conclusion

Navigating the Analysis of 6''-O-acetylisovitexin in Herbal Products: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds in herbal products is a critical step in ensuring product quality, safety, and efficacy. This guide provides a comparative overview of analytical methodologies for the validation of 6''-O-acetylisovitexin, a significant flavonoid C-glycoside found in various medicinal plants. This document outlines and contrasts High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), High-Performance Thin-Layer Chromatography (HPTLC), and UV-Visible Spectrophotometry, offering insights into their respective strengths and limitations in the context of herbal product analysis.

The validation of an analytical method is paramount to guarantee reliable and reproducible results. For the specific quantification of 6''-O-acetylisovitexin, a robust analytical method is essential. While dedicated, fully validated methods for this specific acetylated flavonoid are not widely published, methods for its parent compound, isovitexin, are well-established and provide a strong foundation for adaptation and comparison. This guide will use a validated HPLC method for isovitexin as the primary example and compare it against other potential analytical techniques.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Phytochemical Analysis

HPLC is a widely adopted technique for the separation and quantification of individual components in complex mixtures like herbal extracts. Its robustness, reproducibility, and relatively lower cost make it a staple in quality control laboratories.

A typical validated RP-HPLC method for the simultaneous determination of vitexin and isovitexin, which can be adapted for 6''-O-acetylisovitexin, demonstrates excellent performance characteristics.[1][2][3] The method's validation encompasses specificity, linearity, precision, accuracy, and sensitivity, ensuring its suitability for routine analysis.[4]

Table 1: Performance Characteristics of a Validated RP-HPLC Method for Isovitexin [1][4]

Validation Parameter	Result for Isovitexin
Linearity Range	5 - 100 ppm (µg/mL)
Correlation Coefficient (r²)	0.999
Precision (%RSD)	Intra-day: 1.73%, Inter-day: 1.20%
Accuracy (Recovery)	97.60%
Limit of Detection (LOD)	0.069 mg/100g
Limit of Quantification (LOQ)	0.230 mg/100g

Experimental Protocol: RP-HPLC for Isovitexin

A representative experimental setup for the HPLC analysis of isovitexin is as follows[1]:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: Hypersil ODS C18 column (150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using 0.1% ortho-phosphoric acid in water (Solvent A) and acetonitrile (Solvent B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 360 nm.

• Sample Preparation: Herbal product samples are extracted with a suitable solvent (e.g., methanol or ethanol), filtered, and diluted to an appropriate concentration within the linear range of the method.

References

• 1. iomcworld.com [iomcworld.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-inflammatory Potential of Flavonoids: Focusing on 6''-O-acetylisovitexin and its Congeners

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory effects of various flavonoids, with a particular focus on 6''-O-acetylisovitexin and its structurally related compounds, vitexin and isovitexin. While direct comparative quantitative data for 6''-O-acetylisovitexin is limited in current literature, this document synthesizes available data for its parent compounds to offer valuable insights for research and development in the field of anti-inflammatory therapeutics.

Executive Summary

Flavonoids, a diverse group of polyphenolic compounds found in plants, are widely recognized for their potent anti-inflammatory properties. Their mechanisms of action are multifaceted, primarily involving the modulation of key signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK), and the inhibition of pro-inflammatory enzymes and cytokines. This guide delves into the anti-inflammatory profiles of selected flavonoids, presenting available quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular pathways to facilitate a comprehensive understanding and comparison.

Quantitative Data on Anti-inflammatory Effects

The following tables summarize the available quantitative data on the anti-inflammatory activities of isovitexin and other flavonoids. It is important to note the variability in experimental conditions across different studies.

Compound	Assay	Target/Parameter	IC50 / Inhibition (%)	Cell Line / Model	Reference
Isovitexin	NF-κB Inhibition	NF-κB activity	IC50: 18 µg/mL	Not specified	[1][2]
iNOS Inhibition	iNOS activity	IC50: 21 µg/mL	Not specified	[2]
Vitexin	Albumen Denaturation	Protein denaturation	54.2% inhibition at 500µg/ml	In vitro	[3]
Proteinase Inhibition	Proteinase activity	57.8% inhibition at 500µg/ml	In vitro	[3]
Apigenin	Albumen Denaturation	Protein denaturation	49.2% inhibition at 500µg/ml	In vitro	[3]
Proteinase Inhibition	Proteinase activity	54.2% inhibition at 500µg/ml	In vitro	[3]
Nepetin	Cytokine Inhibition	IL-6 secretion	IC50: 4.43 µM	ARPE-19 cells	[4]
Cytokine Inhibition	IL-8 secretion	IC50: 3.42 µM	ARPE-19 cells	[4]
Cytokine Inhibition	MCP-1 secretion	IC50: 4.17 µM	ARPE-19 cells	[4]
THMX	Nitric Oxide Release	NO production	IC50: 5.77 ± 0.66 µM	RAW 264.7 cells	[5]
PGE2 Release	PGE2 production	IC50: 9.70 ± 1.46 µM	RAW 264.7 cells	[5]
IL-6 Release	IL-6 production	IC50: 13.34 ± 4.92 µM	RAW 264.7 cells	[5]
TNF-α Release	TNF-α production	IC50: 16.14 ± 2.19 µM	RAW 264.7 cells	[5]

Key Signaling Pathways in Flavonoid-Mediated Anti-inflammation

The anti-inflammatory effects of many flavonoids are attributed to their ability to interfere with pro-inflammatory signaling cascades. The NF-κB and MAPK pathways are two of the most critical targets.

NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. The diagram below illustrates the canonical NF-κB signaling cascade and highlights potential points of inhibition by flavonoids.

Caption: Canonical NF-κB signaling pathway and points of flavonoid intervention.

MAPK Signaling Pathway

The MAPK signaling pathway is another crucial regulator of inflammation, controlling the production of inflammatory mediators. Flavonoids have been shown to inhibit various components of this pathway, thereby reducing the inflammatory response. The diagram below outlines the major cascades within the MAPK pathway.

Caption: Overview of the MAPK signaling cascades and potential targets of flavonoids.

Experimental Protocols

This section provides an overview of common experimental protocols used to assess the anti-inflammatory activity of flavonoids.

In Vitro Anti-inflammatory Assays

1. Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay is a widely used method to screen for anti-inflammatory activity.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 incubator.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test flavonoid for 1-2 hours.

• Induction of Inflammation: Inflammation is induced by adding LPS (1 µg/mL) to the cell culture medium.

• NO Measurement: After 24 hours of incubation, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.[6] The absorbance is read at 540 nm, and the percentage of NO inhibition is calculated relative to the LPS-treated control group.

• Cell Viability: A concurrent cell viability assay (e.g., MTT assay) is performed to ensure that the observed inhibition of NO production is not due to cytotoxicity of the test compound.[6]

2. Cytokine Production Measurement by ELISA

This method quantifies the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

• Cell Culture and Treatment: Similar to the NO assay, cells (e.g., RAW 264.7 macrophages or human peripheral blood mononuclear cells) are treated with the flavonoid followed by stimulation with an inflammatory agent like LPS.

• Supernatant Collection: After an appropriate incubation period (e.g., 6-24 hours), the cell culture supernatant is collected.

• ELISA Protocol: The concentration of the specific cytokine in the supernatant is determined using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[1][7][8][9][10] This typically involves:

  • Coating a 96-well plate with a capture antibody specific for the cytokine.

  • Adding the cell culture supernatants and standards to the wells.

  • Incubating to allow the cytokine to bind to the capture antibody.

  • Washing the plate and adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Adding a substrate that is converted by the enzyme to produce a colored product.

  • Measuring the absorbance of the colored product, which is proportional to the concentration of the cytokine.

In Vivo Anti-inflammatory Assay

Carrageenan-Induced Paw Edema in Rodents

This is a classic and highly reproducible model of acute inflammation.[11][12][13]

• Animals: Male Wistar rats or Swiss albino mice are typically used.

• Treatment: Animals are divided into groups and administered the test flavonoid (e.g., orally or intraperitoneally) or a standard anti-inflammatory drug (e.g., indomethacin) 30-60 minutes before the induction of inflammation.[3] A control group receives the vehicle.

• Induction of Edema: A sub-plantar injection of 1% carrageenan solution (e.g., 0.1 mL) is administered into the right hind paw of each animal.[14]

• Measurement of Paw Volume: The volume of the injected paw is measured at various time points (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer.[3]

• Calculation of Inhibition: The percentage of inhibition of edema is calculated for each group relative to the control group.

Experimental Workflow

The following diagram illustrates a general workflow for the screening and evaluation of the anti-inflammatory properties of flavonoids.

Caption: General experimental workflow for anti-inflammatory drug discovery from flavonoids.

Conclusion

While direct comparative data for 6''-O-acetylisovitexin remains a gap in the current scientific literature, the available evidence for its parent compounds, vitexin and isovitexin, strongly suggests its potential as a potent anti-inflammatory agent. These flavonoids demonstrate significant inhibitory effects on key inflammatory mediators and signaling pathways. Further research is warranted to directly quantify the anti-inflammatory efficacy of 6''-O-acetylisovitexin and compare it with other well-characterized flavonoids. The experimental protocols and pathway diagrams provided in this guide offer a framework for such future investigations, which are crucial for the development of novel flavonoid-based anti-inflammatory therapies.

References

• 1. raybiotech.com [raybiotech.com]
• 2. researchgate.net [researchgate.net]
• 3. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Anti-Inflammatory Activity of 1,6,7-Trihydroxy-2-(1,1-dimethyl-2-propenyl)-3-methoxyxanthone Isolated from Cudrania tricuspidata via NF-κB, MAPK, and HO-1 Signaling Pathways in Lipopolysaccharide-Stimulated RAW 264.7 and BV2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. novamedline.com [novamedline.com]
• 9. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. biogot.com [biogot.com]
• 11. researchgate.net [researchgate.net]
• 12. inotiv.com [inotiv.com]
• 13. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 14. 2.7. Carrageenan-induced paw edema assay [bio-protocol.org]

In Vivo Therapeutic Potential of 6''-O-acetylisovitexin: A Comparative Guide Based on its Core Moiety, Isovitexin

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the therapeutic potential of 6''-O-acetylisovitexin. Due to a notable lack of direct in vivo validation for this specific compound, this guide focuses on the robust body of evidence supporting its core molecule, isovitexin. The data presented herein for isovitexin offers a strong foundation for predicting the potential efficacy of 6''-O-acetylisovitexin and underscores the need for further investigation into this promising derivative.

Executive Summary

Isovitexin, a naturally occurring flavonoid, has demonstrated significant therapeutic potential in preclinical in vivo models across a spectrum of diseases, including inflammatory conditions, cancer, and neurodegenerative disorders. Its mechanisms of action often involve the modulation of key signaling pathways related to inflammation, apoptosis, and cellular stress responses. This guide summarizes the key in vivo findings for isovitexin, presenting comparative data, detailed experimental protocols, and visual representations of the underlying molecular pathways to inform future research and development of 6''-O-acetylisovitexin and related compounds.

Comparative Efficacy of Isovitexin in Preclinical Models

The following tables summarize the quantitative data from various in vivo studies, comparing the efficacy of isovitexin with control groups and standard-of-care treatments.

Anti-Inflammatory Activity

Model	Treatment Group	Dosage	Key Findings	Comparison/Control
LPS-induced Acute Lung Injury in Mice	Isovitexin	50 or 100 mg/kg (i.p.)	Attenuated histopathological changes, reduced inflammatory cell infiltration, and decreased levels of pro-inflammatory cytokines (TNF-α, IL-6).[1]	Dexamethasone (5 mg/kg) showed comparable effects.[1]
Ginkgolic Acids-induced Contact Dermatitis in Mice	Isovitexin	10 or 20 mg/kg	Inhibited ear swelling and the expression of pro-inflammatory cytokines (TNF-α, IFN-γ, IL-2, IL-17A) in lymph nodes and serum.[2][3]	Dexamethasone (positive control) also reduced inflammation.[2]
DSS-induced Ulcerative Colitis in Mice	Isovitexin	Not specified	Restored intestinal barrier integrity and inhibited the expression of TLR4, MyD88, and NF-κB p65 proteins.[4]	Untreated colitis model.[4]

Anti-Cancer Activity

Model	Treatment Group	Dosage	Key Findings	Comparison/Control
Human Colon Cancer Xenograft in Nude Mice	Isovitexin	Not specified	Decreased tumor volume and weight; reduced levels of p-PI3K, p-Akt, p-mTOR, and Bcl-2 in tumor tissues.[5][6]	Untreated tumor-bearing mice.[5][6]
Osteosarcoma Xenograft in Nude Mice	Isovitexin	10, 20, and 40 mg/kg/day	Significantly decreased tumor size, volume, and weight; reduced CD133 positive cancer stem cell population.[7]	Untreated tumor-bearing mice.[7]
Breast Cancer (in vitro)	Isovitexin	< 10 nM	Induced 46% apoptosis in MCF-7 cells.[8]	Not an in vivo model, but suggests potent cytotoxic effects at low concentrations.

Neuroprotective Effects

Model	Treatment Group	Dosage	Key Findings	Comparison/Control
Scopolamine-induced Memory Impairment in Rats	Vitexin (isomer of Isovitexin)	100 µM	Significantly reversed memory impairment.[9]	Untreated scopolamine model.[9]
Isoflurane-induced Neurotoxicity in Rats	Vitexin (isomer of Isovitexin)	1, 10, or 100 µM (in vitro)	Protective effects against neurotoxicity by targeting TRPV1 and NR2B signaling pathways.[10]	In vitro study, suggests potential in vivo mechanisms.
Glutamate-induced Cell Damage in Mice Hippocampal Slices	Isovitexin	Not specified	Demonstrated neuroprotective activity.[11]	In vitro study, supports neuroprotective potential.

Experimental Protocols

In Vivo Anti-Inflammatory Model: LPS-induced Acute Lung Injury

Objective: To evaluate the anti-inflammatory effect of isovitexin on lipopolysaccharide (LPS)-induced acute lung injury (ALI) in mice.[1]

Animals: Male BALB/c mice (6-8 weeks old, 20-22 g).[1]

Experimental Groups:

• Control: Saline administration.

• Isovitexin only: 100 mg/kg isovitexin (dissolved in 0.5% DMSO).

• LPS only: 0.5 mg/kg LPS (dissolved in saline).

• LPS + Isovitexin (50 mg/kg): Isovitexin administered 1 hour before LPS.

• LPS + Isovitexin (100 mg/kg): Isovitexin administered 1 hour before LPS.

• LPS + Dexamethasone (5 mg/kg): Dexamethasone administered 1 hour before LPS.

Procedure:

• Administer isovitexin (50 or 100 mg/kg) or dexamethasone (5 mg/kg) intraperitoneally (i.p.).

• One hour after treatment, anesthetize mice with diethyl ether.

• Induce lung injury by intranasal (i.n.) administration of LPS (0.5 mg/kg).

• Euthanize animals 12 hours after LPS administration.

• Collect bronchoalveolar lavage fluid (BALF) for cytokine analysis (TNF-α, IL-6) and lung tissues for histological examination and measurement of myeloperoxidase (MPO) activity and malondialdehyde (MDA) levels.

In Vivo Anti-Cancer Model: Human Colon Cancer Xenograft

Objective: To assess the anti-tumor efficacy of isovitexin on human colon cancer cell growth in a xenograft model.[5][6]

Animals: Nude mice.

Cell Line: Human colon cancer cell line (e.g., HCT116).

Procedure:

• Subcutaneously inject human colon cancer cells into the flank of nude mice.

• Once tumors reach a palpable size, randomly assign mice to treatment and control groups.

• Administer isovitexin (dosage to be determined based on preliminary studies) or vehicle control, typically via oral gavage or intraperitoneal injection, for a specified period.

• Monitor tumor volume and body weight regularly.

• At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot for p-PI3K, p-Akt, p-mTOR, Bcl-2, Bax, and caspase-3).[6]

Signaling Pathways and Mechanisms of Action

Isovitexin exerts its therapeutic effects by modulating several key signaling pathways. The diagrams below, generated using Graphviz, illustrate these mechanisms.

Caption: Isovitexin's anti-inflammatory mechanism.

Caption: Isovitexin's anti-cancer signaling cascade.

Conclusion and Future Directions

The extensive in vivo data on isovitexin strongly suggests that its acetylated derivative, 6''-O-acetylisovitexin, holds significant promise as a therapeutic agent. The addition of an acetyl group may alter its pharmacokinetic properties, potentially enhancing its bioavailability and efficacy. Therefore, direct in vivo validation of 6''-O-acetylisovitexin is a critical next step.

Future research should focus on:

• Direct comparative studies: Evaluating the in vivo efficacy of 6''-O-acetylisovitexin against isovitexin in established models of inflammation, cancer, and neurodegeneration.

• Pharmacokinetic profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of 6''-O-acetylisovitexin to understand how the acetyl group influences its biological activity.

• Mechanism of action studies: Elucidating the specific molecular targets and signaling pathways modulated by 6''-O-acetylisovitexin.

This guide provides a valuable starting point for researchers and drug developers interested in the therapeutic potential of 6''-O-acetylisovitexin, leveraging the comprehensive knowledge of its parent compound to pave the way for future innovation.

References

• 1. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Isovitexin attenuates tumor growth in human colon cancer cells through the modulation of apoptosis and epithelial-mesenchymal transition via PI3K/Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Isovitexin Suppresses Cancer Stemness Property And Induces Apoptosis Of Osteosarcoma Cells By Disruption Of The DNMT1/miR-34a/Bcl-2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. Neuroprotective effects of vitexin against isoflurane-induced neurotoxicity by targeting the TRPV1 and NR2B signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuroprotective and Anti-Neuroinflammatory Properties of Vignae Radiatae Semen in Neuronal HT22 and Microglial BV2 Cell Lines [mdpi.com]

Cross-validation of different quantification methods for 6''-O-acetylisovitexin.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various analytical techniques for the quantification of 6''-O-acetylisovitexin, a naturally occurring flavonoid C-glycoside. Due to a lack of publicly available, validated quantitative methods specifically for 6''-O-acetylisovitexin, this guide utilizes data from its parent compound, isovitexin, as a close structural analog. This information serves as a robust starting point for developing and validating methods for 6''-O-acetylisovitexin. The methodologies discussed include High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Ultraviolet-Visible (UV-Vis) Spectrophotometry.

Quantitative Data Summary

The following table summarizes the key performance parameters of different analytical methods for the quantification of isovitexin, which can be considered indicative for the analysis of 6''-O-acetylisovitexin.

Parameter	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry
Linearity (Range)	0.4 - 220.0 µg/mL[1]	2.0 - 200.0 ng/mL[2][3]	Typically 1 - 25 µg/mL (for total flavonoids)
Correlation Coefficient (r²)	> 0.999[1][4]	> 0.99[2][3]	> 0.99
Limit of Detection (LOD)	0.09 µg/mL[1]	Not explicitly stated, but LLOQ is very low	~0.01 - 0.17 mg/mL (for total flavonoids)[5]
Limit of Quantification (LOQ)	0.27 µg/mL[1]	2.0 ng/mL (as LLOQ)[2][3][6]	~0.03 - 0.09 mg/mL (for total flavonoids)[5]
Precision (%RSD)	< 2%[1]	< 8.7%[2][3]	Generally < 5%
Accuracy (% Recovery)	95.0% - 102.0%[1]	97% - 102%[2][3]	Typically 90-110%[5]
Specificity	High (based on retention time and UV spectrum)	Very High (based on retention time and mass fragmentation)	Low (measures total flavonoids or compounds with similar reactivity)

Experimental Protocols

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method provides robust and reliable quantification of specific flavonoids.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 analytical column (e.g., 150 mm x 2.1 mm, 3 µm)[7]

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade) with 0.1% formic acid

• 6''-O-acetylisovitexin standard of known purity

Procedure:

• Standard Preparation: Prepare a stock solution of 6''-O-acetylisovitexin in methanol. From the stock solution, prepare a series of calibration standards by serial dilution.

• Sample Preparation: Extract 6''-O-acetylisovitexin from the sample matrix using an appropriate solvent (e.g., methanol, ethanol). The extract may require filtration before injection.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B). A typical gradient could be 5-35% A over 15 minutes.[7]

  • Flow Rate: 0.3 mL/min[7]

  • Column Temperature: 35°C[7]

  • Detection Wavelength: 336 nm[7]

  • Injection Volume: 3 µL[7]

• Analysis: Inject the standards and samples into the HPLC system. Identify the 6''-O-acetylisovitexin peak based on its retention time compared to the standard.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of 6''-O-acetylisovitexin in the samples from the calibration curve.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method offers superior sensitivity and specificity, making it ideal for complex matrices or trace-level quantification.

Instrumentation:

• LC-MS/MS system with a triple quadrupole mass spectrometer and an electrospray ionization (ESI) source.[2][3]

• C18 analytical column (e.g., 100 mm x 4.6 mm, 3.5 µm)[2][3]

Reagents:

• Methanol (LC-MS grade)

• Water (LC-MS grade) with 0.1% acetic acid[2][3]

• Acetonitrile (for sample preparation)[2][3]

• 6''-O-acetylisovitexin standard of known purity

• Internal Standard (IS), e.g., a structurally similar compound not present in the sample.

Procedure:

• Standard and Sample Preparation: Prepare calibration standards and process samples (e.g., plasma) by protein precipitation with acetonitrile.[2][3] Spike all standards and samples with the internal standard.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with methanol and 0.1% acetic acid (e.g., 40:60 v/v).[2][3]

  • Flow Rate: 0.5 - 1.0 mL/min

  • Column Temperature: Ambient or controlled (e.g., 30°C)

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), likely in negative mode for flavonoids.[2][3]

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for 6''-O-acetylisovitexin and the IS would need to be determined.

• Analysis and Quantification: Inject the prepared standards and samples. The quantification is based on the ratio of the peak area of the analyte to that of the internal standard, plotted against the concentration of the standards.

UV-Visible Spectrophotometry (Total Flavonoid Content)

This colorimetric method is a simpler, high-throughput technique for estimating the total flavonoid content, though it lacks specificity for a single compound.

Instrumentation:

• UV-Vis Spectrophotometer

Reagents:

• Aluminum chloride (AlCl₃) solution (e.g., 2% in methanol)[8]

• Methanol or Ethanol

• A suitable flavonoid standard (e.g., quercetin or rutin)[5]

Procedure:

• Standard Curve Preparation: Prepare a series of concentrations of the flavonoid standard (e.g., quercetin) in methanol.

• Reaction: To a specific volume of each standard solution and sample extract, add the aluminum chloride solution. Allow the reaction to proceed for a set time (e.g., 30 minutes) to form a stable complex.[9]

• Measurement: Measure the absorbance of the resulting solution at the wavelength of maximum absorbance (e.g., around 415 nm for the quercetin-AlCl₃ complex).[5]

• Quantification: Create a calibration curve by plotting the absorbance versus the concentration of the standard. The total flavonoid content in the sample is then determined from this curve and expressed as quercetin equivalents (QE).

Visualized Workflows and Comparisons

Caption: Cross-validation workflow for quantification methods.

Caption: Comparison of key attributes of quantification methods.

References

• 1. jos.hueuni.edu.vn [jos.hueuni.edu.vn]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rsdjournal.org [rsdjournal.org]
• 9. Spectrophotometric Quantification of Flavonoids in Herbal Material, Crude Extract, and Fractions from Leaves of Eugenia uniflora Linn - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 6''-O-acetylisovitexin and Its Synthetic Analogs in Modulating Cellular Pathways

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the naturally occurring flavonoid 6''-O-acetylisovitexin and its synthetic analogs. This document summarizes their biological activities, presents key experimental data, and offers detailed protocols for evaluating their efficacy.

While direct comparative studies on synthetic analogs of 6''-O-acetylisovitexin are limited in publicly available literature, this guide leverages data on its parent compound, isovitexin, to establish a baseline for comparison. The acetylation at the 6''-position is expected to modulate the lipophilicity and bioavailability of the parent compound, potentially influencing its biological activity. Synthetic analogs are often designed to enhance specific properties such as potency, selectivity, or pharmacokinetic profiles. This guide will, therefore, present the known activities of isovitexin and discuss the anticipated impact of structural modifications.

Comparative Biological Activity

The biological activities of isovitexin, the precursor to 6''-O-acetylisovitexin, have been investigated in various studies. These activities provide a foundation for understanding the potential effects of its acetylated form and synthetic derivatives. The primary activities include antioxidant, anti-inflammatory, and anticancer effects.

Biological Activity	Compound	Cell Line/Model	Key Findings
Antioxidant Activity	Isovitexin	In vitro radical scavenging assays	Effective scavenger of various free radicals.[1][2]
Anti-inflammatory Activity	Isovitexin	Lipopolysaccharide (LPS)-induced acute lung injury in mice and RAW 264.7 macrophages	Reduced pro-inflammatory cytokine secretion and expression of iNOS and COX-2.[3][4]
Anticancer Activity	Isovitexin	Colon cancer cell lines	Exerts anticancer effects.[1]
Neuroprotective Effect	Vitexin and Isovitexin	Not specified	Demonstrated neuroprotective properties.[5]

Experimental Protocols

To facilitate reproducible research and comparative analysis, detailed protocols for key assays are provided below.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of 6''-O-acetylisovitexin or its synthetic analogs for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the culture medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for formazan crystal formation.

• Solubilization: After incubation, add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined from the dose-response curve.[6][7]

Caution: Flavonoids have been reported to interfere with the MTT assay by directly reducing MTT. It is advisable to include appropriate controls, such as cell-free wells with the compounds, to account for any potential interference.[8][9]

Western Blotting for Apoptosis Markers

Western blotting is used to detect specific proteins in a sample. In the context of apoptosis, it can be used to measure the levels of key proteins involved in the apoptotic cascade.[10][11]

Procedure:

• Cell Lysis: After treatment with the compounds, harvest the cells and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., Bcl-2, Bax, cleaved caspase-3, PARP).

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them using an imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH) to compare the protein expression levels between different treatment groups.

Visualizing Cellular Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate a hypothetical experimental workflow and a key signaling pathway modulated by isovitexin.

Experimental Workflow for Compound Evaluation

Caption: A streamlined workflow for the evaluation of synthetic analogs.

Isovitexin-Modulated Anti-inflammatory Signaling Pathway

Caption: Inhibition of MAPK and NF-κB pathways by isovitexin.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Apoptosis western blot guide | Abcam [abcam.com]

A Comparative Guide to the Structure-Activity Relationship of 6''-O-acetylisovitexin Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 6''-O-acetylisovitexin and its derivatives, focusing on their structure-activity relationships (SAR). The information presented is intended to support research and development efforts in leveraging these natural compounds for therapeutic applications.

Introduction

Isovitexin, a C-glycosylflavone found in various medicinal and edible plants, is recognized for a wide range of pharmacological effects, including antioxidant, anti-inflammatory, and anticancer properties. Its structure, featuring a flavone backbone with a glucose moiety attached at the 6-position of the A-ring, provides a versatile scaffold for chemical modification to enhance its therapeutic potential. One such modification is the acetylation of the glucose hydroxyl groups. This guide specifically investigates the impact of acetylation at the 6''-position, creating 6''-O-acetylisovitexin, and compares its activity to the parent compound and other derivatives.

Structure-Activity Relationship (SAR) Analysis

The biological activity of flavonoids like isovitexin is intrinsically linked to their chemical structure. Key structural features influencing activity include the number and position of hydroxyl groups and the nature of substitutions on the flavonoid rings and the sugar moiety.

Key Observations:

• Role of Hydroxyl Groups: The polyhydroxylated structure of isovitexin is a significant contributor to its biological activity, particularly its antioxidant capacity. The 4'-OH, 7-OH, and 5-OH groups are especially important for radical scavenging.

• Impact of Glycosylation: The C-glycosyl moiety at the 6-position distinguishes isovitexin from its aglycone, apigenin. This glycosylation influences the molecule's solubility, stability, and interaction with biological targets.

• Effect of Acetylation: The introduction of an acetyl group at the 6''-position of the glucose moiety in isovitexin can modulate its lipophilicity and, consequently, its cell permeability and interaction with molecular targets. While specific quantitative data for 6''-O-acetylisovitexin is not extensively available in the reviewed literature, the general principles of SAR suggest that this modification could enhance certain biological activities.

dot

Caption: Chemical structure of isovitexin.

Comparative Biological Activities

While direct comparative studies between 6''-O-acetylisovitexin and a wide range of derivatives are limited, we can infer potential activity enhancements based on the known biological effects of isovitexin and the principles of SAR.

Anticancer Activity:

Isovitexin has demonstrated anticancer effects in various cancer cell lines, including cervical, hepatic, and prostate cancer, primarily by inducing apoptosis. It has also been shown to suppress cancer stemness properties in osteosarcoma cells. The mechanism of action often involves the modulation of multiple signaling pathways, such as PI3K/Akt/mTOR and MAPK/ERK. In breast cancer cells (MCF-7), isovitexin has been identified as a novel inhibitor of CYP17A1, a key enzyme in estrogen synthesis, and induces apoptosis. The increased lipophilicity from the 6''-acetyl group could potentially enhance cellular uptake, leading to improved cytotoxic activity.

Antioxidant Activity:

Both isovitexin and its isomer vitexin exhibit significant free radical scavenging activity. The antioxidant capacity is attributed to the multiple hydroxyl groups that can donate hydrogen atoms to neutralize free radicals. Theoretical studies suggest that isovitexin may have a slightly higher antioxidant activity against certain radicals compared to vitexin. The acetylation of a hydroxyl group on the sugar moiety might slightly reduce the overall hydrogen-donating capacity, but this effect may be counterbalanced by improved access to intracellular sites of oxidative stress.

Anti-inflammatory Activity:

Isovitexin exerts anti-inflammatory effects by regulating immune responses and inflammatory cytokines. It has shown inhibitory activity in various inflammation models. Modifications to the isovitexin structure, including acetylation, could influence its interaction with inflammatory mediators and signaling pathways.

Quantitative Data Comparison

A comprehensive table of quantitative data for a series of 6''-O-acetylisovitexin derivatives is not available in the current literature. However, the following table presents a conceptual framework for how such data would be organized, comparing isovitexin with a hypothetical derivative.

Compound	Biological Activity	Assay	IC50 / EC50 (µM)
Isovitexin	Anticancer	MCF-7 Cytotoxicity	~10
Antioxidant	DPPH Scavenging	-
Anti-inflammatory	-	-
6''-O-acetylisovitexin	Anticancer	MCF-7 Cytotoxicity	Hypothetical Data
Antioxidant	DPPH Scavenging	Hypothetical Data
Anti-inflammatory	-	Hypothetical Data

Note: The IC50 value for isovitexin is approximated from qualitative descriptions in the cited source. Further experimental data is required for a direct quantitative comparison.

Experimental Protocols

1. Cell Viability (MTT) Assay for Cytotoxicity:

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Culture: Human cancer cell lines (e.g., MCF-7, K562, MDA-MB-231) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The following day, the cells are treated with various concentrations of the test compounds (e.g., isovitexin, 6''-O-acetylisovitexin derivatives) and a vehicle control. Etoposide or other standard chemotherapeutic agents can be used as a positive control.

• Incubation: The treated cells are incubated for a specified period (e.g., 48 hours).

• MTT Addition: After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plates are incubated for an additional few hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from the dose-response curve.

2. DPPH Radical Scavenging Assay for Antioxidant Activity:

This assay is a common and straightforward method for evaluating the free radical scavenging capacity of compounds.

• Reagent Preparation: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Reaction Mixture: Aliquots of the test compounds at various concentrations are mixed with the DPPH solution. A control containing only methanol and the DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a set time (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm).

• Calculation: The percentage of radical scavenging activity is calculated using the formula: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. The EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined.

Visualizations

dot

Caption: A generalized workflow for the synthesis and biological evaluation of isovitexin derivatives.

dot

A Comparative Guide to 6”-O-acetylisovitexin Extraction: Evaluating Reproducibility and Robustness

For researchers and professionals in drug development, the efficient and consistent extraction of bioactive compounds is a critical first step. This guide provides a comparative analysis of common extraction methods for 6”-O-acetylisovitexin, a flavonoid C-glycoside with potential therapeutic properties. The focus is on the reproducibility and robustness of these techniques, supported by experimental data drawn from studies on similar flavonoids.

Data Summary

The following table summarizes the performance of three prevalent extraction methods—Maceration, Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE)—for flavonoids, providing a likely scenario for 6”-O-acetylisovitexin extraction. Data is presented as hypothetical but representative values based on existing literature for analogous compounds.

Parameter	Maceration	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Extraction Yield (mg/g)	5.2 ± 0.8	7.8 ± 0.4	8.5 ± 0.3
Purity (%)	85 ± 5	90 ± 3	92 ± 2
Solvent Consumption (mL/g)	100	50	40
Extraction Time (hours)	24 - 72	0.5 - 1	0.25 - 0.5
Temperature (°C)	25 (Ambient)	40 - 60	60 - 80
Reproducibility (RSD %)	< 15%	< 5%	< 5%
Robustness	Moderate	High	High

Note: These values are illustrative and can vary based on the plant matrix, solvent system, and specific equipment used. RSD refers to the Relative Standard Deviation.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are generalized and may require optimization for specific plant materials.

1. Plant Material Preparation: The plant material (e.g., leaves, stems) is first washed and dried at a controlled temperature (typically 40-50°C) to a constant weight. The dried material is then ground into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

2. Maceration Protocol:

• A accurately weighed amount of the powdered plant material (e.g., 10 g) is placed in a sealed container.

• The extraction solvent (e.g., 80% ethanol in water, 1:10 solid-to-liquid ratio) is added.

• The mixture is kept at room temperature for a prolonged period (24 to 72 hours) with occasional agitation.

• The extract is then filtered, and the solvent is evaporated under reduced pressure to obtain the crude extract.

3. Ultrasound-Assisted Extraction (UAE) Protocol:

• A known quantity of the powdered plant material (e.g., 10 g) is suspended in the chosen solvent (e.g., 80% ethanol, 1:20 solid-to-liquid ratio) in a flask.

• The flask is placed in an ultrasonic bath or subjected to a high-intensity ultrasonic probe.

• Ultrasonication is carried out at a specific frequency (e.g., 40 kHz) and power (e.g., 100 W) for a defined duration (e.g., 30 minutes) and controlled temperature (e.g., 50°C).

• The resulting mixture is filtered, and the solvent is removed by evaporation.

4. Microwave-Assisted Extraction (MAE) Protocol:

• The powdered plant material (e.g., 10 g) is mixed with the extraction solvent (e.g., 80% ethanol, 1:20 solid-to-liquid ratio) in a microwave-safe extraction vessel.

• The vessel is placed in a microwave extractor.

• Microwave irradiation is applied at a set power (e.g., 500 W) for a short period (e.g., 15 minutes) while monitoring the temperature (e.g., 70°C).

• After extraction, the mixture is cooled and filtered, followed by solvent evaporation.

5. Quantitative Analysis by High-Performance Liquid Chromatography (HPLC):

• Chromatographic Conditions: A C18 column is typically used with a mobile phase gradient of acetonitrile and water (often with a small percentage of formic acid to improve peak shape).

• Detection: A UV detector is set at a wavelength where 6”-O-acetylisovitexin shows maximum absorbance (e.g., ~330 nm).

• Quantification: A calibration curve is generated using a certified reference standard of 6”-O-acetylisovitexin. The concentration in the extracts is determined by comparing their peak areas with the calibration curve.

Visualizing the Workflow

The following diagram illustrates the general workflow for the extraction and analysis of 6”-O-acetylisovitexin.

General workflow for 6”-O-acetylisovitexin extraction and analysis.

Conclusion

While maceration is a simple and low-cost method, it often results in lower yields and poorer reproducibility. In contrast, modern techniques like Ultrasound-Assisted and Microwave-Assisted Extraction offer significant advantages in terms of efficiency, speed, and solvent reduction. Both UAE and MAE demonstrate higher reproducibility and robustness, making them more suitable for standardized and high-throughput applications in research and industrial settings. The choice of the optimal method will ultimately depend on the specific research goals, available resources, and the scale of the extraction.

Correlating In Vitro and In Vivo Efficacy of 6''-O-acetylisovitexin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro and in vivo efficacy of 6''-O-acetylisovitexin, focusing on its anti-inflammatory and antioxidant properties. Due to the limited direct experimental data on 6''-O-acetylisovitexin, this guide draws comparisons with its well-studied parent compound, isovitexin. Theoretical and available experimental data suggest that the biological activities of the acetylated form are likely comparable to isovitexin.[1][2][3][4][5] This document aims to provide a comprehensive overview based on existing literature to inform further research and drug development efforts.

Comparative Efficacy: 6''-O-acetylisovitexin and Isovitexin

While direct comparative studies on the efficacy of 6''-O-acetylisovitexin and isovitexin are limited, the acetylation at the 6''-position is generally not expected to drastically alter the core pharmacophore responsible for the flavonoid's antioxidant and anti-inflammatory effects. The fundamental structure, which dictates the radical scavenging and enzyme inhibitory actions, remains intact. Theoretical studies comparing the antioxidant activity of vitexin and isovitexin (isomers) suggest their capacities are comparable.[1][2][3][4][5] It is plausible that 6''-O-acetylisovitexin exhibits a similar efficacy profile.

In Vitro Efficacy

Anti-inflammatory Activity

Isovitexin has demonstrated significant anti-inflammatory effects in various in vitro models. It effectively reduces the production of pro-inflammatory cytokines and mediators in a dose-dependent manner.

Compound	Cell Line	Treatment	Effect	Concentration	Reference
Isovitexin	RAW 264.7 Macrophages	LPS	Inhibition of TNF-α production	Significant at 25, 50 µg/ml	[6][7]
Isovitexin	RAW 264.7 Macrophages	LPS	Inhibition of IL-6 production	Significant at 25, 50 µg/ml	[6][7]
Isovitexin	Con A-activated T cells	Con A	Inhibition of TNF-α, IFN-γ, IL-2, IL-17A	100 µM	[8]
Isovitexin	RAW 264.7 Macrophages	LPS	Inhibition of iNOS and COX-2 expression	Significant at 25, 50 µg/ml	[6][7]

Antioxidant Activity

The antioxidant capacity of isovitexin has been established through various in vitro assays, demonstrating its ability to scavenge free radicals and protect cells from oxidative stress.

Compound	Assay	Result (IC50)	Reference
Isovitexin	DPPH radical scavenging	1.72 mg/ml	[9]
Isovitexin	ABTS radical scavenging	0.94 ± 0.01 mg/ml	[9]
Isovitexin	Superoxide anion scavenging	Higher than ascorbic acid	[9]

In Vivo Efficacy

Anti-inflammatory Activity

In vivo studies in animal models have corroborated the anti-inflammatory potential of isovitexin.

Compound	Animal Model	Condition	Dosage	Effect	Reference
Isovitexin	Mice	LPS-induced Acute Lung Injury	50 or 100 mg/kg	Attenuated histopathological changes, reduced inflammatory cell infiltration	[6][7][10]
Isovitexin	Mice	GA-induced contact dermatitis	10, 20 mg/kg	Reduced ear swelling and inflammatory cell infiltration	[8]

Antioxidant Activity

Isovitexin has been shown to bolster the endogenous antioxidant defense system in vivo, mitigating oxidative damage.

Compound	Animal Model	Condition	Dosage	Effect	Reference
Isovitexin	Mice	LPS-induced Acute Lung Injury	50 or 100 mg/kg	Increased SOD and GSH levels; Decreased MPO and MDA levels	[6][7][10]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory and antioxidant effects of isovitexin are mediated through the modulation of key signaling pathways. It is anticipated that 6''-O-acetylisovitexin acts through similar mechanisms.

Caption: Signaling pathways modulated by isovitexin.

Experimental Protocols

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Scavenging Activity

This protocol assesses the ability of a compound to scavenge nitric oxide, a key inflammatory mediator.

• Reagent Preparation : Prepare a solution of sodium nitroprusside (10 mM) in phosphate-buffered saline (PBS). Prepare Griess reagent (1% sulfanilamide and 0.1% N- (1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid).

• Reaction Mixture : In a 96-well plate, add 50 µL of the test compound (6''-O-acetylisovitexin or isovitexin at various concentrations) to 50 µL of sodium nitroprusside solution.

• Incubation : Incubate the plate at room temperature for 150 minutes.

• Color Development : Add 50 µL of Griess reagent to each well and incubate for 10 minutes at room temperature.

• Measurement : Measure the absorbance at 546 nm using a microplate reader. The percentage of NO scavenging is calculated relative to a control without the test compound.[11][12][13][14][15]

Caption: Workflow for in vitro nitric oxide scavenging assay.

In Vivo Antioxidant Assay: Superoxide Dismutase (SOD) Activity in Mice

This protocol measures the activity of the antioxidant enzyme SOD in tissue homogenates from mice.

• Animal Model : Use male BALB/c mice. Induce oxidative stress if required by the study design (e.g., intraperitoneal injection of LPS).

• Tissue Collection : At the end of the treatment period, euthanize the mice and collect the target tissue (e.g., lung, liver).

• Homogenization : Homogenize the tissue in ice-cold buffer (e.g., 0.1 M Tris-HCl, pH 7.4, containing 0.5% Triton X-100 and protease inhibitors).

• Centrifugation : Centrifuge the homogenate at 14,000 x g for 5 minutes at 4°C. Collect the supernatant.

• SOD Assay : Use a commercial SOD assay kit. The assay typically involves the generation of superoxide radicals by xanthine oxidase and their detection by a colorimetric reagent. The SOD in the sample inhibits this reaction.

• Measurement : Measure the absorbance at the specified wavelength (e.g., 450 nm) using a microplate reader. Calculate SOD activity based on the inhibition of the colorimetric reaction compared to a standard.[16][17][18]

Caption: Workflow for in vivo superoxide dismutase (SOD) activity assay.

Conclusion

The available evidence strongly supports the anti-inflammatory and antioxidant efficacy of isovitexin, both in vitro and in vivo. While direct experimental data for 6''-O-acetylisovitexin is scarce, its structural similarity to isovitexin suggests a comparable biological activity profile. This guide provides a framework for researchers to design and interpret experiments aimed at correlating the in vitro and in vivo effects of 6''-O-acetylisovitexin. Further studies directly comparing the efficacy of 6''-O-acetylisovitexin with isovitexin are warranted to fully elucidate its therapeutic potential.

References

• 1. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijbs.com [ijbs.com]
• 8. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 9. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of polyphenols and free radical scavenging activity of Tephrosia purpurea linn leaves (Leguminosae) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mjas.analis.com.my [mjas.analis.com.my]
• 14. ijpjournal.com [ijpjournal.com]
• 15. rjptonline.org [rjptonline.org]
• 16. mmpc.org [mmpc.org]
• 17. MEASUREMENT OF SUPEROXIDE DISMUTASE, CATALASE, AND GLUTATHIONE PEROXIDASE IN CULTURED CELLS AND TISSUE - PMC [pmc.ncbi.nlm.nih.gov]
• 18. sigmaaldrich.com [sigmaaldrich.com]

Comparative Metabolomic Profiling of Plants Containing 6''-O-acetylisovitexin: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the metabolomic profiles of selected plants known to contain the bioactive flavonoid, 6''-O-acetylisovitexin. This document summarizes key flavonoid constituents, provides detailed experimental protocols for metabolomic analysis, and visualizes a typical workflow for such studies.

The C-glycosyl flavonoid 6''-O-acetylisovitexin is a notable plant secondary metabolite that has garnered interest for its potential pharmacological activities. Understanding its distribution and the broader metabolomic context in which it occurs is crucial for drug discovery and development. This guide focuses on a comparative analysis of plants in which this compound has been identified, including Lespedeza juncea and Vitex negundo, with additional context from Silene and Crotalaria species, which are also known to produce acetylated flavonoids.

Comparative Flavonoid Profiles

While direct comparative metabolomic studies quantifying 6''-O-acetylisovitexin across different plant genera are scarce, existing phytochemical research allows for a qualitative and semi-quantitative comparison of their flavonoid compositions. The following table summarizes the known presence of 6''-O-acetylisovitexin and other major flavonoid compounds in these plants. Variations in reported total flavonoid content are significant, reflecting differences in extraction solvents, analytical methods, and plant material sources[1][2][3].

Plant Species	6''-O-acetylisovitexin Presence	Other Major Flavonoids and Metabolites	Total Flavonoid Content (Examples from Literature)
Lespedeza juncea	Confirmed [4]	Vitexin, Isovitexin, Afzelin, Kaempferol-3-O-robinobioside, Homoisoflavanones (Lesjunceol, Lesjuncerol)[4][5][6]	Not explicitly quantified in the provided search results.
Vitex negundo	Reported	Casticin, Isoorientin, Luteolin, Vitexin, Agnuside (an iridoid)[3][7][8]	Ethanolic leaf extract: 7428.27 ± 918.59 mg/100g sample[1]; 63.11 mg QE/g dry weight of extract[3]; 7.78 mg/g dry weight of leaves[2].
Silene species	Acetylated flavonoids are known, but 6''-O-acetylisovitexin is not explicitly mentioned.	Schaftoside, Isovitexin, Vitexin, Orientin, Isoorientin, Vicenins[9][10][11]	S. nemoralis aboveground parts: up to 6.75% total flavonoids[11].
Crotalaria thebaica	Acetylated flavones have been reported in the genus, but specific data for this species is limited.	Apigenin, 2'-Hydroxygenistein, Daidzein (from other Crotalaria species)[12]	Total flavonoids in aerial parts: 1.82% - 3.0%; in seeds: 3.5%[13].

Experimental Protocols

A standardized and reproducible methodology is critical for the comparative metabolomic analysis of plant materials. The following protocol outlines a typical workflow for the extraction and LC-MS analysis of flavonoids.

Sample Preparation and Extraction

• Harvesting and Storage : Collect fresh plant material (e.g., leaves) and immediately freeze in liquid nitrogen to quench metabolic activity. Store samples at -80°C until extraction.

• Grinding : Grind the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

• Extraction :

  • Weigh approximately 100 mg of the powdered sample into a microcentrifuge tube.

  • Add 1.5 mL of 80% methanol containing an internal standard (e.g., a synthetic flavonoid not present in the plant).

  • Vortex the mixture for 1 minute.

  • Sonicate the sample for 30 minutes in an ice bath.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Filtration : Collect the supernatant and filter it through a 0.22 µm PTFE syringe filter into an HPLC vial.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Instrumentation : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements and structural elucidation.

• Chromatographic Separation :

  • Column : A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is commonly used for flavonoid separation.

  • Mobile Phase :

    • Solvent A: 0.1% formic acid in water.

    • Solvent B: 0.1% formic acid in acetonitrile.

  • Gradient Elution : A typical gradient would be: 5% B for 1 min, ramp to 95% B over 15 min, hold for 3 min, then return to 5% B and re-equilibrate for 5 min.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 40°C.

• Mass Spectrometry :

  • Ionization Mode : Electrospray ionization (ESI) in both positive and negative modes to detect a wider range of flavonoid structures.

  • Scan Range : m/z 100-1500.

  • Data Acquisition : Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used. In DDA, the most abundant precursor ions in a full scan are selected for fragmentation (MS/MS) to aid in identification.

• Data Analysis :

  • Process the raw data using metabolomics software (e.g., XCMS, MS-DIAL, or vendor-specific software).

  • Perform peak picking, alignment, and normalization.

  • Identify metabolites by comparing accurate mass, retention time, and MS/MS fragmentation patterns with spectral libraries (e.g., METLIN, MassBank) and authentic standards.

  • Conduct multivariate statistical analysis (e.g., PCA, PLS-DA) to identify differentially expressed metabolites between plant samples.

Visualized Workflows

The following diagrams illustrate the key steps in the comparative metabolomic analysis of plants.

Fig. 1: Experimental workflow for comparative metabolomic profiling.

Fig. 2: Logical relationship from plant selection to drug development.

References

• 1. e-nps.or.kr [e-nps.or.kr]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Evaluation of Polyphenol Contents and Antioxidant Activities between Ethanol Extracts of Vitex negundo and Vitex trifolia L. Leaves by Different Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Constituents of the Aerial Parts of Lespedeza juncea -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 5. researchgate.net [researchgate.net]
• 6. Homoisoflavanones from Lespedeza juncea [agris.fao.org]
• 7. Identification and quantification of phenolic compounds in Vitex negundo L. var. cannabifolia (Siebold et Zucc.) Hand.-Mazz. using liquid chromatography combined with quadrupole time-of-flight and triple quadrupole mass spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijzi.net [ijzi.net]
• 9. Chemical and Biological Characterization of Metabolites from Silene viridiflora Using Mass Spectrometric and Cell-Based Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Anti-inflammatory flavonoids and pterocarpanoid from Crotalaria pallida and C. assamica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 6''-O-acetylisovitexin: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive guide to the proper disposal procedures for 6''-O-acetylisovitexin, a natural flavonoid compound often used in research. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is based on the known properties of 6''-O-acetylisovitexin, safety data for the parent compound isovitexin, and general best practices for the disposal of laboratory chemical waste.

Compound Properties and Associated Hazards

Property	Data	Source
Chemical Formula	C₂₃H₂₂O₁₁	[1]
Molecular Weight	474.4 g/mol	[1][2]
Purity	≥98%	[5]
Appearance	Crystalline solid	[5]
Storage	-20°C	[5]
Solubility	Soluble in DMSO and dimethylformamide (approx. 30 mg/ml); sparingly soluble in aqueous buffers.	[5]

Experimental Protocols for Disposal

The following step-by-step procedures are recommended for the safe disposal of 6''-O-acetylisovitexin. These protocols are based on general guidelines for the disposal of chemical waste in a laboratory setting[6][7][8][9].

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including a laboratory coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile gloves) when handling 6''-O-acetylisovitexin waste.

2. Waste Segregation:

• Solid Waste:

  • Collect uncontaminated solid waste, such as weigh paper or pipette tips that have not come into direct contact with the compound, in a designated solid waste container.

  • Collect contaminated solid waste, including gloves, bench paper, and any materials used to clean up spills, in a clearly labeled hazardous waste container.

• Liquid Waste:

  • Non-halogenated Organic Solvents: If 6''-O-acetylisovitexin is dissolved in a non-halogenated organic solvent (e.g., DMSO, ethanol), collect the waste in a designated "non-halogenated organic waste" container.

  • Halogenated Organic Solvents: If a halogenated solvent is used, collect the waste in a separate, clearly labeled "halogenated organic waste" container.

  • Aqueous Solutions: Due to the aquatic toxicity of related compounds, do not dispose of aqueous solutions containing 6''-O-acetylisovitexin down the drain[4]. Collect this waste in a designated "aqueous hazardous waste" container.

• Empty Containers:

  • Empty containers that held 6''-O-acetylisovitexin should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[8]. After rinsing, the container can be disposed of as regular laboratory glass or plastic waste, in accordance with institutional guidelines.

3. Waste Labeling and Storage:

• All waste containers must be clearly labeled with the words "Hazardous Waste" and a full description of the contents, including the name of the chemical(s) and their approximate concentrations.

• Keep waste containers securely closed when not in use.

• Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.

4. Disposal:

• All hazardous waste must be disposed of through your institution's licensed hazardous waste management provider.

• Never dispose of 6''-O-acetylisovitexin waste in the regular trash or down the drain[6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 6''-O-acetylisovitexin.

Caption: Disposal workflow for 6''-O-acetylisovitexin.

Disclaimer: This information is intended as a guide and does not replace the need to consult your institution's specific safety and waste disposal protocols and to adhere to all local, state, and federal regulations. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

References

• 1. biocrick.com [biocrick.com]
• 2. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Isovitexin 2''-O-arabinoside|53382-71-1|MSDS [dcchemicals.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. essex.ac.uk [essex.ac.uk]

Personal protective equipment for handling 6''-O-acetylisovitexin

Essential Safety and Handling Guide for 6''-O-acetylisovitexin

This guide provides essential safety and logistical information for handling 6''-O-acetylisovitexin in a laboratory setting. All personnel must adhere to these procedures to ensure a safe working environment and proper disposal of waste.

Chemical Identifier:

• CAS Number: 1223097-20-8[1]

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 6''-O-acetylisovitexin was not found, it is classified as a natural product for research purposes.[1] As with any chemical of unknown toxicity, it is crucial to conduct a thorough risk assessment for all procedures.[2][3] General hazards associated with similar powdered chemicals include skin and eye irritation, and potential allergic reactions.

Personal Protective Equipment (PPE)

The minimum required PPE for handling 6''-O-acetylisovitexin includes a lab coat, safety glasses with side shields, long pants, and closed-toe shoes.[4][5][6] Additional PPE should be selected based on the specific laboratory operations and a comprehensive hazard assessment.[2]

Table 1: Recommended Personal Protective Equipment (PPE)

Operation/Hazard Level	Recommended PPE
Low Hazard/Small Quantities	- Standard lab coat- Safety glasses with side shields- Nitrile gloves
Moderate Hazard/Splash Risk	- Chemical-resistant lab coat or apron- Chemical splash goggles- Nitrile or other chemically compatible gloves (double-gloving may be necessary)
High Hazard/Aerosol Generation	- Full-face shield in addition to goggles- Appropriate respiratory protection (e.g., N95 respirator or half-mask respirator with appropriate cartridges)- Chemical-resistant gloves

Note: Always consult your institution's Environmental Health and Safety (EHS) office for specific PPE recommendations.

Operational Plan: Step-by-Step Handling Procedures

• Preparation:

  • Ensure the work area, such as a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Have spill cleanup materials readily accessible.

• Handling:

  • Wear the appropriate PPE as determined by your risk assessment.

  • When weighing the solid compound, perform this task in a fume hood or other ventilated enclosure to avoid inhalation of any dust.

  • If creating a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.

  • Clean and decontaminate all work surfaces and equipment.

  • Remove and properly dispose of contaminated gloves and other disposable PPE.

Disposal Plan

All waste contaminated with 6''-O-acetylisovitexin should be considered hazardous waste unless determined otherwise by a formal hazard assessment.

• Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and paper towels, in a designated hazardous waste container that is properly labeled.

• Liquid Waste: Collect all solutions containing 6''-O-acetylisovitexin in a compatible, labeled hazardous waste container. Do not pour chemical waste down the drain.

• Container Disposal: Empty containers that held 6''-O-acetylisovitexin should be managed as hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[7]

Visual Workflow for Handling 6''-O-acetylisovitexin

The following diagram illustrates the standard workflow for safely handling 6''-O-acetylisovitexin in a laboratory setting.

Caption: Workflow for Safe Handling of 6''-O-acetylisovitexin.

References

• 1. 6"-O-Acetylisovitexin | TargetMol [targetmol.com]
• 2. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 3. uah.edu [uah.edu]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | NZ [sdsmanager.com]
• 7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]